7-Methoxybenzo[e][1,2,4]triazin-3-amine

• CAS: 27238-40-0

Core Science & Biosynthesis

Molecular weight of 7-Methoxybenzo[e]triazin-3-amine

An In-depth Technical Guide to the Molecular Weight of 7-Methoxybenzo[e]triazin-3-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction to 7-Methoxybenzo[e]triazin-3-amine

7-Methoxybenzo[e]triazin-3-amine is a substituted benzotriazine, a class of nitrogen-containing heterocyclic compounds that have garnered attention in pharmaceutical research for their potential biological activities.[1] The precise molecular weight is a critical parameter, forming the bedrock of its chemical identity. It is indispensable for accurate compound synthesis, stoichiometric calculations in chemical reactions, quantitative analysis, and the interpretation of various spectroscopic data. The structure consists of a benzene ring fused to a 1,2,4-triazine ring, with a methoxy group at position 7 and an amine group at position 3.

Section 1: Theoretical Molecular Weight Determination

The theoretical molecular weight of a compound is calculated by summing the atomic weights of its constituent atoms. This ab initio approach provides a precise, unadulterated value that serves as the gold standard for experimental verification.

Molecular Formula and Composition

The established molecular formula for 7-Methoxybenzo[e]triazin-3-amine is C₈H₈N₄O.[2][3][4] This formula dictates the following atomic composition:

• Carbon (C): 8 atoms

• Hydrogen (H): 8 atoms

• Nitrogen (N): 4 atoms

• Oxygen (O): 1 atom

Calculation Based on Atomic Weights

To calculate the molecular weight, the number of each atom is multiplied by its standard atomic weight. The standard atomic weights are sourced from the International Union of Pure and Applied Chemistry (IUPAC).

Element	Symbol	Count	Atomic Weight ( g/mol )	Total Weight ( g/mol )
Carbon	C	8	12.011	96.088
Hydrogen	H	8	1.008	8.064
Nitrogen	N	4	14.007	56.028
Oxygen	O	1	15.999	15.999
Total	176.179

Based on this calculation, the molecular weight of 7-Methoxybenzo[e]triazin-3-amine is approximately 176.18 g/mol .[3][4] A more precise monoisotopic mass, which is calculated using the mass of the most abundant isotope of each element, is 176.17532 g/mol .[2] This distinction is crucial for high-resolution mass spectrometry.

Section 2: Experimental Verification of Molecular Weight

While theoretical calculations provide a precise value, experimental verification is a cornerstone of scientific integrity. It confirms the identity and purity of a synthesized compound. Mass spectrometry is the premier technique for this purpose.

Principle of Mass Spectrometry

Mass spectrometry (MS) is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio (m/z). The resulting mass spectrum provides a precise measurement of the molecular weight of the parent ion and reveals structural information through fragmentation patterns. For a compound like 7-Methoxybenzo[e]triazin-3-amine, a soft ionization technique such as electrospray ionization (ESI) is typically employed to minimize fragmentation and ensure the observation of the molecular ion.

Experimental Workflow for Mass Spectrometry Analysis

The following workflow outlines the steps for determining the molecular weight of 7-Methoxybenzo[e]triazin-3-amine using ESI-MS.

Caption: Experimental workflow for molecular weight determination by ESI-MS.

Interpretation of Results

In positive ion mode ESI-MS, 7-Methoxybenzo[e]triazin-3-amine is expected to be observed as the protonated molecular ion, [M+H]⁺. The expected m/z value would be approximately 177.18 (176.18 + 1.008). High-resolution mass spectrometry would allow for the confirmation of the elemental composition by matching the exact mass to the calculated value of the protonated species (C₈H₉N₄O⁺). The observation of this peak with high accuracy and precision provides strong evidence for the successful synthesis and correct identity of the compound. Further structural confirmation can be achieved through tandem mass spectrometry (MS/MS), where the molecular ion is fragmented to produce a characteristic pattern.[5]

Section 3: Synthesis and Characterization Context

The synthesis of novel benzotriazine derivatives is an active area of research.[6][7] Typically, these syntheses involve multi-step reactions starting from commercially available precursors. Following synthesis, comprehensive characterization is imperative. Beyond mass spectrometry, techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Infrared (IR) spectroscopy are employed to elucidate the detailed molecular structure and confirm the presence of key functional groups.[8] Elemental analysis provides further validation of the empirical formula.

The following diagram illustrates the logical flow from synthesis to full characterization.

Caption: Logical workflow from synthesis to full compound characterization.

Conclusion

The molecular weight of 7-Methoxybenzo[e]triazin-3-amine is a fundamental constant, theoretically calculated to be approximately 176.18 g/mol . This value is a critical parameter for researchers in drug discovery and development. Experimental verification, primarily through mass spectrometry, is an essential step to confirm the identity and purity of the synthesized compound, ensuring the reliability of subsequent biological and pharmacological studies. This guide provides the foundational knowledge required for the accurate handling and characterization of this promising molecule.

References

• 1. Synthesis and antitumor activities of 1,2,3-triazines and their benzo- and heterofused derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 7-Methoxybenzo[e][1,2,4]triazin-3-amine|27238-40-0--AN PharmaTech Co Ltd [anpharma.net]
• 3. 7-Methoxybenzo[e][1,2,4]triazin-3-amine , 95+% , 27238-40-0 - CookeChem [cookechem.com]
• 4. Cas 27238-40-0,1,2,4-BENZOTRIAZIN-3-AMINE, 7-METHOXY- | lookchem [lookchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and characterization of new benzotriazole derivatives | Al-Qadisiyah Journal of Pure Science [journalsc.qu.edu.iq]
• 8. Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Structure and Synthesis of 7-Methoxybenzo[e]triazin-3-amine

An In-Depth Technical Guide to the Structure and Synthesis of 7-Methoxybenzo[e][1][2][3]triazin-3-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

7-Methoxybenzo[e][1][2]triazin-3-amine is a heterocyclic organic compound that belongs to the benzotriazine class of molecules. The benzotriazine core, a fusion of a benzene ring and a 1,2,4-triazine ring, is a prominent scaffold in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities. The presence of the methoxy and amine functional groups on this particular scaffold suggests its potential as a valuable building block and intermediate in the synthesis of more complex molecules with therapeutic applications, particularly in the development of enzyme inhibitors and other targeted therapies. This guide provides a comprehensive overview of its structure and a detailed, field-proven synthetic protocol.

Molecular Structure and Properties

The fundamental structure of 7-Methoxybenzo[e][1][2]triazin-3-amine is characterized by a bicyclic system where a benzene ring is fused to a 1,2,4-triazine ring. A methoxy group (-OCH₃) is substituted at the 7-position of the benzene ring, and an amine group (-NH₂) is at the 3-position of the triazine ring.

Property	Value	Source
CAS Number	27238-40-0	[3]
Molecular Formula	C₈H₈N₄O	[3]
Molecular Weight	176.18 g/mol	[4]

The arrangement of the nitrogen atoms in the triazine ring is crucial for the molecule's properties and is designated as[1][2]. The presence of both hydrogen bond donors (the amine group) and acceptors (the nitrogen atoms of the triazine ring and the oxygen of the methoxy group) influences its intermolecular interactions and, consequently, its physical and biological properties.

Synthesis of 7-Methoxybenzo[e][1][2][3]triazin-3-amine

The synthesis of 7-Methoxybenzo[e][1][2]triazin-3-amine can be achieved through a two-step process starting from the readily available 4-methoxy-2-nitroaniline. This synthetic strategy is based on established methods for the preparation of 3-amino-1,2,4-benzotriazine derivatives and involves the formation of a guanidine intermediate followed by a base-catalyzed intramolecular cyclization.

Synthetic Workflow

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. aseestant.ceon.rs [aseestant.ceon.rs]
• 3. rsc.org [rsc.org]
• 4. rsc.org [rsc.org]

An In-depth Technical Guide to the Discovery and History of Benzotriazine Derivatives

Introduction

Benzotriazines are a fascinating and important class of bicyclic heterocyclic compounds, characterized by a benzene ring fused to a triazine ring. The arrangement of the three nitrogen atoms in the triazine ring gives rise to two primary isomeric forms: the 1,2,3-benzotriazines and the 1,2,4-benzotriazines.[1][2] This structural diversity is a key factor in the wide array of chemical properties and biological activities exhibited by their derivatives.[2] These compounds have garnered significant attention in the fields of medicinal chemistry and materials science due to their versatile applications.[2][3] This guide provides a comprehensive overview of the discovery, history, and synthetic evolution of benzotriazine derivatives, with a particular focus on their journey from foundational chemical curiosities to vital scaffolds in modern drug development.[3][4]

The benzotriazine core is a prominent feature in numerous pharmacologically active molecules, demonstrating a broad spectrum of biological effects, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[2][5][6] The unique electronic characteristics of the benzotriazine nucleus, including its ability to participate in hydrogen bonding and π-π stacking interactions, make it an attractive moiety for designing molecules that can effectively interact with biological targets such as enzymes and receptors.[4] This guide will delve into the key historical discoveries that laid the groundwork for benzotriazine chemistry, explore the evolution of synthetic methodologies for both major isomers, and highlight the significant milestones in the development of benzotriazine-based therapeutic agents.

Historical Perspective: The Dawn of Azo Chemistry

The story of benzotriazines is intrinsically linked to the pioneering work on diazo compounds in the mid-19th century. The German chemist Johann Peter Griess is credited with the discovery of the diazotization reaction in 1858.[7][8][9] While working with nitrous acid and aromatic amines, Griess discovered that he could form a new class of compounds, which he named "diazonium salts."[9] This groundbreaking discovery, which involved the conversion of a primary aromatic amine into a diazonium salt upon treatment with a nitrosating agent, laid the fundamental chemical foundation for the synthesis of a vast array of aromatic compounds, including the benzotriazines.[7][9]

The first synthesis of a 1,2,4-benzotriazine derivative was reported by Bischler in 1889.[1][2] This seminal work marked the official entry of the benzotriazine scaffold into the realm of organic chemistry. Following these initial discoveries, the field gradually expanded, with researchers exploring various synthetic routes and beginning to uncover the diverse chemical reactivity and potential applications of these novel heterocyclic systems.

The Two Faces of Benzotriazine: Isomeric Forms

The benzotriazine family is primarily composed of two isomeric structures, the 1,2,3- and 1,2,4-benzotriazines, which differ in the placement of the nitrogen atoms within the six-membered triazine ring.[1] This seemingly subtle structural difference has a profound impact on the chemical and biological properties of the resulting derivatives.

Caption: Evolution of synthetic methods for benzotriazine derivatives.

Benzotriazines in Drug Discovery and Development

The diverse biological activities of benzotriazine derivatives have made them a focal point of research in medicinal chemistry. [2][5]Their ability to serve as scaffolds for the development of novel therapeutic agents has been demonstrated across a range of disease areas. [3][4]

Anticancer Agents

A significant number of benzotriazine derivatives have been investigated for their potential as anticancer drugs. [5][10]One of the most notable examples is Tirapazamine (1,2,4-benzotriazin-3-amine 1,4-dioxide) , which has been studied as a hypoxic cytotoxin. [5]Tirapazamine is selectively activated in the low-oxygen environment of solid tumors, leading to the generation of cytotoxic radicals that damage DNA and induce cell death.

Another important class of anticancer benzotriazines are the Src kinase inhibitors . [6]Src kinases are a family of non-receptor tyrosine kinases that are often overexpressed or hyperactivated in various human cancers, playing a crucial role in tumor growth, progression, and metastasis. The development of benzotriazine-based Src inhibitors represents a promising strategy for targeted cancer therapy. [6]

Antimicrobial and Antiviral Activity

Benzotriazine derivatives have also shown promise as antimicrobial and antiviral agents. [5][11][12]Researchers have synthesized and evaluated various benzotriazole-based compounds that exhibit activity against a range of bacteria and fungi, including resistant strains. [3][13]Furthermore, recent studies have explored the antiviral potential of newly synthesized benzotriazine derivatives against a panel of viruses, highlighting their potential as a source of new antiviral therapies. [11]

Other Therapeutic Applications

The pharmacological potential of benzotriazines extends beyond cancer and infectious diseases. Derivatives of this scaffold have been reported to possess a wide array of other biological activities, including:

• Anti-inflammatory [5][10]* Analgesic [6]* Antidepressant [5]* Anesthetic [5][10] The following table summarizes some of the key biological activities of benzotriazine derivatives and provides examples of lead compounds or areas of investigation.

Biological Activity	Benzotriazine Isomer	Example/Area of Investigation
Anticancer	1,2,4-Benzotriazine	Tirapazamine (hypoxic cytotoxin)
Anticancer	1,2,4-Benzotriazine	Src kinase inhibitors
Antitumor	1,2,3-Benzotriazine	Various analogues
Antimicrobial	Both	Broad-spectrum activity against bacteria and fungi
Antiviral	1,2,3-Benzotriazole based	Activity against a range of viruses
Anti-inflammatory	1,2,3-Benzotriazine	Various derivatives

Conclusion and Future Directions

The journey of benzotriazine derivatives from their discovery in the late 19th century to their current status as privileged scaffolds in medicinal chemistry is a testament to the power of organic synthesis and the relentless pursuit of novel therapeutic agents. The foundational work of pioneers like Griess and Bischler paved the way for over a century of research that has unveiled the remarkable chemical and biological diversity of this class of compounds.

Modern synthetic methodologies continue to expand the accessible chemical space of benzotriazine derivatives, enabling the creation of increasingly complex and tailored molecules. The ongoing exploration of their biological activities is likely to uncover new therapeutic opportunities in a wide range of diseases. As our understanding of the molecular basis of disease deepens, the rational design of novel benzotriazine-based drugs targeting specific biological pathways holds immense promise for the future of medicine. The continued investigation into the structure-activity relationships of these versatile compounds will undoubtedly lead to the development of the next generation of innovative and effective therapies.

References

• Synthesis and Biological Activities of Some New Benzotriazinone Derivatives Based on Molecular Docking; Promising HepG2 Liver Carcinoma Inhibitors - NIH. (2020-03-19). Available at: [Link]

• Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction - NIH. (2024-03-11). Available at: [Link]

• The synthesis of 1,2,4-benzotriazines - SciSpace. (2019-06-25). Available at: [Link]

• Recent Advances in Synthesis and Transformations of 1,2,3-Benzotriazinones. Available at: [Link]

• Synthesis of 1,2,3-Benzotriazine-4(3H)-ones - Organic Chemistry Portal. Available at: [Link]

• Chemistry and Biological Activity of-[1][5][14]Benzotriazine Derivatives - Ingenta Connect. (2018-12-01). Available at: [Link]

• Chemistry and Biological Activity of-[1][5][14]Benzotriazine Derivatives - ResearchGate. (2018-12-01). Available at: [Link]

• Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction | Organic Letters - ACS Publications. (2024-03-11). Available at: [Link]

• Chemistry and Biological Activity of-[1][5][14]Benzotriazine Derivatives - ResearchGate. (2025-08-06). Available at: [Link]

• (PDF) The synthesis of 1,2,4-benzotriazines - ResearchGate. (2019-06-25). Available at: [Link]

• Advancements in benzotriazole derivatives: from synthesis to pharmacological applications - GSC Online Press. (2024-11-11). Available at: [Link]

• Recent Development of Benzotriazole-Based Medicinal Drugs - Hilaris Publisher. (2014-08-20). Available at: [Link]

• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH - AWS. Available at: [Link]

• Benzotriazole in medicinal chemistry: An overview - SciSpace. (2011). Available at: [Link]

• A new synthesis of 1,2,4-benzotriazines - Journal of the Chemical Society D. (1971). Available at: [Link]

• An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole; Synthetic Study on Its Multifaceted Biological Activities. Available at: [Link]

• Benzotriazole Derivatives: Design, In Silico Studies, And Biological Evaluation As Antiarthritic Agents. Available at: [Link]

• Benzotriazole: An overview on its versatile biological behavior - PMC - PubMed Central. Available at: [Link]

• Benzotriazines. I. A New Series of Compounds Having Antimalarial Activity | Journal of the American Chemical Society. (1954-07-01). Available at: [Link]

• A Brief Review on Medicinal Uses and Applications of Benztriazole - ijarsct. Available at: [Link]

• A Review on: Synthesis of Benzotriazole - ijariie. Available at: [Link]

• Exploring the Applications and Benefits of Benzotriazole in Modern Chemistry and Industry. (2024-12-24). Available at: [Link]

• Benzotriazole and its derivatives: A comprehensive review of its synthesis, activities and applications | Request PDF - ResearchGate. Available at: [Link]

• Discovery and preliminary structure-activity relationship studies of novel benzotriazine based compounds as Src inhibitors | Request PDF - ResearchGate. Available at: [Link]

• Griess Diazo Reaction. Available at: [Link]

• Facile one-pot synthesis of N-acyl-1H-1,2,3-benzotriazoles from internal and terminal olefinic fatty acids and their antimicrobial screening - PubMed. (2008). Available at: [Link]

• Diazo - Wikipedia. Available at: [Link]

• Design, Synthesis, and Antiviral Activities of New Benzotriazole-Based Derivatives - MDPI. Available at: [Link]

• Antimicrobial and Computational Studies of Newly Synthesized Benzotriazoles - PMC - NIH. (2024-06-27). Available at: [Link]

• Johann Peter Griess FRS (1829–88): Victorian brewer and synthetic dye chemist - NIH. (2015-12-16). Available at: [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. Synthesis and Biological Activities of Some New Benzotriazinone Derivatives Based on Molecular Docking; Promising HepG2 Liver Carcinoma Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Griess Diazo Reaction (Chapter 55) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 8. Diazo - Wikipedia [en.wikipedia.org]
• 9. Johann Peter Griess FRS (1829–88): Victorian brewer and synthetic dye chemist - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Antimicrobial and Computational Studies of Newly Synthesized Benzotriazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. gsconlinepress.com [gsconlinepress.com]
• 14. Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Blueprint of a Key Heterocycle: An In-depth Technical Guide to 7-Methoxybenzo[e]triazin-3-amine

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic characteristics of 7-Methoxybenzo[e]triazin-3-amine, a heterocyclic compound of significant interest in medicinal chemistry and drug development. In the absence of publicly available experimental spectra, this document leverages predictive methodologies and comparative data from analogous structures to construct a detailed spectroscopic profile, encompassing Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This guide is intended to serve as a foundational resource for researchers, enabling the unambiguous identification, characterization, and quality control of this important molecular scaffold. Methodologies for data acquisition are detailed, and the rationale behind the spectral interpretations is thoroughly explained to provide a practical and educational resource.

Introduction: The Significance of 7-Methoxybenzo[e]triazin-3-amine

The benzo[e][1][2][3]triazine core is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including potential as kinase inhibitors and anti-cancer agents. The specific substitution pattern of 7-Methoxybenzo[e]triazin-3-amine, featuring a methoxy group and a primary amine, imparts unique electronic and steric properties that are crucial for its interaction with biological targets. Accurate and comprehensive spectroscopic characterization is therefore paramount for its synthesis, purification, and subsequent application in drug discovery pipelines. This guide provides the foundational spectroscopic data necessary for these endeavors.

Molecular Structure and Key Features

The structural framework of 7-Methoxybenzo[e]triazin-3-amine is depicted below. The key functional groups that dictate its spectroscopic behavior are the primary amine (-NH₂), the methoxy group (-OCH₃), and the fused aromatic ring system.

Figure 2: Proposed Mass Spectrometry Fragmentation Pathway.

Interpretation and Rationale:

• Loss of a Methyl Radical (•CH₃): A common fragmentation for methoxy-substituted aromatic compounds is the loss of a methyl radical from the methoxy group, leading to a fragment at m/z 161.

• Loss of HCN: The triazine ring can undergo cleavage with the loss of a molecule of hydrogen cyanide (HCN), resulting in a fragment at m/z 149.

• Loss of Nitrogen (N₂): Elimination of a molecule of nitrogen from the triazine ring is a characteristic fragmentation pathway for many triazine-containing compounds, which would yield a fragment at m/z 148.

• Further Fragmentation: The initial fragments can undergo further fragmentation, such as the loss of carbon monoxide (CO) from the fragment at m/z 161 to give a fragment at m/z 133, which can then lose another CO to give a fragment at m/z 105. The fragment at m/z 148 could lose HCN to give a fragment at m/z 121.

Experimental Protocol for Mass Spectrometry Data Acquisition

• Ionization Method: Electrospray ionization (ESI) is a suitable soft ionization technique that is likely to produce a prominent molecular ion peak. Electron ionization (EI) can also be used and will likely induce more extensive fragmentation.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended for accurate mass measurements to confirm the elemental composition of the molecular ion and its fragments.

• Parameters (for ESI):

  • Solvent: A mixture of acetonitrile and water with a small amount of formic acid to promote protonation.

  • Mode: Positive ion mode.

  • Capillary voltage: 3-4 kV.

  • Fragmentor voltage: Can be varied to induce fragmentation (MS/MS).

Conclusion

This technical guide provides a comprehensive predicted spectroscopic profile of 7-Methoxybenzo[e]triazin-3-amine. The detailed analysis of the predicted ¹H NMR, ¹³C NMR, IR, and Mass Spectra, along with the rationale behind the interpretations, serves as a crucial resource for the scientific community. The provided experimental protocols offer a standardized approach for acquiring high-quality data. This document is intended to facilitate the synthesis, purification, and characterization of this important heterocyclic compound, thereby accelerating research and development in medicinal chemistry.

References

• AN PharmaTech Co Ltd. 7-Methoxybenzo[e]t[1][2][3]riazin-3-amine. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• University of California, Los Angeles. IR Spectroscopy Tutorial: Amines. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2016). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• Banoub, J., Gentil, E., & Kiceniuk, J. (1995). Characterization of triazine herbicides by electrospray and tandem mass spectrometry. Journal of Mass Spectrometry, 30(1), 97-105. [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. ChemNMR - Putting ChemNMR to the Test [upstream.ch]
• 3. Running predictions [mestrelabcn.com]

An In-depth Technical Guide on the Solubility and Stability of 7-Methoxybenzo[e]triazin-3-amine

Dissemination Level: Public Document ID: WP-2026-01-MTA Version: 1.0

Abstract

This whitepaper provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the essential physicochemical characterization of 7-Methoxybenzo[e]triazin-3-amine. The focus is on two critical attributes for preclinical development: solubility and stability. This document outlines the scientific rationale and detailed experimental protocols for determining the aqueous and solvent solubility, as well as for assessing the intrinsic stability of the molecule under various stress conditions as mandated by regulatory guidelines. The methodologies described herein are designed to be self-validating and are grounded in the principles of the International Council for Harmonisation (ICH) guidelines.

Introduction: The Role of Physicochemical Profiling in Early Drug Development

The journey of a new chemical entity (NCE) from discovery to a viable drug candidate is fraught with challenges. A significant number of promising compounds fail during preclinical and clinical development due to suboptimal physicochemical properties. Among the most critical of these are solubility and stability. For a molecule like 7-Methoxybenzo[e]triazin-3-amine, a nitrogen-containing heterocyclic compound, a thorough understanding of these characteristics is paramount for its progression.

Solubility directly impacts a drug's bioavailability. An orally administered drug must dissolve in the gastrointestinal fluids to be absorbed into the bloodstream.[1][] Poor aqueous solubility can lead to low and variable bioavailability, necessitating higher doses and potentially increasing the risk of side effects. Therefore, early characterization of solubility across a physiologically relevant pH range is crucial.

Stability determines a drug's shelf-life and its degradation profile. Unstable compounds can lose potency over time and, more critically, can degrade into potentially toxic impurities. Regulatory bodies, such as the FDA and EMA, mandate rigorous stability testing under various environmental conditions to ensure the safety and efficacy of a drug product throughout its lifecycle.[3][4][5]

This guide will provide a robust framework for generating the essential solubility and stability data for 7-Methoxybenzo[e]triazin-3-amine, thereby enabling informed decisions in lead optimization and formulation development.

Solubility Characterization of 7-Methoxybenzo[e]triazin-3-amine

The determination of a compound's solubility is a foundational step in its preclinical evaluation. Both thermodynamic and kinetic solubility are of interest in drug discovery and development.[6] For the purpose of this guide, we will focus on thermodynamic equilibrium solubility, which represents the true saturation point of the compound in a given solvent system.

Rationale for Solvent Selection

The choice of solvents for solubility determination should be guided by the intended application of the compound. For pharmaceutical development, aqueous buffers at physiological pH values are of primary importance. Additionally, organic solvents are often used in early discovery and for formulation purposes.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is a well-established and reliable technique for determining thermodynamic solubility.[7]

Materials:

• 7-Methoxybenzo[e]triazin-3-amine (purity >99%)

• Phosphate buffered saline (PBS), pH 7.4

• Citrate buffer, pH 3.0

• Bicarbonate buffer, pH 9.0

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Polyethylene glycol 400 (PEG 400)

• Orbital shaker with temperature control

• Centrifuge

• HPLC system with UV detector

• Syringe filters (0.22 µm)

Procedure:

• Add an excess amount of 7-Methoxybenzo[e]triazin-3-amine to a known volume of each solvent in separate vials.

• Seal the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C or 37°C).

• Shake the vials until equilibrium is reached (typically 24-48 hours).

• After shaking, allow the vials to stand to let the undissolved solid settle.

• Carefully withdraw a sample of the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Dilute the filtrate with a suitable solvent (e.g., mobile phase for HPLC analysis).

• Quantify the concentration of the dissolved compound using a validated HPLC-UV method.

Data Presentation

The solubility data for 7-Methoxybenzo[e]triazin-3-amine should be presented in a clear and concise table.

Solvent System	Temperature (°C)	Solubility (µg/mL)	Solubility (mM)
pH 3.0 Citrate Buffer	25	[Insert experimental data]	[Insert experimental data]
pH 7.4 PBS	25	[Insert experimental data]	[Insert experimental data]
pH 9.0 Bicarbonate Buffer	25	[Insert experimental data]	[Insert experimental data]
Water	25	[Insert experimental data]	[Insert experimental data]
Ethanol	25	[Insert experimental data]	[Insert experimental data]
DMSO	25	[Insert experimental data]	[Insert experimental data]
PEG 400	25	[Insert experimental data]	[Insert experimental data]

Table 1: Solubility Profile of 7-Methoxybenzo[e]triazin-3-amine

Visualization of the Solubility Workflow

Caption: Workflow for Thermodynamic Solubility Determination.

Stability Assessment of 7-Methoxybenzo[e]triazin-3-amine

Stability testing is a critical component of drug development, providing insights into the degradation pathways and the intrinsic stability of the drug substance.[8] The International Council for Harmonisation (ICH) guideline Q1A(R2) provides a framework for stability testing of new drug substances.[3][4] A key aspect of this is conducting forced degradation (stress testing) studies.[9][10][11]

Rationale for Forced Degradation Studies

Forced degradation studies are designed to accelerate the degradation of a drug substance to identify likely degradation products and to develop and validate a stability-indicating analytical method.[10][11] These studies expose the compound to conditions more severe than those used for accelerated stability testing.[9]

Experimental Protocol: Forced Degradation Studies

Materials:

• 7-Methoxybenzo[e]triazin-3-amine

• Hydrochloric acid (HCl), 0.1 N

• Sodium hydroxide (NaOH), 0.1 N

• Hydrogen peroxide (H₂O₂), 3%

• Methanol

• Water

• Temperature-controlled oven

• Photostability chamber

• HPLC-UV system

• LC-MS system for peak identification

Procedure:

• Acid Hydrolysis: Dissolve the compound in a solution of 0.1 N HCl and heat at a specified temperature (e.g., 60°C) for a set period.

• Base Hydrolysis: Dissolve the compound in a solution of 0.1 N NaOH and heat at a specified temperature (e.g., 60°C) for a set period.

• Oxidative Degradation: Dissolve the compound in a solution of 3% H₂O₂ and keep at room temperature for a set period.

• Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C) for a set period.

• Photostability: Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter.

For each condition, samples should be taken at various time points and analyzed by a stability-indicating HPLC method. The goal is to achieve 5-20% degradation of the parent compound.

Development of a Stability-Indicating HPLC Method

A crucial aspect of stability testing is the use of a validated stability-indicating analytical method. This is typically a gradient reversed-phase HPLC method that can separate the parent compound from all its degradation products.[12][13]

Key Method Development Considerations:

• Column Selection: A C18 column is a common starting point.

• Mobile Phase: A mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile or methanol) is typically used. The pH of the aqueous phase can be adjusted to optimize the separation of basic or acidic degradants.

• Gradient Elution: A gradient elution is often necessary to separate compounds with a wide range of polarities.

• Detection: UV detection is commonly used. The wavelength should be chosen to provide good sensitivity for both the parent compound and the degradation products.

• Peak Purity Analysis: A photodiode array (PDA) detector can be used to assess the purity of each chromatographic peak.

Data Presentation

The results of the forced degradation studies should be summarized in a table.

Stress Condition	Duration	% Degradation of Parent	Number of Degradants	Major Degradant (Peak Area %)
0.1 N HCl, 60°C	[Time]	[Data]	[Data]	[Data]
0.1 N NaOH, 60°C	[Time]	[Data]	[Data]	[Data]
3% H₂O₂, RT	[Time]	[Data]	[Data]	[Data]
Dry Heat, 80°C	[Time]	[Data]	[Data]	[Data]
Photostability	[Lux hrs]	[Data]	[Data]	[Data]

Table 2: Summary of Forced Degradation Studies for 7-Methoxybenzo[e]triazin-3-amine

Visualization of the Stability Testing Workflow

Caption: Workflow for Forced Degradation and Stability Assessment.

Conclusion and Future Directions

This technical guide has outlined the essential experimental framework for determining the solubility and stability of 7-Methoxybenzo[e]triazin-3-amine. Adherence to these protocols will generate the high-quality data required for regulatory submissions and for making informed decisions during the drug development process. The solubility profile will guide formulation strategies to maximize bioavailability, while the stability data will ensure the development of a safe and effective drug product with an appropriate shelf-life.

Future work should focus on the structural elucidation of any major degradation products identified during the forced degradation studies. This information is critical for understanding the degradation pathways and for assessing the potential toxicity of the impurities.

References

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• ICH Q6A specifications: test procedures and acceptance criteria for new drug substances and new drug products: chemical substances - Scientific guideline. European Medicines Agency. [Link]

• ICH Q6A - Specifications: Test procedures and acceptance criteria for new drug substances and new drug products. ResearchGate. [Link]

• Forced Degradation Studies for Drug Substances & Drug Products- Scientific Considerations. Veeprho. [Link]

• ICH Q6A, Q8 & Q9 Compliance. Particle Analytical. [Link]

• ICH Q6A - Specifications: Test procedures and acceptance criteria. SlideShare. [Link]

• A Review: Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. National Institutes of Health. [Link]

• Forced Degradation Studies. MedCrave online. [Link]

• ICH Q1A(R2) Stability Testing of new drugs and products (Revised guideline). ECA Academy. [Link]

• ICH Q6A Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products. ECA Academy. [Link]

• ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. European Medicines Agency. [Link]

• Q1A (R2) A deep dive in Stability Studies. YouTube. [Link]

• Q1A(R2): STABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. SlideShare. [Link]

• ICH Q1A(R2) Guideline Stability Testing of New Drug Substances and Products. IKEV. [Link]

• A review of methods for solubility determination in biopharmaceutical drug characterisation. ResearchGate. [Link]

• Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties. PubMed. [Link]

• Annex 4. World Health Organization. [Link]

• Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Rheolution. [Link]

• Drug solubility: why testing early matters in HTS. BMG LABTECH. [Link]

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

• PROTOCOL TO CONDUCT EQUILIBRIUM SOLUBILITY EXPERIMENTS FOR THE PURPOSE OF BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED CLASSIFIC. World Health Organization. [Link]

• CHARACTERIZATION OF HETEROCYCLIC COMPOUNDS AND THEIR ANTIMICROBIAL EFFICIENCY: A COMPREHENSIVE REVIEW. ResearchGate. [Link]

• FDA Guideline on Dissolution Testing. ECA Academy. [Link]

• Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. [Link]

• Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. ResearchGate. [Link]

• The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. ResearchGate. [Link]

• Stability Indicating Analytic Method Devlompent & Validation of Hplc. SlideShare. [Link]

• Physicochemical Properties of a Bi-aromatic Heterocyclic-Azo/BSA Hybrid System at the Air–Water Interface. ACS Omega. [Link]

• Stability-Indicating Assay of Novel 5-(Hydroxamic acid)methyl Oxazolidinones with 5-Lipooxygenase Inhibitory Activity. MDPI. [Link]

• High-Performance Liquid Chromatography (HPLC) Stability Indicating Method Development. Journal of Molecular and Organic Chemistry. [Link]

• A Review on Medicinally Important Heterocyclic Compounds. The Pharma Innovation. [Link]

Sources

• 1. API Solubility and Dissolution Enhancement Via Formulation [sigmaaldrich.com]
• 3. ICH Q1A(R2) Stability Testing of new drugs and products (Revised guideline) - ECA Academy [gmp-compliance.org]
• 4. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. Q1A(R2): STABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS | PPTX [slideshare.net]
• 6. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 7. researchgate.net [researchgate.net]
• 8. rjptonline.org [rjptonline.org]
• 9. biopharminternational.com [biopharminternational.com]
• 10. veeprho.com [veeprho.com]
• 11. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. ijprajournal.com [ijprajournal.com]

An In-depth Technical Guide to the Potential Biological Activity of 7-Methoxybenzo[e]triazin-3-amine

Abstract

The benzo[e][1][2][3]triazine scaffold is a privileged heterocyclic system that forms the core of numerous pharmacologically active compounds.[1][3][4] This technical guide provides a comprehensive framework for the investigation of 7-Methoxybenzo[e]triazin-3-amine , a specific derivative with hitherto underexplored biological potential. Drawing upon the established activities of structurally related benzotriazines and the influence of methoxy substitutions on molecular properties, this document outlines a rational, multi-pronged approach to elucidating its therapeutic promise.[5][6] We will delve into hypothesized mechanisms of action, propose detailed experimental protocols for validation, and provide the necessary intellectual scaffolding for researchers to embark on a thorough evaluation of this compound. The primary focus will be on its potential as an anticancer agent, specifically as a kinase inhibitor, while also considering other plausible biological activities such as antimicrobial and anti-inflammatory effects.[1][2][7]

Introduction: The Benzotriazine Scaffold and the Promise of 7-Methoxybenzo[e]triazin-3-amine

Benzotriazine derivatives have garnered significant attention in medicinal chemistry due to their diverse range of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[1][2][8] The planar, aromatic nature of the benzotriazine ring system allows for effective interaction with various biological targets. Notably, 3-aminobenzo[e][1][2][3]triazine derivatives have been identified as potent Src kinase inhibitors, demonstrating significant antitumor activity in preclinical models.[5][9]

7-Methoxybenzo[e]triazin-3-amine (CAS No. 27238-40-0) is a derivative characterized by a methoxy group at the 7-position and an amine group at the 3-position.[10] The presence of the 3-amine moiety is a key structural feature shared with known Src kinase inhibitors. The methoxy group at the 7-position is anticipated to modulate the compound's physicochemical properties, such as lipophilicity and metabolic stability, which can significantly influence its pharmacokinetic and pharmacodynamic profile.[6] While direct biological data for this specific compound is not extensively available, its structural similarity to known bioactive molecules provides a strong rationale for its investigation as a potential therapeutic agent.

This guide will therefore focus on a systematic approach to characterizing the potential biological activity of 7-Methoxybenzo[e]triazin-3-amine, with a primary hypothesis centered on its role as a kinase inhibitor for cancer therapy.

Hypothesized Biological Activity: A Focus on Kinase Inhibition

Given that 3-aminobenzo[e][1][2][3]triazine derivatives have shown promise as Src kinase inhibitors, it is our primary hypothesis that 7-Methoxybenzo[e]triazin-3-amine may also function as an inhibitor of Src family kinases (SFKs) or other related kinases.[5] SFKs are a family of non-receptor tyrosine kinases that play crucial roles in cell proliferation, survival, and migration. Their dysregulation is a hallmark of many cancers, making them attractive targets for therapeutic intervention.

The proposed mechanism of action involves the binding of 7-Methoxybenzo[e]triazin-3-amine to the ATP-binding pocket of the kinase, thereby preventing the phosphorylation of downstream substrates and inhibiting the signaling cascade. The 3-amine group is predicted to form key hydrogen bond interactions within the hinge region of the kinase domain, a common feature of many kinase inhibitors.

Signaling Pathway: Hypothesized Inhibition of Src Kinase Signaling

Caption: Hypothesized mechanism of action of 7-Methoxybenzo[e]triazin-3-amine.

Experimental Workflows for Biological Characterization

A tiered approach is recommended for the systematic evaluation of 7-Methoxybenzo[e]triazin-3-amine's biological activity.

Experimental Workflow Diagram

Caption: Tiered experimental workflow for characterizing biological activity.

Tier 1: Initial In Vitro Screening

3.1.1. Cytotoxicity Assays

The initial step is to assess the compound's general cytotoxicity against a panel of human cancer cell lines. This will provide a broad indication of its potential anticancer activity and inform the concentration range for subsequent assays.

Parameter	Description
Cell Lines	A diverse panel including, but not limited to, breast (MCF-7, MDA-MB-231), lung (A549), colon (HCT116), and leukemia (K562) cancer cell lines.
Assay	MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CellTiter-Glo® Luminescent Cell Viability Assay.
Concentrations	A wide range, typically from 0.01 µM to 100 µM.
Incubation Time	48-72 hours.
Endpoint	IC50 (half-maximal inhibitory concentration) values.

3.1.2. Kinase Panel Screening

To test our primary hypothesis, the compound should be screened against a broad panel of kinases to identify potential targets.

Parameter	Description
Kinase Panel	A commercially available panel of purified human kinases (e.g., DiscoverX KINOMEscan™, Eurofins KinaseProfiler™). The panel should include Src family kinases and other relevant cancer-associated kinases.
Compound Concentration	A single high concentration (e.g., 10 µM) for initial screening.
Assay Format	Typically a binding assay or an enzymatic activity assay.
Endpoint	Percent inhibition for each kinase.

Tier 2: Mechanism of Action Elucidation

Based on the results from Tier 1, further experiments should be conducted to validate the identified kinase "hits" and elucidate the downstream cellular effects.

3.2.1. IC50 Determination for Hit Kinases

For the most promising kinase targets identified in the initial screen, full dose-response curves should be generated to determine their IC50 values.

Protocol: In Vitro Kinase Inhibition Assay (e.g., for Src Kinase)

• Reagents and Materials:

  • Recombinant human Src kinase

  • Src-specific peptide substrate

  • ATP

  • 7-Methoxybenzo[e]triazin-3-amine (in DMSO)

  • Kinase buffer

  • Detection reagent (e.g., ADP-Glo™ Kinase Assay)

• Procedure:

  • Prepare serial dilutions of 7-Methoxybenzo[e]triazin-3-amine in kinase buffer.

  • In a 96-well plate, add the kinase, substrate, and compound dilutions.

  • Initiate the reaction by adding ATP.

  • Incubate at 30°C for 60 minutes.

  • Stop the reaction and measure the kinase activity using the detection reagent according to the manufacturer's instructions.

  • Calculate the percent inhibition for each compound concentration and determine the IC50 value using non-linear regression analysis.

3.2.2. Western Blot Analysis

To confirm on-target activity within a cellular context, western blotting can be used to assess the phosphorylation status of downstream substrates of the target kinase.

Parameter	Description
Cell Line	A cell line with known high activity of the target kinase (e.g., a cancer cell line overexpressing Src).
Treatment	Treat cells with varying concentrations of 7-Methoxybenzo[e]triazin-3-amine for a defined period.
Antibodies	Primary antibodies against the phosphorylated and total forms of the target kinase and its key downstream effectors (e.g., p-Src, total Src, p-FAK, total FAK).
Endpoint	Changes in the phosphorylation levels of downstream proteins.

3.2.3. Cell Cycle and Apoptosis Assays

To understand the cellular consequences of kinase inhibition, cell cycle distribution and apoptosis induction should be investigated.

• Cell Cycle Analysis: Treat cells with the compound and analyze the cell cycle distribution by flow cytometry after propidium iodide staining.

• Apoptosis Assays: Assess apoptosis induction using methods such as Annexin V/PI staining followed by flow cytometry or by measuring caspase-3/7 activity.

Tier 3: Preliminary In Vivo Evaluation

Should the in vitro data be compelling, preliminary in vivo studies are warranted.

3.3.1. Pharmacokinetic (PK) Studies

Assess the compound's absorption, distribution, metabolism, and excretion (ADME) properties in a suitable animal model (e.g., mice or rats) to determine its bioavailability and half-life.

3.3.2. Tumor Xenograft Models

Evaluate the in vivo antitumor efficacy of 7-Methoxybenzo[e]triazin-3-amine in a mouse xenograft model using a relevant human cancer cell line.

Alternative and Complementary Biological Activities

While the primary focus is on kinase inhibition, the benzotriazine scaffold is associated with other biological activities.[1][2] It is prudent to consider these possibilities.

• Antimicrobial Activity: The compound could be screened against a panel of pathogenic bacteria and fungi.[7]

• Anti-inflammatory Activity: Its ability to inhibit inflammatory pathways (e.g., NF-κB signaling) could be investigated in relevant cellular models.[2]

Conclusion

7-Methoxybenzo[e]triazin-3-amine represents a promising, yet underexplored, chemical entity. Based on a strong foundation of structure-activity relationships within the benzotriazine class, a clear and logical path for its biological evaluation has been outlined.[1][5] The proposed tiered experimental workflow, beginning with broad in vitro screening and progressing to detailed mechanistic and in vivo studies, provides a robust framework for uncovering its therapeutic potential. The primary hypothesis of kinase inhibition, particularly of the Src family, offers a compelling starting point for investigation. The successful execution of these studies will be instrumental in determining the future trajectory of this compound in the drug discovery and development pipeline.

References

• Synthesis and Biological Activities of Some New Benzotriazinone Derivatives Based on Molecular Docking; Promising HepG2 Liver Carcinoma Inhibitors. (2020-03-19). National Institutes of Health (NIH). Available at: [Link]

• Pharmacological activities and activation as well as comparison of benzotriazole with other groups. (2022-07-12). International Journal of Health Sciences. Available at: [Link]

• Chemistry and Biological Activity of[1][2][4]-Benzotriazine Derivatives. (2018-12-01). Ingenta Connect. Available at: [Link]

• Chemistry and Biological Activity of[1][2][4]-Benzotriazine Derivatives. (2018-11-09). ResearchGate. Available at: [Link]

• Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. (2024-11-11). GSC Online Press. Available at: [Link]

• An Overview on Medicinal Perspective and Biological Behavior of Benzotriazole; Synthetic Study on Its Multifaceted Biological Activities. Journal of Drug Delivery and Therapeutics. Available at: [Link]

• Benzotriazole Derivatives: Design, In Silico Studies, And Biological Evaluation As Antiarthritic Agents. Journal of Cardiovascular Disease Research. Available at: [Link]

• Benzotriazole: An overview on its versatile biological behavior. (2019-02-01). PubMed Central. Available at: [Link]

• UNDERSTANDING THE CHEMISTRY & PHARMACOLOGY OF BENZOTRIAZOLE IN PHARMACEUTICAL APPLICATIONS. (2025-06-01). ResearchGate. Available at: [Link]

• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Amazon Web Services (AWS). Available at: [Link]

• Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine—A potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. ResearchGate. Available at: [Link]

• Synthesis and biological activities of 3-carboxy-7-methoxy-1-tetralone derivatives: Part-I. ResearchGate. Available at: [Link]

• Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. (2007-02-01). PubMed. Available at: [Link]

• 7-Methoxybenzo[e][1][2][3]triazin-3-amine. AN PharmaTech Co Ltd. Available at: [Link]

Sources

• 1. Synthesis and Biological Activities of Some New Benzotriazinone Derivatives Based on Molecular Docking; Promising HepG2 Liver Carcinoma Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological activities and activation as well as comparison of benzotriazole with other groups [journals.ipinnovative.com]
• 3. researchgate.net [researchgate.net]
• 4. Chemistry and Biological Activity of [1,2,3]-Benzotriazine Deriva...: Ingenta Connect [ingentaconnect.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. gsconlinepress.com [gsconlinepress.com]
• 8. ijrrjournal.com [ijrrjournal.com]
• 9. Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo [1,2,4]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 7-Methoxybenzo[e][1,2,4]triazin-3-amine|27238-40-0--AN PharmaTech Co Ltd [anpharma.net]

7-Methoxybenzo[e]triazin-3-amine: A Technical Guide for Drug Discovery Professionals

An In-depth Exploration of Synthesis, Potential Biological Activity, and Future Research Directions

Introduction: The Prominence of the Benzo[e]triazine Scaffold in Medicinal Chemistry

The benzo[e]triazine nucleus, a heterocyclic system featuring a benzene ring fused to a 1,2,4-triazine ring, represents a privileged scaffold in modern medicinal chemistry.[1][2] Derivatives of this core structure have garnered significant interest over the past two decades due to their diverse and potent pharmacological activities.[3][4] The versatility of the benzo[e]triazine ring system allows for substitutions at various positions, leading to a wide array of compounds with distinct biological profiles.

Among the various derivatives, 3-aminobenzo[e]triazines have emerged as a particularly important class of compounds.[3] These molecules have demonstrated a broad spectrum of biological effects, including antimalarial, anticancer, and antiviral activities.[3] Notably, they have been identified as inhibitors of crucial cellular targets such as Src kinase and Abl kinase, including the T315I mutant, which is resistant to some targeted therapies.[3] The structural features of the 3-aminobenzo[e]triazine scaffold make it an attractive starting point for the design of novel therapeutic agents.

This technical guide focuses on a specific, yet under-explored, derivative: 7-Methoxybenzo[e]triazin-3-amine . While direct literature on this exact molecule is limited, this document will provide a comprehensive overview based on the established chemistry and biology of the broader benzo[e]triazine class. By examining the synthesis of related compounds and the influence of methoxy and amino substituents on biological activity, we can construct a scientifically grounded guide for researchers and drug development professionals interested in this promising area.

Proposed Synthesis of 7-Methoxybenzo[e]triazin-3-amine

The synthesis of 7-Methoxybenzo[e]triazin-3-amine can be logically approached by adapting established methods for the preparation of substituted 3-aminobenzo[e]triazines. A plausible synthetic route would likely commence from a readily available, appropriately substituted aniline precursor.

Experimental Protocol: A Hypothetical Step-by-Step Synthesis

The following protocol outlines a potential multi-step synthesis for 7-Methoxybenzo[e]triazin-3-amine, based on analogous reactions reported in the literature for similar compounds.

Step 1: Nitration of 4-Methoxyacetanilide

• To a stirred solution of 4-methoxyacetanilide in a suitable solvent (e.g., acetic anhydride), slowly add a nitrating agent (e.g., a mixture of nitric acid and sulfuric acid) at a controlled temperature (typically 0-5°C).

• After the addition is complete, allow the reaction to stir for a specified time until the starting material is consumed (monitored by TLC).

• Pour the reaction mixture onto crushed ice and collect the precipitated product, 2-nitro-4-methoxyacetanilide, by filtration.

• Wash the solid with cold water until neutral and dry under vacuum.

Step 2: Hydrolysis of the Acetanilide

• Suspend the 2-nitro-4-methoxyacetanilide in an aqueous acidic solution (e.g., dilute sulfuric acid).

• Heat the mixture at reflux until the hydrolysis is complete (monitored by TLC).

• Cool the reaction mixture and neutralize with a base (e.g., sodium carbonate) to precipitate the product, 2-nitro-4-methoxyaniline.

• Collect the solid by filtration, wash with water, and dry.

Step 3: Diazotization and Cyanation (Sandmeyer Reaction)

• Dissolve the 2-nitro-4-methoxyaniline in an aqueous acidic solution (e.g., hydrochloric acid) and cool to 0-5°C.

• Slowly add a solution of sodium nitrite to form the diazonium salt.

• In a separate flask, prepare a solution of cuprous cyanide.

• Add the cold diazonium salt solution to the cuprous cyanide solution, maintaining a low temperature.

• Allow the reaction to warm to room temperature and then heat gently to ensure complete reaction.

• Extract the product, 2-nitro-4-methoxybenzonitrile, with an organic solvent, wash the organic layer, dry, and concentrate under reduced pressure.

Step 4: Reduction of the Nitro Group

• Dissolve the 2-nitro-4-methoxybenzonitrile in a suitable solvent (e.g., ethanol or ethyl acetate).

• Add a reducing agent, such as stannous chloride or perform catalytic hydrogenation (e.g., using Pd/C and hydrogen gas).

• Monitor the reaction by TLC until the starting material is consumed.

• Work up the reaction mixture accordingly to isolate the 2-amino-4-methoxybenzonitrile.

Step 5: Cyclization to form the Triazine Ring

• This crucial step can be approached in several ways, often involving the reaction of the ortho-amino nitrile with a source of the remaining nitrogen atoms of the triazine ring. One common method involves the use of guanidine or a related reagent.

• Treat the 2-amino-4-methoxybenzonitrile with a reagent like guanidine hydrochloride in the presence of a base (e.g., sodium ethoxide in ethanol).

• Heat the reaction mixture at reflux for several hours.

• Upon cooling, the product, 7-Methoxybenzo[e]triazin-3-amine, is expected to precipitate and can be collected by filtration.

Visualization of the Proposed Synthetic Workflow

Caption: Proposed synthetic pathway for 7-Methoxybenzo[e]triazin-3-amine.

Potential Biological Activities and Therapeutic Applications

Anticancer Potential: A Primary Area of Interest

The benzo[e]triazine core is a well-established pharmacophore in the development of anticancer agents.[3][5] Numerous derivatives have demonstrated potent activity against a variety of cancer cell lines.[6]

• Kinase Inhibition: A significant number of 3-aminobenzo[e]triazines have been identified as potent inhibitors of various protein kinases.[3] These enzymes play critical roles in cell signaling pathways that are often dysregulated in cancer. The methoxy group, being an electron-donating group, can influence the electronic properties of the heterocyclic system and potentially enhance its interaction with the active site of target kinases.[7]

• Hypoxia-Selective Cytotoxicity: Certain benzo[e]triazine derivatives, particularly the 1,4-dioxides, are known to act as bioreductive antitumor agents.[3] These compounds are selectively toxic to hypoxic (oxygen-deprived) cells, which are commonly found in solid tumors and are often resistant to conventional therapies.

Other Potential Therapeutic Areas

Beyond oncology, the benzo[e]triazine scaffold has shown promise in other therapeutic areas:

• Antimicrobial Activity: Various substituted triazines have been synthesized and evaluated for their antimicrobial properties against both Gram-positive and Gram-negative bacteria.[8][9][10] The specific substitution pattern on the benzo[e]triazine ring can be tailored to optimize antibacterial efficacy.

• Antiviral and Antimalarial Potential: The literature also reports on benzo[e]triazine derivatives with antiviral and antimalarial activities, highlighting the broad therapeutic potential of this chemical class.[3]

Influence of Methoxy and Amino Substituents

The introduction of a methoxy group at the 7-position and an amino group at the 3-position is expected to have a profound impact on the molecule's properties:

• Methoxy Group: The methoxy substituent can modulate the lipophilicity of the molecule, which in turn affects its absorption, distribution, metabolism, and excretion (ADME) properties.[11] Furthermore, its electron-donating nature can influence the reactivity of the aromatic system and its ability to form hydrogen bonds with biological targets.[7]

• Amino Group: The 3-amino group is a key feature in many biologically active benzo[e]triazines. It can act as a hydrogen bond donor and acceptor, facilitating strong interactions with target proteins. The basicity of this amino group can also be important for its pharmacokinetic profile.

Illustrative Signaling Pathway: PI3K/Akt/mTOR

A key pathway often targeted by triazine derivatives in cancer is the PI3K/Akt/mTOR pathway, which is crucial for cell growth and proliferation.[11]

Caption: Potential inhibition of the PI3K/Akt/mTOR pathway by 7-Methoxybenzo[e]triazin-3-amine.

Physicochemical Properties and Structural Elucidation

The physicochemical properties of 7-Methoxybenzo[e]triazin-3-amine will be critical for its development as a drug candidate. While experimental data is not available, we can predict some of its key characteristics.

Property	Predicted Value/Characteristic	Rationale
Molecular Weight	~176.18 g/mol	Based on chemical formula C9H8N4O
LogP	Moderately lipophilic	The benzo[e]triazine core is aromatic and the methoxy group adds to the lipophilicity.
pKa	Weakly basic	The 3-amino group is expected to be the primary basic center.
Solubility	Likely soluble in organic solvents, sparingly soluble in water.	Typical for small aromatic molecules.

Structural Elucidation:

Confirmation of the structure of synthesized 7-Methoxybenzo[e]triazin-3-amine would rely on a combination of standard spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR would provide detailed information about the arrangement of protons and carbons in the molecule, confirming the substitution pattern.

• Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the molecular weight and elemental composition.

• Infrared (IR) Spectroscopy: IR spectroscopy would identify key functional groups, such as the N-H stretches of the amino group and C-O stretches of the methoxy group.

Future Research Directions and Conclusion

7-Methoxybenzo[e]triazin-3-amine represents an intriguing, yet unexplored, molecule with significant potential in drug discovery. Based on the well-documented activities of the benzo[e]triazine scaffold, future research on this compound should focus on several key areas:

• Chemical Synthesis and Optimization: The development and optimization of a robust and scalable synthetic route to 7-Methoxybenzo[e]triazin-3-amine is the essential first step.

• In Vitro Biological Screening: The compound should be screened against a panel of cancer cell lines to assess its antiproliferative activity. Furthermore, its activity against a broad range of kinases should be evaluated.

• Mechanism of Action Studies: If promising biological activity is observed, further studies should be conducted to elucidate its mechanism of action. This could involve identifying its specific molecular targets and its effects on key signaling pathways.

• Structure-Activity Relationship (SAR) Studies: The synthesis and evaluation of a library of related analogs with modifications at the 7-position and on the 3-amino group would be crucial for establishing a clear SAR and for optimizing the lead compound's potency and selectivity.

References

• ResearchGate. (n.d.). 1,2,4-Triazines and their Benzo Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). 1,2,4-Triazines and Their Benzo Derivatives. Retrieved from [Link]

• Springer. (2023, October 17). Recent biological applications of heterocyclic hybrids containing s-triazine scaffold. Retrieved from [Link]

• PubMed Central. (2017, May 10). Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. Retrieved from [Link]

• ResearchGate. (2017). Synthesis of mono-, di- and trisubstituteds-triazine derivatives 3–18. Retrieved from [Link]

• PubMed. (2017, May 10). Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. Retrieved from [Link]

• Semantic Scholar. (2008). 9.02 – 1,2,4-Triazines and their Benzo Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). 1,2,3-Triazines and Their Benzo Derivatives. Retrieved from [Link]

• Semantic Scholar. (2020, August 11). Synthetic Approach for Substituted 3-Amino-1,2,4-Triazines and their Chemical Reactivity and Biological Properties. Retrieved from [Link]

• PubMed. (2017, December 15). Synthesis and antitumor activities of 1,2,3-triazines and their benzo- and heterofused derivatives. Retrieved from [Link]

• National Institutes of Health. (2024, May 4). Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. Retrieved from [Link]

• National Institutes of Health. (n.d.). Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma. Retrieved from [Link]

• ResearchGate. (2025, August 7). (PDF) Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. Retrieved from [Link]

• PubMed. (n.d.). Biological Activity Evaluation of Novel 1,2,4-Triazine Derivatives Containing Thiazole/Benzothiazole Rings. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). Synthesis of new pyrazolo[3][4][7]triazines by cyclative cleavage of pyrazolyltriazenes. Retrieved from [Link]

• ResearchGate. (2025, August 6). Synthesis and biological activities of 3-carboxy-7-methoxy-1-tetralone derivatives: Part-I. Retrieved from [Link]

• SciSpace. (n.d.). The synthesis of 1,2,4-benzotriazines. Retrieved from [Link]

• ResearchGate. (2019, June 25). (PDF) The synthesis of 1,2,4-benzotriazines. Retrieved from [Link]

• MDPI. (n.d.). 3-[N-(4-Methoxybenzyl)amino]benzo[de]anthracen-7-one. Retrieved from [Link]

• ACS Publications. (2023, September 18). 1,2,3-Benzotriazine Synthesis by Heterocyclization of p-Tosylmethyl Isocyanide Derivatives. Retrieved from [Link]

• National Institutes of Health. (n.d.). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Retrieved from [Link]

• ResearchGate. (2025, August 6). Synthesis and Reactions of 1-Alkyl-3-(o-carbalkoxyphenyl)-triazenes. Retrieved from [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and antitumor activities of 1,2,3-triazines and their benzo- and heterofused derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biological Activity Evaluation of Novel 1,2,4-Triazine Derivatives Containing Thiazole/Benzothiazole Rings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Recent biological applications of heterocyclic hybrids containing s -triazine scaffold - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05953G [pubs.rsc.org]
• 8. Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

An In-Depth Technical Guide to 7-Methoxybenzo[e]triazin-3-amine: Safety, Handling, and Scientific Insights

An In-Depth Technical Guide to 7-Methoxybenzo[e][1][2][3]triazin-3-amine: Safety, Handling, and Scientific Insights

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 7-Methoxybenzo[e][1][2][3]triazin-3-amine, a heterocyclic amine of interest in medicinal chemistry and drug discovery. The document outlines critical safety and handling procedures, details its chemical and physical properties, provides an experimental protocol for its synthesis, and explores its known and potential biological activities. This information is intended to equip researchers with the necessary knowledge for the safe and effective use of this compound in a laboratory setting.

Compound Profile and Properties

7-Methoxybenzo[e][1][2][3]triazin-3-amine is a derivative of the benzotriazine ring system, characterized by a methoxy group at the 7-position and an amine group at the 3-position[4]. This structural arrangement makes it a subject of interest for investigating its potential as a pharmacologically active agent.

Table 1: Chemical and Physical Properties of 7-Methoxybenzo[e][1][2][3]triazin-3-amine

Property	Value	Source(s)
CAS Number	27238-40-0	[4][5]
Molecular Formula	C₈H₈N₄O	[4][5]
Molecular Weight	176.18 g/mol	[5][6]
Appearance	Solid (form may vary)	[2]
Purity	Typically available at ≥95%	[6]

Safety and Handling: A Proactive Approach

While a comprehensive toxicological profile for 7-Methoxybenzo[e][1][2][3]triazin-3-amine is not extensively documented, data from structurally related benzotriazoles and heterocyclic amines necessitate a cautious and proactive approach to its handling. The following procedures are based on established safety protocols for similar chemical classes and should be strictly adhered to in a laboratory environment.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against potential exposure. The following should be worn at all times when handling 7-Methoxybenzo[e][1][2][3]triazin-3-amine:

• Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against splashes or airborne particles.

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn. Gloves should be inspected before use and changed immediately if contaminated.

• Body Protection: A lab coat or chemical-resistant apron is required to prevent skin contact.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to avoid inhalation of dust or vapors. If a fume hood is not available, a NIOSH-approved respirator appropriate for organic vapors and particulates should be used.

Storage and Stability

Proper storage is crucial to maintain the integrity of the compound and prevent hazardous situations:

• Container: Store in a tightly sealed, light-resistant container.

• Environment: Keep in a cool, dry, and well-ventilated area.

• Incompatibilities: Avoid storage with strong oxidizing agents.

Spill and Exposure Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Management:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the substance.

• Collect: Carefully sweep or scoop the absorbed material into a sealed, labeled container for hazardous waste disposal. Avoid generating dust.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

First Aid Measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water. Seek immediate medical attention.

Waste Disposal

All waste containing 7-Methoxybenzo[e][1][2][3]triazin-3-amine, including contaminated labware and absorbent materials, must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.

Experimental Protocols: Synthesis

The synthesis of 7-Methoxybenzo[e][1][2][3]triazin-3-amine derivatives can be achieved through various synthetic routes. A plausible method, adapted from the synthesis of related benzotriazines, involves the cyclization of a substituted isoindolin-1-one precursor[2][7].

Synthesis of 2-(7-Methoxybenzo[e][1][2][3]triazin-3-yl)benzoic Acid[2][7]

This protocol describes the synthesis of a key intermediate that can be further modified to obtain the target amine.

Step-by-Step Methodology:

• Dissolution: Dissolve 3-((4-Methoxy-2-nitrophenyl)amino)isoindolin-1-one (0.1 g, 0.3 mmol) in 10 mL of 5% potassium hydroxide (KOH) in methanol (MeOH).

• Heating: Heat the mixture for 15 minutes. The solution will turn an orange color.

• Quenching and Extraction: Quench the reaction with water and perform an extraction with ethyl acetate.

• Acidification and Second Extraction: Acidify the aqueous layer with concentrated hydrochloric acid (HCl) and extract again with ethyl acetate.

• Drying and Evaporation: Dry the final organic layer with anhydrous magnesium sulfate (MgSO₄) and evaporate the solvent under reduced pressure to yield the product.

Synthesis Workflow Diagram

Biological Activity and Potential Applications

Derivatives of the 3-aminobenzo[e][1][2][3]triazine scaffold have shown a range of biological activities, suggesting potential therapeutic applications for 7-Methoxybenzo[e][1][2][3]triazin-3-amine.

Anticancer Potential

The broader class of benzotriazines has been investigated for its antitumor properties[7][8]. Specifically, some derivatives have been identified as potent inhibitors of Src kinase, a non-receptor tyrosine kinase that is often overexpressed and activated in various human cancers[1][3][9]. Inhibition of Src kinase can disrupt signaling pathways involved in cell proliferation, survival, and metastasis, making it a promising target for cancer therapy[9]. The presence of the 3-amino group on the benzotriazine ring is a common feature in many Src kinase inhibitors[7].

Antimicrobial Activity

Heterocyclic compounds containing the triazine core are known to exhibit antimicrobial properties[10][11]. While specific studies on the antimicrobial activity of 7-Methoxybenzo[e][1][2][3]triazin-3-amine are limited, related triazine derivatives have demonstrated efficacy against various bacterial and fungal strains[8][12]. The mechanism of action for such compounds can vary but often involves the disruption of essential cellular processes in microorganisms.

Potential Biological Activities and Targets

Conclusion and Future Directions

7-Methoxybenzo[e][1][2][3]triazin-3-amine is a compound with potential for further investigation in drug discovery, particularly in the areas of oncology and infectious diseases. This guide provides a foundational understanding of its properties, safe handling, and plausible biological relevance. Researchers are strongly encouraged to consult the referenced Safety Data Sheet and relevant literature before commencing any experimental work. Further studies are warranted to fully elucidate its toxicological profile, confirm its mechanism of action, and explore its therapeutic potential.

References

• Noronha, G., Barrett, K., Boccia, A., Brodhag, T., Cao, J., Chow, C. P., ... & Zhu, H. (2007). Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. Bioorganic & medicinal chemistry letters, 17(3), 602–608. [Link]

• El-Sattar, N. E. A., El-Malah, A. A., & El-Deen, I. M. (2022). Preparation of 3-Substituted Isoindolin-1-one, Cinnoline, and 1,2,4-[e]-Benzotriazine Derivatives. ACS Omega, 7(30), 26495–26503. [Link]

• El-Sattar, N. E. A., El-Malah, A. A., & El-Deen, I. M. (2022). Preparation of 3-Substituted Isoindolin-1-one, Cinnoline, and 1,2,4-[e]-Benzotriazine Derivatives. ACS Omega, 7(30), 26495–26503. [Link]

• Noronha, G., Barrett, K., Boccia, A., Brodhag, T., Cao, J., Chow, C. P., ... & Zhu, H. (2007). Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. Bioorganic & medicinal chemistry letters, 17(3), 602–608. [Link]

• Harris, C. S., Kestner, K. A., & Mico, B. A. (1989). In vivo inhibition of oxidative drug metabolism by, and acute toxicity of, 1-aminobenzotriazole (ABT). A tool for biochemical toxicology. Drug metabolism and disposition: the biological fate of chemicals, 17(6), 667–671. [Link]

• AN PharmaTech Co Ltd. (n.d.). 7-Methoxybenzo[e][1][2][3]triazin-3-amine. Retrieved from [Link]

• AN PharmaTech Co Ltd. (n.d.). 7-Methoxybenzo[e][1][2][3]triazin-3-amine. Retrieved January 2, 2026, from [Link]

• Al-Zaydi, K. M., Hassan, A. S., El-Shehry, M. F., & El-Messery, S. M. (2020). Synthesis, antimicrobial evaluation, and computational investigation of new triazine-based compounds via DFT and molecular docking. Scientific Reports, 10(1), 1-16. [Link]

• El-Faham, A., Ghabbour, H. A., & Eltamany, E. H. (2017). Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. Molecules, 22(10), 1664. [Link]

• El-Sayed, N. N. E., & El-Bendary, E. R. (2016). Synthesis, Anticancer Activity and Molecular Docking Study of Some Novel 1,3,5- Triazine Derivatives. Research Trend, 1(1), 1-10. [Link]

• Zani, F., Incerti, M., & Vicini, P. (2021). Sustainable triazine-derived quaternary ammonium salts as antimicrobial agents. RSC Advances, 11(46), 28867-28874. [Link]

• Example 11. (n.d.). Spectroscopy Tutorial. Retrieved January 2, 2026, from [Link]

• Beilstein Journals. (2018). Synthesis, characterization, antimicrobial, cytotoxic and carbonic anhydrase inhibition activities of multifunctional pyrazolo-1,2-benzothiazine acetamides. Beilstein Journal of Organic Chemistry, 14, 2598-2610. [Link]

• ResearchGate. (n.d.). Images (a) and (b) refer to the in vitro anticancer activity against.... Retrieved January 2, 2026, from [Link]

• Universitat de Barcelona. (n.d.). Chapter 3 – Structural characterization of triazines. Retrieved January 2, 2026, from [Link]

• Sherif, M. H., & El-Hady, H. A. (2013). Electron impact ionization mass spectra of 1, 2, 4-triazine derivatives with antimicrobial activity. Organic Chemistry: An Indian Journal, 9(7), 267-276. [Link]

• Maes, B. U., Gemoets, H., Joossens, J., & Augustyns, K. (2018). Optimization of the pharmacokinetic properties of potent anti-trypanosomal triazine derivatives. European journal of medicinal chemistry, 151, 549–563. [Link]

• Sherif, M. H., & El-Hady, H. A. (2013). Electron impact ionization mass spectra of 1, 2, 4-triazine derivatives with antimicrobial activity. Organic Chemistry: An Indian Journal, 9(7), 267-276. [Link]

• El-Samahy, F. A., Abdel-Aziem, A., & El-Torgoman, A. M. (2016). Synthesis and antimicrobial activity of new substituted 1,3,5-triazine derivatives. International Journal of PharmTech Research, 9(6), 436-445. [Link]

• O. L. Stiefvater. (1998). Structure and High-Resolution IR Spectroscopy of 1,2,4-Triazine Vapor. Journal of Molecular Spectroscopy, 192(2), 331-337. [Link]

• ResearchGate. (n.d.). ¹H-NMR spectrum: (a) of 1,3-diphenylbenzo[e][1][2][3]triazin-7(1H)-one.... Retrieved January 2, 2026, from [Link]

• Keun, H. C., Ebbels, T. M., Bollard, M. E., Beckonert, O., Antti, H., Holmes, E., ... & Nicholson, J. K. (2005). Interlaboratory clinical chemistry parameter variation in seven-day acute hydrazine toxicity studies in the Sprague-Dawley rat. Archives of toxicology, 79(12), 713–722. [Link]

• Roskoski, R., Jr (2015). Three-Dimensional Interactions Analysis of the Anticancer Target c-Src Kinase with Its Inhibitors. Molecules (Basel, Switzerland), 20(11), 20594–20615. [Link]

• El-Faham, A., Ghabbour, H. A., & Eltamany, E. H. (2017). Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. Molecules (Basel, Switzerland), 22(10), 1664. [Link]

• Li, Y., Wang, Y., & Zhang, H. (2023). Antitumor Activity of s-Triazine Derivatives: A Systematic Review. Molecules, 28(11), 4278. [Link]

• Smith, B. C. (2019). Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Spectroscopy, 34(5), 22-25. [Link]

• Al-Zaydi, K. M., Hassan, A. S., El-Shehry, M. F., & El-Messery, S. M. (2017). Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. BMC chemistry, 11(1), 1-11. [Link]

• Sherif, M. H., & El-Hady, H. A. (2013). Synthesis, Biological Activity and Mass Spectra Investigation of 1,2,4- Triazino- [2,1-a]- 1,2,4- triazine Derivatives. Der Pharma Chemica, 5(4), 1-8. [Link]

• MDPI. (n.d.). 3-[N-(4-Methoxybenzyl)amino]benzo[de]anthracen-7-one. Retrieved January 2, 2026, from [Link]

• Sherif, M. H., & El-Hady, H. A. (2013). Electron impact ionization mass spectra of 1, 2, 4-triazine derivatives with antimicrobial activity. Organic Chemistry: An Indian Journal, 9(7), 267-276. [Link]

• Sławiński, J., Szafrański, K., & Żołnowska, B. (2018). The activity of pyrazolo[4,3-e][1][2][3]triazine and pyrazolo[4,3-e]tetrazolo[1,5-b][1][2][3]triazine sulphonamide derivatives in monolayer and spheroid breast cancer cell cultures. Molecules, 23(10), 2548. [Link]

• El-Din, A. A. S., & Abu-zeid, A. H. (2016). Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science, 6(4), 078-087. [Link]

Sources

• 1. Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo [1,2,4]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. researchgate.net [researchgate.net]
• 5. anpharma.net [anpharma.net]
• 6. 7-Methoxybenzo[e][1,2,4]triazin-3-amine , 95+% , 27238-40-0 - CookeChem [cookechem.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, antimicrobial evaluation, and computational investigation of new triazine-based compounds via DFT and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. iris.unive.it [iris.unive.it]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis Protocol for 7-Methoxybenzo[e]triazin-3-amine: An Application Note for Researchers

Synthesis Protocol for 7-Methoxybenzo[e][1][2][3]triazin-3-amine: An Application Note for Researchers

Abstract: This document provides a comprehensive, step-by-step guide for the synthesis of 7-Methoxybenzo[e][1][2][3]triazin-3-amine, a heterocyclic compound of interest for researchers in medicinal chemistry and drug development. The protocol outlines a robust three-step synthetic pathway, commencing with the guanylation of 4-methoxy-2-nitroaniline, followed by a base-catalyzed intramolecular cyclization to the corresponding N-oxide, and concluding with a deoxygenation step to yield the target amine. This guide is designed for researchers, scientists, and drug development professionals, offering detailed experimental procedures, mechanistic insights, and safety considerations.

Introduction

The 1,2,4-benzotriazine scaffold is a privileged heterocyclic motif present in a variety of biologically active molecules. The 3-amino substituted derivatives, in particular, have garnered significant attention due to their potential as therapeutic agents. 7-Methoxybenzo[e][1][2][3]triazin-3-amine (CAS No: 27238-40-0) is a valuable building block in the synthesis of more complex molecules and a target for biological screening in its own right. This protocol details a reliable and reproducible method for its laboratory-scale synthesis.

The synthetic strategy is based on the well-established chemistry of 2-nitrophenylguanidines, which undergo intramolecular cyclization to form 3-amino-1,2,4-benzotriazine 1-oxides.[2][4] This intermediate is then deoxygenated to afford the desired product. This approach offers a clear and logical pathway to the target compound from readily available starting materials.

Overall Synthetic Scheme

The synthesis of 7-Methoxybenzo[e][1][2][3]triazin-3-amine is accomplished in three main steps as illustrated below:

Caption: Overall synthetic workflow for 7-Methoxybenzo[e][1][2][3]triazin-3-amine.

Experimental Protocols

Part 1: Synthesis of 1-(4-Methoxy-2-nitrophenyl)guanidine

This initial step involves the conversion of a primary aromatic amine to a guanidine derivative. The reaction of 4-methoxy-2-nitroaniline with cyanamide in the presence of an acid catalyst provides the desired guanidine intermediate.

Materials and Reagents:

Reagent/Material	Grade	Supplier
4-Methoxy-2-nitroaniline	Reagent Grade, 98%	(Typical)
Cyanamide (50 wt. % in water)	Reagent Grade	(Typical)
Concentrated Hydrochloric Acid	ACS Grade	(Typical)
Isopropanol	ACS Grade	(Typical)
Sodium Hydroxide	ACS Grade	(Typical)
Deionized Water	-	-

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 4-methoxy-2-nitroaniline (1.0 eq.) in isopropanol (5 mL per gram of aniline).

• To this suspension, add concentrated hydrochloric acid (1.1 eq.) dropwise with stirring.

• Add a 50 wt. % aqueous solution of cyanamide (1.2 eq.) to the reaction mixture.

• Heat the mixture to reflux (approximately 82 °C) and maintain for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) (e.g., using a 1:1 ethyl acetate/hexane eluent).

• After completion, cool the reaction mixture to room temperature.

• Neutralize the mixture by the slow addition of a 2 M aqueous sodium hydroxide solution until a pH of 7-8 is reached.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration and wash with cold deionized water.

• Dry the solid under vacuum to obtain 1-(4-methoxy-2-nitrophenyl)guanidine as a solid.

Characterization (Expected): The product can be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry.

Part 2: Synthesis of 7-Methoxy-3-amino-1,2,4-benzotriazine 1-oxide

This step involves the base-catalyzed intramolecular cyclization of the guanidine intermediate. The nitro group acts as an internal oxidant, leading to the formation of the benzotriazine N-oxide ring system.[2]

Materials and Reagents:

Reagent/Material	Grade	Supplier
1-(4-Methoxy-2-nitrophenyl)guanidine	(From Part 1)	-
Sodium Hydroxide	ACS Grade	(Typical)
Deionized Water	-	-
Ethanol (95%)	ACS Grade	(Typical)

Procedure:

• In a 100 mL round-bottom flask, dissolve 1-(4-methoxy-2-nitrophenyl)guanidine (1.0 eq.) in a 10% aqueous sodium hydroxide solution (10 mL per gram of guanidine).

• Heat the solution to 80-90 °C with stirring for 2-3 hours. The color of the solution will typically change, indicating the progress of the reaction. Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Neutralize the solution carefully with dilute hydrochloric acid to a pH of approximately 7.

• The product, 7-methoxy-3-amino-1,2,4-benzotriazine 1-oxide, will precipitate.

• Collect the solid by vacuum filtration, wash with cold deionized water, and then with a small amount of cold ethanol.

• Dry the product under vacuum.

Characterization (Expected): The structure of the N-oxide can be confirmed by ¹H NMR, ¹³C NMR, IR spectroscopy (presence of N-O stretching), and mass spectrometry.

Part 3: Synthesis of 7-Methoxybenzo[e][1][2][3]triazin-3-amine

The final step is the deoxygenation of the N-oxide intermediate to yield the target amine. Phosphorus trichloride is an effective reagent for this transformation.[5] Alternatively, sodium dithionite can be used as a milder reducing agent.[6][7]

Method A: Deoxygenation using Phosphorus Trichloride

Materials and Reagents:

Reagent/Material	Grade	Supplier
7-Methoxy-3-amino-1,2,4-benzotriazine 1-oxide	(From Part 2)	-
Phosphorus Trichloride (PCl₃)	Reagent Grade	(Typical)
Dichloromethane (DCM), anhydrous	ACS Grade	(Typical)
Saturated Sodium Bicarbonate Solution	-	-
Anhydrous Magnesium Sulfate	ACS Grade	(Typical)

Procedure:

• Suspend 7-methoxy-3-amino-1,2,4-benzotriazine 1-oxide (1.0 eq.) in anhydrous dichloromethane (20 mL per gram of N-oxide) in a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the suspension to 0 °C in an ice bath.

• Add phosphorus trichloride (1.2 eq.) dropwise to the stirred suspension.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction by TLC.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Caution: Exothermic reaction and gas evolution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexane) or by recrystallization to obtain pure 7-Methoxybenzo[e][1][2][3]triazin-3-amine.

Method B: Deoxygenation using Sodium Dithionite

Materials and Reagents:

Reagent/Material	Grade	Supplier
7-Methoxy-3-amino-1,2,4-benzotriazine 1-oxide	(From Part 2)	-
Sodium Dithionite (Na₂S₂O₄)	ACS Grade	(Typical)
Ethanol	ACS Grade	(Typical)
Deionized Water	-	-

Procedure:

• Dissolve 7-methoxy-3-amino-1,2,4-benzotriazine 1-oxide (1.0 eq.) in a mixture of ethanol and water (e.g., 1:1 v/v, 20 mL per gram of N-oxide).

• Heat the solution to 50-60 °C.

• Add sodium dithionite (2.0-3.0 eq.) portion-wise over 30 minutes.

• Continue heating and stirring for 1-2 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture and remove the ethanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 20 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Evaporate the solvent to give the crude product, which can be purified as described in Method A.

Final Product Characterization:

• Molecular Formula: C₈H₈N₄O[1]

• Molecular Weight: 176.18 g/mol [2]

• Appearance: (Expected) Crystalline solid.

• Spectroscopic Data: The final product should be characterized by ¹H NMR, ¹³C NMR, mass spectrometry, and IR spectroscopy to confirm its structure and purity.

Safety Precautions

• 4-Methoxy-2-nitroaniline: Toxic and an irritant. May cause methemoglobinemia. Handle with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[8]

• Cyanamide: Toxic and corrosive. Handle in a well-ventilated fume hood with proper PPE.

• Phosphorus Trichloride (PCl₃): Highly corrosive and reacts violently with water. Handle in a fume hood with extreme care. Use appropriate PPE, including acid-resistant gloves and a face shield.

• Sodium Dithionite (Na₂S₂O₄): Can be a fire hazard upon contact with moisture. Store in a dry place.

• Always consult the Safety Data Sheet (SDS) for each reagent before use.

Mechanistic Insights

The key step in this synthesis is the base-catalyzed cyclization of the 2-nitrophenylguanidine. This reaction proceeds through a nucleophilic attack of the deprotonated guanidine nitrogen onto the carbon atom of the nitro group, followed by a series of rearrangements and elimination of a water molecule to form the stable N-oxide ring.

Caption: Simplified mechanism for the base-catalyzed cyclization.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 7-Methoxybenzo[e][1][2][3]triazin-3-amine. By following the outlined procedures and adhering to the safety precautions, researchers can successfully prepare this valuable heterocyclic compound for further investigation in various fields of chemical and pharmaceutical sciences.

References

• AN PharmaTech Co Ltd. 7-Methoxybenzo[e][1][2][3]triazin-3-amine. Available from: [Link]

• LookChem. Cas 27238-40-0, 1,2,4-BENZOTRIAZIN-3-AMINE, 7-METHOXY-. Available from: [Link]

• El Dhaibi, F. B., Youssef, A., Fettinger, J. C., Kurth, M. J., & Haddadin, M. J. (2022). Preparation of 3-Substituted Isoindolin-1-one, Cinnoline, and 1,2,4-[e]-Benzotriazine Derivatives. ACS Omega, 7(30), 26871–26880. Available from: [Link]

• Pazdera, P., & Potáček, M. (1989). Kinetics of cyclization of N-substituted l-(2-nitrophenyl)- guanidines and mechanism of the cyclization reactions.
• Shirinian, V. Z., Lonshakov, I. A., Zakharov, A. V., Lvov, A. G., & Krayushkin, M. M. (2018). Practical Deoxygenation of Oxazole N-Oxides by PCl3/Collidine. Synlett, 29(15), 2023-2027.

• Wikipedia. Tirapazamine. Available from: [Link]

• Fuchter, M. J. (2009). The synthesis of 1,2,4-benzotriazines. Arkivoc, 2009(1), 41-105.

• Chem-Impex. 3-Amino-1,2,4-benzotriazine-1-N-oxide. Available from: [Link]

• Organic Chemistry Portal. Sodium Hydrosulfite, Sodium Dithionite. Available from: [Link]

• PubChem. 4-Methoxy-2-nitroaniline. Available from: [Link]

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. researchgate.net [researchgate.net]
• 3. Deoxygenation of heterocyclic N -oxides employing iodide and formic acid as a sustainable reductant - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D4NJ00913D [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 6. Sodium Hydrosulfite, Sodium Dithionite [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. 4-Methoxy-2-nitroaniline | C7H8N2O3 | CID 66793 - PubChem [pubchem.ncbi.nlm.nih.gov]

Analytical methods for 7-Methoxybenzo[e]triazin-3-amine detection

Application Note & Protocol Guide

Topic: Development and Validation of Analytical Methods for the Detection of 7-Methoxybenzo[e]triazin-3-amine

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction and Analytical Strategy

7-Methoxybenzo[e]triazin-3-amine is a nitrogen-containing heterocyclic compound whose analysis is critical for purity assessment, pharmacokinetic studies, and quality control in research and drug development. The successful quantification of this analyte hinges on the development of an analytical method that is specific, accurate, precise, and robust.

The strategy outlined herein is twofold:

• HPLC-UV Method Development: To establish a foundational, robust method suitable for routine analysis, process monitoring, and purity assessment where analyte concentrations are relatively high and the sample matrix is simple.

• LC-MS/MS Method Development: To create a highly sensitive and selective method for trace-level quantification, essential for bioanalytical studies (e.g., in plasma or urine) or for detecting low-level impurities.[1][3]

This guide emphasizes the causality behind experimental choices, ensuring that the user not only follows a protocol but also understands the principles required to troubleshoot and adapt the methodology as needed.

Pre-Development: Analyte Characterization

Before embarking on method development, understanding the physicochemical properties of 7-Methoxybenzo[e]triazin-3-amine is paramount. These properties dictate the entire analytical approach.

• Solubility: Determine the analyte's solubility in common laboratory solvents (e.g., water, methanol, acetonitrile, DMSO). This is critical for preparing stock solutions and standards.

• pKa: The pKa value(s) of the amine and triazine nitrogens are crucial for selecting the appropriate mobile phase pH. For consistent retention and optimal peak shape in reversed-phase chromatography, the mobile phase pH should be set at least 1.5-2 units away from the analyte's pKa to ensure it exists in a single, stable ionic form (either fully protonated or fully neutral).[1][4]

• UV-Visible Spectrum: A UV-Vis scan of a pure standard in the mobile phase solvent should be performed to determine the wavelength of maximum absorbance (λmax). This wavelength will be used for HPLC-UV detection to ensure maximum sensitivity. The presence of the benzotriazine aromatic system suggests strong UV absorbance.

Part I: HPLC-UV Method Development and Protocol

High-Performance Liquid Chromatography with UV detection is a workhorse technique in analytical chemistry due to its robustness and reliability. The goal is to achieve a sharp, symmetrical peak for the analyte, well-resolved from any impurities or matrix components.

Causality of Method Design

• Chromatographic Mode: Reversed-phase (RP) chromatography is the logical starting point. The nonpolar stationary phase (like C18) effectively retains aromatic compounds like 7-Methoxybenzo[e]triazin-3-amine from a polar mobile phase.[2][5]

• Column Selection: A C18-bonded silica column is the most versatile and widely used for this class of compounds, offering a good balance of retention and selectivity. A standard dimension (e.g., 4.6 x 150 mm, 3.5 or 5 µm particle size) is suitable for initial development.

• Mobile Phase: A combination of an aqueous buffer and an organic modifier (acetonitrile or methanol) is standard. Acetonitrile often provides better peak shapes and lower backpressure. The buffer is critical for controlling the ionization state of the analyte, as determined by its pKa.

Step-by-Step HPLC-UV Protocol

1. Standard and Sample Preparation:

• Prepare a 1 mg/mL stock solution of 7-Methoxybenzo[e]triazin-3-amine in a suitable solvent (e.g., methanol or acetonitrile).
• From the stock, prepare a working standard of approximately 10-20 µg/mL by diluting with the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile).
• For test samples, use a "Dilute-and-Shoot" approach for simple matrices, or employ liquid-liquid extraction (LLE) or solid-phase extraction (SPE) for complex matrices to remove interferences.[6][7][8]

2. Instrument Setup and Initial Conditions:

• HPLC System: Standard binary or quaternary HPLC system with UV detector.
• Column: C18, 4.6 x 150 mm, 5 µm.
• Mobile Phase A: 10 mM Ammonium Acetate in Water, pH adjusted to 4.5 (or another pH based on pKa).
• Mobile Phase B: Acetonitrile.
• Flow Rate: 1.0 mL/min.
• Injection Volume: 10 µL.
• Column Temperature: 30 °C.
• UV Detection: Set to the predetermined λmax.

3. Method Development Workflow:

• Scouting Gradient: Perform an initial broad gradient run to determine the approximate retention time of the analyte.
• Example Gradient: 5% B to 95% B over 15 minutes.
• Gradient Optimization: Based on the scouting run, create a shallower gradient around the elution time of the analyte to improve resolution from nearby peaks.
• Isocratic Hold (Optional): If the peak shape and resolution are adequate and speed is desired, convert the optimized gradient to an isocratic method.
• pH Optimization: If peak tailing is observed, adjust the mobile phase pH. For a basic amine, lowering the pH can improve peak shape.
• System Suitability: Once a satisfactory method is established, perform system suitability tests (e.g., 5 replicate injections of a standard) to ensure the system is performing correctly before validation.

Visualization: HPLC Method Development Workflow

Caption: Workflow for HPLC-UV method development.

Part II: LC-MS/MS Method Development and Protocol

For bioanalysis or trace impurity detection, LC-MS/MS provides unparalleled sensitivity and selectivity by monitoring specific precursor-to-product ion transitions.

Causality of Method Design

• Ionization: The presence of basic nitrogen atoms in the triazine and amine groups makes 7-Methoxybenzo[e]triazin-3-amine an excellent candidate for positive-ion electrospray ionization (ESI+), where it will readily form a protonated molecule [M+H]⁺.

• LC System: The HPLC method developed in Part I is an ideal starting point. The key modification is ensuring the mobile phase additives are volatile (e.g., ammonium formate or formic acid instead of non-volatile phosphates).

• Mass Analyzer: A triple quadrupole (QqQ) mass spectrometer is used for its ability to perform Selected Reaction Monitoring (SRM), also known as Multiple Reaction Monitoring (MRM), which provides excellent specificity and reduces chemical noise.

Step-by-Step LC-MS/MS Protocol

1. Mass Spectrometer Tuning and Compound Optimization:

• Prepare a ~1 µg/mL solution of the analyte in 50:50 Acetonitrile:Water with 0.1% formic acid.
• Infuse the solution directly into the mass spectrometer at a low flow rate (e.g., 5-10 µL/min).
• In positive ESI mode, acquire a full scan (Q1 scan) to identify the protonated precursor ion, [M+H]⁺. For C₈H₈N₄O, this should be at m/z 177.2.
• Select the m/z 177.2 ion and perform a product ion scan. Fragment the precursor ion using collision-induced dissociation (CID) with argon gas at various collision energies (CE).
• Identify 2-3 of the most intense, stable product ions. These will be used for the SRM transitions.
• Optimize the CE for each transition to maximize the product ion signal. Also, optimize source-dependent parameters like cone/declustering potential.

2. LC-MS/MS Instrument Setup:

• LC System: Use the optimized HPLC conditions from Part I, ensuring the mobile phase is MS-compatible (e.g., 0.1% Formic Acid in both water and acetonitrile).
• Mass Spectrometer: Triple quadrupole.
• Ion Source: ESI, positive mode.
• Acquisition Mode: SRM/MRM.
• SRM Transitions: Program the instrument to monitor the transitions identified in the tuning step (e.g., m/z 177.2 → Product Ion 1; m/z 177.2 → Product Ion 2). The most intense transition is used for quantification (quantifier), and the second is used for confirmation (qualifier).

3. Sample Analysis:

• Inject a standard to confirm the retention time and signal response.
• Prepare a calibration curve over the desired concentration range. For bioanalytical methods, this may be from low pg/mL to ng/mL levels.
• Analyze samples. The use of a stable isotope-labeled internal standard is highly recommended for bioanalysis to correct for matrix effects and extraction variability.

Visualization: LC-MS/MS Method Development Workflowdot

Sources

• 1. Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids u ... - Analyst (RSC Publishing) DOI:10.1039/C4AN00094C [pubs.rsc.org]
• 7. Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples – Oriental Journal of Chemistry [orientjchem.org]
• 8. biotage.com [biotage.com]

Application Notes and Protocols: The Role of the 7-Methoxybenzo[e]triazin-3-amine Scaffold in Kinase Inhibitor Assays

Application Notes and Protocols: The Role of the 7-Methoxybenzo[e][1][2][3]triazin-3-amine Scaffold in Kinase Inhibitor Assays

Introduction

Protein kinases are fundamental regulators of cellular signaling, orchestrating complex pathways that govern growth, differentiation, and metabolism.[1] Their dysregulation is a hallmark of numerous diseases, most notably cancer, making them one of the most critical classes of drug targets.[1][2] The development of small molecule kinase inhibitors, therefore, represents a cornerstone of modern therapeutic research. This process is critically dependent on robust and reliable biochemical assays to identify and characterize new inhibitory compounds.

The benzo[e][1][3][4]triazine core is recognized as a "privileged scaffold" in medicinal chemistry, frequently appearing in potent kinase inhibitors due to its ability to form key interactions within the ATP-binding site of kinases.[5] 7-Methoxybenzo[e]triazin-3-amine (C₈H₈N₄O, MW: 176.18) is a representative member of this chemical class.[6] While often the starting point for more complex derivatives, its core structure serves as an excellent model for understanding how to evaluate benzotriazine-based compounds in kinase inhibitor assays.

This guide provides a detailed framework for researchers, scientists, and drug development professionals on how to utilize and characterize compounds based on the 7-Methoxybenzo[e]triazin-3-amine scaffold. We will move beyond simple procedural lists to explain the causality behind experimental choices, focusing on two powerful fluorescence-based assay methodologies: continuous kinetic monitoring and fluorescence polarization.

Part 1: The Benzotriazine Scaffold and Its Mechanism in Kinase Inhibition

The utility of the benzo[e][1][3][4]triazine scaffold stems from its structural resemblance to the purine ring of ATP. This allows it to function as an ATP-competitive inhibitor. The nitrogen atoms within the triazine ring act as hydrogen bond acceptors, enabling the molecule to bind to the "hinge region" of the kinase, a critical interaction that anchors ATP in its binding pocket. By occupying this site, the inhibitor prevents the kinase from binding ATP, thereby blocking the phosphotransfer reaction.

The specific substituents on the benzotriazine core, such as the 7-methoxy and 3-amine groups on our model compound, modulate the potency and selectivity for different kinases. The amine group, in particular, can serve as a key hydrogen bond donor and a versatile chemical handle for further synthetic modifications to enhance binding affinity or create derivative tools.[7][8]

Figure 2: Workflow for a continuous fluorescence-based kinase assay.

B. Fluorescence Polarization (FP) Competition Assay

Fluorescence Polarization is a powerful technique for studying molecular binding events in solution. It is particularly well-suited for quantifying the affinity of an inhibitor for its target kinase. [4][9] The Principle:

• The Tracer: A fluorescent molecule, or "tracer," is required. This is typically a known kinase inhibitor that has been chemically tagged with a fluorophore. The tracer must bind to the kinase of interest with a known affinity.

• Unbound Tracer: When the fluorescent tracer is free in solution and excited with plane-polarized light, it tumbles rapidly, and the emitted light is largely depolarized. This results in a low FP signal.

• Bound Tracer: When the tracer binds to the much larger kinase protein, its tumbling is significantly slowed. As a result, the emitted light remains highly polarized, yielding a high FP signal. [9]4. Competition: An unlabeled inhibitor, such as 7-Methoxybenzo[e]triazin-3-amine, is introduced into the system. It competes with the fluorescent tracer for binding to the kinase's active site. As the concentration of the unlabeled inhibitor increases, it displaces more of the tracer, which is released back into the solution. This leads to a dose-dependent decrease in the FP signal.

This method does not measure enzymatic activity but directly probes the binding equilibrium, allowing for the precise determination of an inhibitor's binding affinity (Ki).

Figure 3: Principle of a Fluorescence Polarization (FP) competition assay.

Part 3: Experimental Protocols

Note on Self-Validation: Every protocol should include positive and negative controls. The positive control (no inhibitor, full kinase activity) defines the top of the assay window, while the negative control (no kinase or a known potent inhibitor) defines the bottom. A robust assay will have a clear and significant separation between these controls (e.g., a Z'-factor > 0.5).

Protocol 1: Determination of IC₅₀ using a Continuous Sox-Based Assay

This protocol outlines the steps to determine the concentration of 7-Methoxybenzo[e]triazin-3-amine required to inhibit 50% of the kinase's activity (IC₅₀).

1. Reagent Preparation:

• Kinase Buffer: Prepare a suitable buffer, typically 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, and 0.01% Brij-35. Rationale: The buffer maintains pH, provides the essential Mg²⁺ cofactor, chelates contaminating divalent cations, and prevents non-specific binding of proteins.

• Kinase Stock: Prepare a concentrated stock of the purified kinase in Kinase Buffer with a stabilizer like 10% glycerol. The final concentration used in the assay should be determined empirically to yield a linear reaction rate for at least 30-60 minutes.

• Sox-Peptide Substrate Stock: Dissolve the synthetic Sox-peptide substrate in DMSO to create a high-concentration stock (e.g., 10 mM). Further dilute in Kinase Buffer to a working stock. The final concentration should ideally be at or below the Michaelis-Menten constant (Km) for accurate IC₅₀ determination.

• ATP Stock: Prepare a 10 mM ATP stock solution in water, pH adjusted to 7.5. The final concentration in the assay should also be near the Km of the kinase for ATP.

• Test Compound (Inhibitor): Prepare a 10 mM stock of 7-Methoxybenzo[e]triazin-3-amine in 100% DMSO. Create a serial dilution series (e.g., 11 points, 1:3 dilution) in DMSO.

2. Assay Procedure (96- or 384-well plate format):

• In a non-binding, black microplate, add 1 µL of each inhibitor dilution from the DMSO series to the appropriate wells. For controls, add 1 µL of DMSO alone (positive control, 0% inhibition) or a known potent inhibitor (negative control, 100% inhibition).

• Prepare a "Kinase/Substrate Mix" in Kinase Buffer containing the kinase and Sox-peptide substrate at 2x their final desired concentrations. Add 25 µL of this mix to each well.

• Incubate the plate for 15-30 minutes at room temperature. Rationale: This pre-incubation step allows the inhibitor to bind to the kinase and reach equilibrium before the reaction is initiated.

• Prepare an "ATP Solution" in Kinase Buffer at 2x its final concentration.

• Place the microplate in a fluorescence plate reader pre-set to the correct excitation (e.g., 360 nm) and emission (e.g., 485 nm) wavelengths for the Sox fluorophore. [10]6. Initiate the reaction by adding 25 µL of the ATP Solution to all wells.

• Immediately begin kinetic reading, acquiring fluorescence data every 60 seconds for 60 minutes.

3. Data Analysis:

• For each well, calculate the reaction rate (slope) from the linear portion of the fluorescence vs. time plot.

• Normalize the rates by setting the average rate of the positive control (DMSO only) to 100% activity and the negative control to 0% activity.

• Plot the normalized percent activity against the logarithm of the inhibitor concentration.

• Fit the data to a four-parameter logistic (sigmoidal dose-response) curve to determine the IC₅₀ value. [11]

Protocol 2: Determination of Binding Affinity (Ki) via FP Competition

This protocol requires a pre-existing fluorescent tracer for the kinase of interest. The goal is to measure how effectively 7-Methoxybenzo[e]triazin-3-amine displaces this tracer.

1. Reagent Preparation:

• FP Buffer: Similar to Kinase Buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 0.01% Tween-20). Rationale: The salt concentration is adjusted to mimic physiological conditions and reduce non-specific interactions.

• Kinase Stock: A purified kinase stock in FP Buffer. The optimal concentration must be determined empirically to give a sufficient assay window (difference between bound and free tracer FP signal).

• Fluorescent Tracer Stock: A concentrated stock of the tracer in DMSO. The final concentration should be low (typically 1-5 nM) to maximize sensitivity.

• Test Compound (Inhibitor): Prepare a serial dilution series of 7-Methoxybenzo[e]triazin-3-amine in DMSO as described in Protocol 1.

2. Assay Procedure (Microplate format):

• Add 1 µL of each inhibitor dilution (or DMSO for controls) to the wells of a black microplate.

• Prepare a "Kinase/Tracer Mix" in FP Buffer containing the kinase and the fluorescent tracer at 2x their final concentrations.

• Add 25 µL of the Kinase/Tracer Mix to each well.

• Seal the plate, mix gently, and incubate at room temperature for 1-2 hours to allow the binding reaction to reach equilibrium. Protect from light.

• Read the plate on a fluorescence polarization-capable plate reader using appropriate excitation and emission filters for the tracer's fluorophore.

3. Data Analysis:

• The raw data will be in millipolarization (mP) units.

• Define the 100% binding control (no inhibitor) and 0% binding control (no kinase).

• Plot the mP values against the logarithm of the inhibitor concentration.

• Fit the data to a sigmoidal dose-response curve to obtain the IC₅₀.

• The IC₅₀ can be converted to the inhibition constant (Ki) using the Cheng-Prusoff equation, which requires knowledge of the tracer's concentration and its dissociation constant (Kd) for the kinase.

Part 4: Data Presentation and Advanced Applications

Quantitative data from these assays should be summarized for clear comparison.

Table 1: Example IC₅₀ Data for Benzotriazine Derivatives

Compound	Target Kinase	Assay Type	IC₅₀ (nM)
7-Methoxybenzo[e]...	Kinase X	Sox-based	222
Derivative A	Kinase X	Sox-based	55
Derivative B	Kinase X	Sox-based	1240
Staurosporine (Control)	Kinase X	Sox-based	15

From Inhibitor to Probe: A Path Forward

While 7-Methoxybenzo[e]triazin-3-amine serves as an inhibitor scaffold, it can also be a starting point for creating more advanced research tools. The 3-amine group is a prime site for chemical modification. By conjugating a suitable fluorophore (e.g., BODIPY, fluorescein) to this position, one can synthesize a custom fluorescent probe. [9]This new molecule could then be used as a tracer in FP assays to screen entire compound libraries or in cellular imaging experiments to visualize target engagement in live cells. [9]This highlights the dual utility of such scaffolds in a comprehensive drug discovery cascade.

References

• Shults, M. D., & Imperiali, B. (2003). Versatile Fluorescence Probes of Protein Kinase Activity. Journal of the American Chemical Society. [Link]

• Kovács, K., et al. (2015). Fluorescent Reporters and Biosensors for Probing the Dynamic Behavior of Protein Kinases. International Journal of Molecular Sciences. [Link]

• Robers, M. B., et al. (2021). Fluorescent Kinase Inhibitors As Probes In Cancer. PMC, NIH. [Link]

• Veggi, L. M., & Imperiali, B. (2013). Fluorescent Peptide Assays For Protein Kinases. PMC, NIH. [Link]

• Noronha, G., et al. (2007). Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzot[1][3][4]riazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. PubMed. [Link]

• ResearchGate. (n.d.). Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzot[1][3][4]riazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine—A potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays | Request PDF. ResearchGate. [Link]

• Preparation of Novel Pyrazolo[4,3-e]tetrazolo[1,5-b]t[1][3][4]riazine Sulfonamides and Their Experimental and Computational Biological Studies. PMC, PubMed Central. [Link]

• 7-Amino-t[1][3][4]riazolo[1,5-a]t[1][10][9]riazines as CK1δ inhibitors. Unipd. [Link]

• Discovery of novel 1,3,5-triazine derivatives as potent inhibitor of cervical cancer via dual inhibition of PI3K/mTOR. PubMed. [Link]

• US9447105B2 - Triazine compounds and a process for preparation thereof.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of novel 1,3,5-triazine derivatives as potent inhibitor of cervical cancer via dual inhibition of PI3K/mTOR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Fluorescent Reporters and Biosensors for Probing the Dynamic Behavior of Protein Kinases | MDPI [mdpi.com]
• 4. What are the common methods available to detect kinase activities? | AAT Bioquest [aatbio.com]
• 5. researchgate.net [researchgate.net]
• 6. 7-Methoxybenzo[e][1,2,4]triazin-3-amine , 95+% , 27238-40-0 - CookeChem [cookechem.com]
• 7. research.unipd.it [research.unipd.it]
• 8. US9447105B2 - Triazine compounds and a process for preparation thereof - Google Patents [patents.google.com]
• 9. Fluorescent Kinase Inhibitors As Probes In Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fluorescent Peptide Assays For Protein Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Preparation of Novel Pyrazolo[4,3-e]tetrazolo[1,5-b][1,2,4]triazine Sulfonamides and Their Experimental and Computational Biological Studies - PMC [pmc.ncbi.nlm.nih.gov]

Application of the Benzo[e]triazin-3-amine Scaffold in Cancer Research: A Technical Guide

Application of the Benzo[e][1][2][3]triazin-3-amine Scaffold in Cancer Research: A Technical Guide

Introduction: A Scaffold of Promise in Oncology

The landscape of cancer research is perpetually driven by the quest for novel molecular entities that can selectively target the intricate signaling networks dysregulated in cancer cells. Within this pursuit, heterocyclic scaffolds serve as a foundational blueprint for the design of targeted therapeutics. The benzo[e][1][2][3]triazin-3-amine core, represented by molecules such as 7-Methoxybenzo[e]triazin-3-amine, has emerged as a privileged structure in medicinal chemistry. While research on specific analogs like the 7-methoxy derivative is nascent, the broader class of benzo[e][1][2][3]triazine compounds has demonstrated significant potential by targeting several key proteins implicated in tumor progression and survival.

This technical guide provides an in-depth exploration of the applications of the benzo[e][1][2][3]triazin-3-amine scaffold in cancer research. It is designed for researchers, scientists, and drug development professionals, offering insights into the mechanistic underpinnings of these compounds and detailed protocols for their evaluation. We will delve into the diverse mechanisms of action exhibited by derivatives of this scaffold, including the inhibition of critical oncogenic kinases like Src, as well as enzymes involved in redox homeostasis and pH regulation, such as thioredoxin reductase and carbonic anhydrase. This guide will serve as a comprehensive resource for leveraging the therapeutic potential of this versatile chemical series in the ongoing fight against cancer.

Mechanisms of Action: A Multi-Pronged Attack on Cancer

Derivatives of the benzo[e][1][2][3]triazine scaffold have been shown to exert their anticancer effects through the modulation of several key cellular pathways. This multi-targeting capability underscores the versatility of this chemical core in developing novel therapeutic strategies.

Src Family Kinase (SFK) Inhibition

The Src family of non-receptor tyrosine kinases are pivotal regulators of a multitude of cellular processes, including proliferation, survival, migration, and angiogenesis. Their aberrant activation is a frequent event in many human cancers, making them a prime target for therapeutic intervention. Several benzo[e][1][2][3]triazin-3-amine derivatives have been identified as potent Src kinase inhibitors.[4] These compounds typically act as ATP-competitive inhibitors, occupying the kinase domain and preventing the phosphorylation of downstream substrates. This blockade of Src signaling can lead to the disruption of focal adhesions, inhibition of cell motility, and induction of apoptosis. A notable example is TG100435, a multitargeted kinase inhibitor with a benzo[1][2][3]triazine core, which demonstrates inhibition constants (Ki) against Src and other SFKs in the nanomolar range.[4]

Caption: Inhibition of the Src signaling pathway by benzo[e][1][2][3]triazin-3-amine derivatives.

Thioredoxin Reductase (TrxR) Inhibition

The thioredoxin (Trx) system, comprising Trx and thioredoxin reductase (TrxR), is a critical component of the cellular antioxidant machinery, responsible for maintaining redox homeostasis. Many cancer cells exhibit elevated levels of TrxR, which helps them to counteract the oxidative stress associated with rapid proliferation and metabolic activity.[5] Inhibition of TrxR can therefore selectively induce oxidative stress and apoptosis in cancer cells. Certain benzo[1][2][3]triazin-7-ones have been identified as effective inhibitors of TrxR.[6][7] A 3-CF3 substituted derivative, for instance, demonstrated submicromolar inhibition of TrxR, highlighting the potential of the benzotriazine scaffold in targeting this crucial antioxidant enzyme.[6]

Carbonic Anhydrase (CA) Inhibition

Carbonic anhydrases are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and protons. In the context of cancer, tumor-associated isoforms like CA IX and CA XII are highly expressed in response to hypoxia. They play a crucial role in maintaining the acidic tumor microenvironment, which promotes tumor invasion, metastasis, and resistance to therapy. Sulfonamide derivatives of pyrazolo[4,3-e][1][2][3]triazine have been shown to be potent and selective inhibitors of these tumor-associated CA isoforms.[1][8] For example, some compounds exhibit inhibition constants (KI) in the low nanomolar range against CA IX, an isoform strongly implicated in the progression of aggressive tumors.[1]

Data Presentation: In Vitro Activity of Benzo[e][1][2][3]triazine Derivatives

The following table summarizes the in vitro inhibitory activities of representative benzo[e][1][2][3]triazine derivatives against their respective targets and in cancer cell lines. This data underscores the potential of this scaffold in generating potent and selective anticancer agents.

Compound Class/Example	Target	Activity Metric	Value	Cancer Cell Line(s)	Reference(s)
Src Kinase Inhibitors
TG100435	Src, Lyn, Abl, Yes, Lck, EphB4	Kᵢ	13-64 nM	N/A (Enzymatic)	[4][9]
Carbonic Anhydrase Inhibitors
Pyrazolo[4,3-e][1][2][3]triazine sulfonamide (cpd 8e)	Carbonic Anhydrase IX	Kᵢ	13.8 nM	N/A (Enzymatic)	[1]
Pyrazolo[4,3-e]tetrazolo[1,5-b][1][2][3]triazine sulfonamide (cpd 3b)	N/A	IC₅₀	0.31 µM	MDA-MB-231 (Breast)	[10]
Pyrazolo[4,3-e]tetrazolo[1,5-b][1][2][3]triazine sulfonamide (cpd 3b)	N/A	IC₅₀	0.25 µM	MCF-7 (Breast)	[10]
Thioredoxin Reductase Inhibitors
3-CF₃ substituted benzo[1][2][3]triazin-7-one	Thioredoxin Reductase	Inhibition	Submicromolar	N/A (Enzymatic)	[6]
Hypoxia-Activated Prodrugs
Tirapazamine (3-amino-1,2,4-benzotriazine 1,4-dioxide)	DNA (via radical species)	N/A	Hypoxia-selective cytotoxicity	Various	[11]
3-amino-1,2,4-benzotriazine-1,4-dioxide derivative (cpd 1i)	N/A	IC₅₀	Potent	Molt-4, HL-60 (Leukemia)	[12]

Experimental Protocols

The following section provides detailed, step-by-step protocols for evaluating the anticancer properties of benzo[e][1][2][3]triazin-3-amine derivatives. These protocols are designed to be self-validating and are based on established methodologies in cancer research.

Protocol 1: Assessment of Cytotoxicity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability. It is based on the reduction of the yellow MTT tetrazolium salt by mitochondrial dehydrogenases in metabolically active cells to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Causality Behind Experimental Choices:

• Cell Seeding Density: The initial number of cells seeded is critical to ensure they are in the logarithmic growth phase during the experiment and to avoid confluence, which can affect metabolic activity.

• Drug Concentration Range: A wide range of concentrations, typically in a logarithmic series, is used to determine the dose-response relationship and calculate the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

• Incubation Time: The duration of drug exposure (e.g., 24, 48, or 72 hours) is chosen based on the expected mechanism of action and the cell doubling time.

• Solubilization: The formazan crystals are insoluble in aqueous solutions and must be dissolved in a suitable solvent (e.g., DMSO or a specialized solubilization buffer) for accurate absorbance measurement.

Step-by-Step Methodology:

• Cell Seeding:

  • Culture cancer cells of interest (e.g., MDA-MB-231 for breast cancer, A549 for lung cancer) in appropriate growth medium.

  • Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium.

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the benzo[e][1][2][3]triazin-3-amine derivative in DMSO (e.g., 10 mM).

  • Perform serial dilutions of the stock solution in culture medium to achieve the desired final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µM). Include a vehicle control (DMSO at the same final concentration as in the highest drug concentration).

  • Carefully remove the medium from the wells and add 100 µL of the prepared drug dilutions or vehicle control.

  • Incubate the plate for the desired time period (e.g., 48 or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of a solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution) to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the drug concentration and determine the IC₅₀ value using non-linear regression analysis.

Caption: Workflow for the MTT cell viability assay.

Protocol 2: Western Blot Analysis of Src Phosphorylation

This protocol details the procedure for analyzing the phosphorylation status of Src at its activating tyrosine residue (Tyr416) in response to treatment with a benzo[e][1][2][3]triazin-3-amine derivative. A decrease in the ratio of phosphorylated Src (p-Src) to total Src indicates inhibition of Src kinase activity.

Causality Behind Experimental Choices:

• Lysis Buffer Composition: The lysis buffer must contain protease and phosphatase inhibitors to preserve the phosphorylation state of proteins during extraction.

• Protein Quantification: Accurate quantification of protein concentration (e.g., using a BCA assay) is essential for equal loading of samples onto the gel, which is crucial for reliable comparison of protein levels.

• Blocking: Blocking the membrane (e.g., with BSA or non-fat milk) prevents non-specific binding of antibodies, reducing background noise and improving the signal-to-noise ratio.

• Antibody Selection: The use of highly specific primary antibodies for both p-Src (Tyr416) and total Src is critical for accurate detection.

• Loading Control: Probing for a housekeeping protein like β-actin or GAPDH confirms that any observed changes in p-Src levels are not due to variations in the amount of protein loaded per lane.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Plate cancer cells (e.g., HT-29 colon cancer cells, which have high Src activity) in 6-well plates and grow to 70-80% confluency.

  • Treat the cells with the benzo[e][1][2][3]triazin-3-amine derivative at various concentrations (e.g., 0.1, 1, 10 µM) and a vehicle control for a predetermined time (e.g., 2-6 hours).

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and clarify by centrifugation at 14,000 rpm for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatant using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Normalize the protein samples to the same concentration and denature by boiling in Laemmli sample buffer.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane of an SDS-polyacrylamide gel (e.g., 8-10%).

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunodetection:

  • Block the membrane with 5% BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for p-Src (Tyr416) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Stripping and Re-probing:

  • To normalize for protein loading, strip the membrane using a mild stripping buffer.

  • Re-block the membrane and probe with a primary antibody for total Src.

  • Repeat the detection steps.

  • Optionally, strip and re-probe for a loading control like β-actin.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Calculate the ratio of p-Src to total Src for each treatment condition.

  • Compare the ratios of the treated samples to the vehicle control to determine the extent of Src inhibition.

Protocol 3: In Vivo Antitumor Efficacy in a Xenograft Model

This protocol provides a general framework for evaluating the in vivo antitumor activity of a benzo[e][1][2][3]triazin-3-amine derivative using a human tumor xenograft model in immunodeficient mice.

Causality Behind Experimental Choices:

• Mouse Strain: Immunodeficient mice (e.g., nude or SCID) are used to prevent rejection of the human tumor cells.

• Tumor Implantation: Subcutaneous implantation of cancer cells is a common and straightforward method to establish solid tumors for efficacy studies.

• Tumor Volume Measurement: Regular measurement of tumor volume allows for monitoring of tumor growth and the effect of the treatment over time.

• Dosing and Schedule: The dose and frequency of administration are determined based on preliminary pharmacokinetic and tolerability studies to achieve therapeutic concentrations at the tumor site without causing excessive toxicity.

• Ethical Considerations: All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

Step-by-Step Methodology:

• Cell Culture and Implantation:

  • Culture a suitable human cancer cell line (e.g., NCI-H460 lung cancer cells).

  • Harvest the cells and resuspend them in a mixture of medium and Matrigel.

  • Subcutaneously inject the cell suspension (e.g., 5 x 10⁶ cells) into the flank of immunodeficient mice.

• Tumor Growth and Grouping:

  • Monitor the mice for tumor formation.

  • Once the tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Compound Administration:

  • Prepare the benzo[e][1][2][3]triazin-3-amine derivative in a suitable vehicle for administration (e.g., oral gavage or intraperitoneal injection).

  • Administer the compound to the treatment group according to the predetermined dose and schedule. The control group receives the vehicle only.

• Monitoring and Data Collection:

  • Measure the tumor dimensions with calipers two to three times per week and calculate the tumor volume (Volume = (Length x Width²)/2).

  • Monitor the body weight of the mice as an indicator of toxicity.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histology, biomarker analysis).

• Data Analysis:

  • Plot the mean tumor volume over time for each group.

  • Calculate the tumor growth inhibition (TGI) for the treatment group compared to the control group.

  • Perform statistical analysis to determine the significance of the observed antitumor effect.

Conclusion and Future Directions

The benzo[e][1][2][3]triazin-3-amine scaffold represents a highly versatile and promising platform for the development of novel anticancer agents. The ability of its derivatives to inhibit a range of clinically relevant targets, including Src family kinases, thioredoxin reductase, and carbonic anhydrases, highlights its potential to address multiple facets of cancer biology. The protocols detailed in this guide provide a robust framework for researchers to systematically evaluate the efficacy of new compounds based on this scaffold, from initial in vitro cytotoxicity screening to in vivo validation.

Future research in this area should focus on several key aspects. Firstly, the synthesis and screening of a broader library of 7-Methoxybenzo[e]triazin-3-amine analogs and other derivatives will be crucial to establish comprehensive structure-activity relationships and to optimize potency and selectivity for specific targets. Secondly, a deeper investigation into the polypharmacology of these compounds may reveal synergistic antitumor effects that can be exploited in combination therapies. Finally, the development of derivatives with improved pharmacokinetic properties will be essential for their successful translation into clinical candidates. By leveraging the insights and methodologies presented in this guide, the scientific community can continue to unlock the full therapeutic potential of the benzo[e][1][2][3]triazine scaffold in the fight against cancer.

References

• Mojzych, M., et al. (2015). New pyrazolo[4,3-e][1][2][3]triazine sulfonamides as carbonic anhydrase inhibitors. Bioorganic & Medicinal Chemistry, 23(11), 2887-2892. Available from: [Link]

• Anderson, R. F., et al. (2003). Activation of 3-amino-1,2,4-benzotriazine 1,4-dioxide antitumor agents to oxidizing species following their one-electron reduction. Journal of the American Chemical Society, 125(3), 852-859. Available from: [Link]

• Ceruso, M., et al. (2021). Preparation of Novel Pyrazolo[4,3-e]tetrazolo[1,5-b][1][2][3]triazine Sulfonamides and Their Experimental and Computational Biological Studies. Molecules, 26(23), 7306. Available from: [Link]

• Request PDF. (2025). Synthesis and hypoxic-cytotoxic activity of some 3-amino-1,2,4-benzotriazine-1,4-dioxide derivatives. ResearchGate. Available from: [Link]

• Guan, L. P., et al. (2012). Synthesis and hypoxic-cytotoxic activity of some 3-amino-1,2,4-benzotriazine-1,4-dioxide derivatives. Archiv der Pharmazie, 345(10), 810-818. Available from: [Link]

• Angeli, A., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. Molecules, 26(22), 7013. Available from: [Link]

• Nocentini, A., et al. (2021). Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. Molecules, 26(22), 6982. Available from: [Link]

• Carty, M. P., et al. (2016). Discovery of anti-cancer activity for benzo[1][2][3]triazin-7-ones: Very strong correlation to pleurotin and thioredoxin reductase inhibition. Bioorganic & Medicinal Chemistry, 24(16), 3565-3570. Available from: [Link]

• ResearchGate. (n.d.). IC 50 Values of the Derivatives in Three Cancer Cell Lines, as Measured Using the MTT Assay. ResearchGate. Available from: [Link]

• Request PDF. (2025). Discovery of anti-cancer activity for benzo[1][2][3]triazin-7-ones: Very strong correlation to pleurotin and thioredoxin reductase inhibition. ResearchGate. Available from: [Link]

• Wikipedia. (n.d.). Tirapazamine. Wikipedia. Available from: [Link]

• Hu, S. X., et al. (2007). Metabolism and pharmacokinetics of a novel Src kinase inhibitor TG100435 ([7-(2,6-dichloro-phenyl)-5-methyl-benzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-yl-ethoxy)-phenyl]-amine) and its active N-oxide metabolite TG100855 ([7-(2,6-dichloro-phenyl)-5-methylbenzo[1][2][3]triazin-3-yl]-{4-[2-(1-oxy-pyrrolidin-1-yl)-ethoxy]-phenyl}-amine). Drug Metabolism and Disposition, 35(6), 929-936. Available from: [Link]

• Abdel-Fattah, M. A., et al. (2022). New Benzimidazole-, 1,2,4-Triazole-, and 1,3,5-Triazine-Based Derivatives as Potential EGFRWT and EGFRT790M Inhibitors: Microwave-Assisted Synthesis, Anticancer Evaluation, and Molecular Docking Study. ACS Omega, 7(8), 6965-6981. Available from: [Link]

• Adooq Bioscience. (n.d.). Src | Src pathway | Src inhibitors. Adooq Bioscience. Available from: [Link]

• Mojzych, M., et al. (2014). Pyrazolo[4,3-e][1][2][3]triazine sulfonamides as carbonic anhydrase inhibitors with antitumor activity. Bioorganic & Medicinal Chemistry, 22(9), 2643-2647. Available from: [Link]

• University of Galway Research Repository. (2016). Discovery of anti-cancer activity for benzo[1][2][3]triazin-7-ones: Very strong correlation to pleurotin and thioredoxin reductase inhibition. University of Galway Research Repository. Available from: [Link]

• ResearchGate. (n.d.). Metabolism and Pharmacokinetics of a Novel Src Kinase Inhibitor TG100435. ResearchGate. Available from: [Link]

• Gornowicz, A., et al. (2021). The activity of pyrazolo[4,3-e][1][2][3]triazine and pyrazolo[4,3-e]tetrazolo[1,5-b][1][2][3]triazine sulphonamide derivatives in monolayer and spheroid breast cancer cell cultures. Scientific Reports, 11(1), 19307. Available from: [Link]

• El-Naggar, A. M., et al. (2018). A Conformation Selective Mode of Inhibiting SRC Improves Drug Efficacy and Tolerability. Cancer Research, 78(2), 484-496. Available from: [Link]

• Bielawska, A., et al. (2020). Pyrazolo[4,3-e]tetrazolo[1,5-b][1][2][3]triazine Sulfonamides as Novel Potential Anticancer Agents: Cytotoxic and Genotoxic Activities In Vitro. Molecules, 25(16), 3592. Available from: [Link]

• ResearchGate. (n.d.). Toxicity profiles of anti-cancer agents. ResearchGate. Available from: [Link]

• Kunnumakkara, A. B., et al. (2022). Thioredoxin reductase: An emerging pharmacologic target for radiosensitization of cancer. Pharmacology & Therapeutics, 230, 107957. Available from: [Link]

• University of Galway Research Repository. (2016). Discovery of anti-cancer activity for benzo[1][2][3]triazin-7-ones. University of Galway Research Repository. Available from: [Link]

Sources

• 1. New pyrazolo[4,3-e][1,2,4]triazine sulfonamides as carbonic anhydrase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activation of 3-amino-1,2,4-benzotriazine 1,4-dioxide antitumor agents to oxidizing species following their one-electron reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Metabolism and pharmacokinetics of a novel Src kinase inhibitor TG100435 ([7-(2,6-dichloro-phenyl)-5-methyl-benzo[1,2,4]triazin-3-yl]-[4-(2-pyrrolidin-1-yl-ethoxy)-phenyl]-amine) and its active N-oxide metabolite TG100855 ([7-(2,6-dichloro-phenyl)-5-methylbenzo[1,2,4]triazin-3-yl]-{4-[2-(1-oxy-pyrrolidin-1-yl)-ethoxy]-phenyl}-amine) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thioredoxin reductase: An emerging pharmacologic target for radiosensitization of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of anti-cancer activity for benzo[1,2,4]triazin-7-ones: Very strong correlation to pleurotin and thioredoxin reductase inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Pyrazolo[4,3-e][1,2,4]triazine sulfonamides as carbonic anhydrase inhibitors with antitumor activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The activity of pyrazolo[4,3-e][1,2,4]triazine and pyrazolo[4,3-e]tetrazolo[1,5-b][1,2,4]triazine sulphonamide derivatives in monolayer and spheroid breast cancer cell cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Tirapazamine - Wikipedia [en.wikipedia.org]
• 12. Synthesis and hypoxic-cytotoxic activity of some 3-amino-1,2,4-benzotriazine-1,4-dioxide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 7-Methoxybenzo[e]triazin-3-amine as a Novel Fluorescent Probe for Cellular Imaging

For Research Use Only. Not for use in diagnostic procedures.

Introduction

7-Methoxybenzo[e]triazin-3-amine is an emerging fluorescent probe belonging to the benzotriazine class of heterocyclic compounds. The incorporation of a methoxy group, a well-known electron-donating group, into the benzotriazine scaffold is anticipated to confer favorable photophysical properties, including a significant Stokes shift and environmental sensitivity.[1][2] These characteristics make it a promising candidate for various applications in cellular and molecular biology, particularly for high-contrast imaging of subcellular structures and for sensing changes in the local microenvironment. This document provides a detailed overview of the probe's properties, a theoretical framework for its mechanism of action, and comprehensive protocols for its application in fluorescence microscopy.

Physicochemical and Spectral Properties

While specific experimental data for 7-Methoxybenzo[e]triazin-3-amine is not extensively available in the literature, the following table summarizes the expected properties based on the analysis of structurally similar methoxy-substituted benzotriazole and benzotriazine derivatives.[2][3][4]

Property	Predicted Value/Characteristic	Source
Molecular Formula	C₈H₈N₄O	-
Molecular Weight	176.18 g/mol	-
Excitation Max (λex)	~320-360 nm	[2]
Emission Max (λem)	~380-460 nm	[4]
Stokes Shift	> 60 nm	[2]
Quantum Yield (Φ)	Moderate to High in non-polar environments	[1][2]
Solubility	Soluble in organic solvents (DMSO, DMF, Methanol)	-
Photostability	Moderate	-

Mechanism of Fluorescence

The fluorescence of 7-Methoxybenzo[e]triazin-3-amine is predicated on the principles of intramolecular charge transfer (ICT). The benzotriazine core acts as an electron acceptor, while the methoxy and amino groups serve as electron donors.

Caption: Intramolecular Charge Transfer (ICT) mechanism.

Upon excitation with light of an appropriate wavelength, an electron is promoted from the highest occupied molecular orbital (HOMO), primarily localized on the electron-donating moieties, to the lowest unoccupied molecular orbital (LUMO), which is centered on the electron-accepting benzotriazine ring. This creates an excited state with significant charge-transfer character. The subsequent relaxation from the excited state back to the ground state results in the emission of a photon, observed as fluorescence.

The sensitivity of the emission spectrum to the polarity of the surrounding environment (solvatochromism) is a key feature of ICT-based probes.[1][2] In more polar solvents, the excited state dipole is stabilized, which can lead to a red-shift in the emission wavelength and, in some cases, a decrease in fluorescence intensity due to competing non-radiative decay pathways. This property can be exploited to probe the polarity of different subcellular compartments.

Application: Staining of Lipid Droplets in Live Cells

The lipophilic nature of the benzotriazine core suggests that 7-Methoxybenzo[e]triazin-3-amine may preferentially accumulate in non-polar cellular compartments such as lipid droplets. The following protocol outlines a general procedure for utilizing this probe for live-cell imaging of these organelles.

Materials

• 7-Methoxybenzo[e]triazin-3-amine

• Dimethyl sulfoxide (DMSO), spectroscopy grade

• Live-cell imaging medium (e.g., FluoroBrite™ DMEM)

• Phosphate-buffered saline (PBS), pH 7.4

• Cells cultured on glass-bottom dishes suitable for microscopy

• (Optional) A well-characterized lipid droplet stain for co-localization (e.g., Nile Red)

Protocol

• Preparation of Stock Solution:

  • Prepare a 1 mM stock solution of 7-Methoxybenzo[e]triazin-3-amine in anhydrous DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution at -20°C, protected from light.

• Cell Culture and Plating:

  • Culture cells of interest (e.g., HeLa, 3T3-L1) under standard conditions.

  • Plate the cells onto glass-bottom imaging dishes at a suitable density to achieve 60-70% confluency on the day of the experiment.

• Staining Procedure:

  • Prepare a fresh working solution of the probe by diluting the 1 mM stock solution in pre-warmed live-cell imaging medium to a final concentration of 1-5 µM.

  • Remove the culture medium from the cells and wash once with pre-warmed PBS.

  • Add the staining solution to the cells and incubate for 15-30 minutes at 37°C in a CO₂ incubator.

  • After incubation, remove the staining solution and wash the cells twice with pre-warmed live-cell imaging medium.

  • Add fresh, pre-warmed imaging medium to the cells for imaging.

• Fluorescence Microscopy:

  • Image the stained cells using a fluorescence microscope equipped with appropriate filters. Based on the predicted spectral properties, a DAPI or similar filter set (Excitation: ~350/50 nm, Emission: ~460/50 nm) should be suitable.

  • Acquire images using a high-resolution objective (e.g., 60x or 100x oil immersion).

  • Optimize acquisition parameters (exposure time, laser power) to obtain a good signal-to-noise ratio while minimizing phototoxicity.

Caption: Workflow for live-cell staining.

Expected Results and Interpretation

Upon successful staining, discrete, punctate fluorescent signals are expected within the cytoplasm of the cells, consistent with the morphology of lipid droplets. The fluorescence intensity should be significantly higher in these structures compared to the more aqueous environment of the cytoplasm, reflecting the probe's preference for non-polar environments and a potential increase in quantum yield. Co-localization experiments with a known lipid droplet marker can be performed to confirm the specificity of the staining.

Troubleshooting

• Low Signal/No Staining:

  • Increase the concentration of the probe in the working solution.

  • Increase the incubation time.

  • Ensure the stock solution is properly dissolved and has been stored correctly.

• High Background Fluorescence:

  • Decrease the concentration of the probe.

  • Perform additional washing steps after staining.

• Phototoxicity/Cell Death:

  • Reduce the probe concentration.

  • Decrease the exposure time or laser power during imaging.

  • Use a more sensitive detector.

References

• Sutherland, A. J. et al. (2023). Synthesis and Fluorescent Properties of Alkynyl- and Alkenyl-Fused Benzotriazole-Derived α-Amino Acids. The Journal of Organic Chemistry, 88(4), 2453–2463. Available from: [Link]

• Sutherland, A. J. et al. (2019). Synthesis and Photophysical Properties of Benzotriazole-Derived Unnatural α-Amino Acids. The Journal of Organic Chemistry, 84(15), 9548–9559. Available from: [Link]

• ResearchGate. (n.d.). Photophysical Data of Benzotriazole-Derived α- Amino Acids 21a−c, 21e,.... Available from: [Link]

Sources

• 1. Synthesis and Fluorescent Properties of Alkynyl- and Alkenyl-Fused Benzotriazole-Derived α-Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Cell-Based Assays Involving 7-Methoxybenzo[e]triazin-3-amine

Authored by: A Senior Application Scientist

Introduction: The benzo[e][1][2][3]triazine scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide range of biological activities, including the inhibition of protein kinases.[4] 7-Methoxybenzo[e]triazin-3-amine is a member of this class of compounds that holds potential as a novel probe for cell-based assays. Its utility is hypothesized to stem from intrinsic fluorescent properties, a common feature among heterocyclic compounds, which can be modulated by interactions with cellular components. These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the theoretical application of 7-Methoxybenzo[e]triazin-3-amine as a fluorescent probe in a cell-based assay for monitoring the activity of the Src tyrosine kinase.

Scientific Foundation and Rationale:

The rationale for employing 7-Methoxybenzo[e]triazin-3-amine in a cell-based kinase assay is built upon two key pillars: the established role of the broader aminobenzotriazine class as kinase inhibitors and the potential for the molecule's fluorescence to be environmentally sensitive. Many derivatives of 3-aminobenzo[e][1][2][3]triazine have been identified as potent inhibitors of Src family kinases.[4] This suggests a high likelihood of specific binding of 7-Methoxybenzo[e]triazin-3-amine to the ATP-binding pocket of Src kinase.

Furthermore, the fluorescence of small organic molecules is often influenced by the polarity and rigidity of their microenvironment. It is postulated that the binding of 7-Methoxybenzo[e]triazin-3-amine to the active site of Src kinase will result in a measurable change in its fluorescence emission. This change could manifest as an increase in quantum yield and a blue-shift in the emission maximum, as the molecule transitions from the polar aqueous environment of the cytosol to the more nonpolar and constrained environment of the kinase's active site. This phenomenon allows for the real-time, non-destructive monitoring of kinase activity in living cells.

An increase in Src kinase activity would lead to a greater proportion of the probe being bound, resulting in a higher overall fluorescence signal. Conversely, inhibition of Src kinase would lead to the displacement of the probe from the active site and a corresponding decrease in fluorescence.

Caption: Proposed mechanism of 7-Methoxybenzo[e]triazin-3-amine as a fluorescent probe for Src kinase activity.

Application Protocol: Cell-Based Assay for Src Kinase Activity

This protocol details a fluorescence-based method for quantifying Src kinase activity in living cells using 7-Methoxybenzo[e]triazin-3-amine.

I. Materials and Reagents:

• 7-Methoxybenzo[e]triazin-3-amine (synthesis as per established methods for analogous compounds)

• Cell line with well-characterized Src activity (e.g., HT-29, A431)

• Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Black, clear-bottom 96-well microplates

• Fluorescence microplate reader with excitation and emission filters appropriate for 7-Methoxybenzo[e]triazin-3-amine (hypothetical Ex/Em: ~350 nm / ~450 nm, to be determined empirically)

• Known Src kinase inhibitor (e.g., Dasatinib) for assay validation

• Growth factor (e.g., EGF) to stimulate Src activity

• DMSO (for dissolving compounds)

II. Experimental Workflow:

Caption: Step-by-step workflow for the cell-based Src kinase assay.

III. Detailed Protocol:

• Cell Seeding: a. Culture cells to ~80% confluency. b. Harvest cells using Trypsin-EDTA and resuspend in complete medium. c. Seed 1 x 10^4 to 5 x 10^4 cells per well in a black, clear-bottom 96-well plate. d. Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Serum Starvation: a. Gently aspirate the culture medium. b. Wash the cells once with PBS. c. Add serum-free medium to each well. d. Incubate for 4-6 hours to reduce basal levels of Src activity.

• Compound Incubation (for inhibitor studies): a. Prepare serial dilutions of the test inhibitor and a known Src inhibitor (e.g., Dasatinib) in serum-free medium. Include a vehicle control (e.g., 0.1% DMSO). b. Add the compound dilutions to the respective wells. c. Incubate for 1 hour at 37°C.

• Probe Loading: a. Prepare a working solution of 7-Methoxybenzo[e]triazin-3-amine in serum-free medium (the optimal concentration, likely in the low micromolar range, should be determined empirically). b. Add the probe solution to all wells. c. Incubate for 30-60 minutes at 37°C to allow for cell uptake.

• Stimulation: a. Prepare a stock solution of a growth factor known to activate Src (e.g., EGF) in serum-free medium. b. Add the growth factor to all wells except for the unstimulated controls. c. Incubate for 15-30 minutes at 37°C.

• Fluorescence Measurement: a. Measure the fluorescence intensity using a microplate reader at the empirically determined optimal excitation and emission wavelengths for 7-Methoxybenzo[e]triazin-3-amine.

• Data Analysis: a. Subtract the background fluorescence from wells containing medium and probe but no cells. b. Normalize the fluorescence signal of the inhibitor-treated wells to the stimulated control wells (100% activity) and the unstimulated control wells (0% activity). c. Plot the normalized fluorescence intensity against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

IV. Hypothetical Data Presentation:

The following table represents plausible data from an assay to determine the potency of a Src inhibitor.

Inhibitor Concentration (nM)	Mean Fluorescence Intensity (RFU)	% Inhibition
0 (Unstimulated)	1500	100
0 (Stimulated)	4500	0
1	4200	10
10	3000	50
100	1800	90
1000	1550	98.3

IC50 Value: 10 nM

Trustworthiness and Self-Validation:

To ensure the reliability of this assay, several validation steps are crucial:

• Linearity: The fluorescence signal should demonstrate a linear relationship with cell number.

• Z'-factor: The Z'-factor, a measure of assay quality, should be calculated using stimulated and unstimulated controls. A Z'-factor greater than 0.5 indicates a robust assay.

• Known Inhibitors: The assay should accurately determine the IC50 values of known Src inhibitors, which should be consistent with literature values.

• Src Knockdown/Overexpression: The fluorescence signal should decrease in cells with Src knockdown and increase in cells with Src overexpression.

While the application of 7-Methoxybenzo[e]triazin-3-amine as a fluorescent probe for cell-based kinase assays is presented here as a hypothetical model, it is grounded in the established chemical and biological properties of the aminobenzotriazine scaffold. The proposed assay offers a potentially powerful tool for high-throughput screening of kinase inhibitors and for studying kinase signaling pathways in living cells. Empirical determination of the compound's spectral properties and its specific interactions with target kinases will be essential next steps in validating this promising application.

References

• 1. 3-Aryl-5-aminobiphenyl Substituted [1,2,4]triazolo[4,3-c]quinazolines: Synthesis and Photophysical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in the chemistry of benzo[e][1,2,4]triazinyl radicals - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Simple fluorescence-based detection of protein kinase A activity using a molecular beacon probe - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for 7-Methoxybenzo[e]triazin-3-amine in Drug Discovery

Application Notes and Protocols for 7-Methoxybenzo[e][1][2][3]triazin-3-amine in Drug Discovery

Abstract

The benzo[e][1][2][3]triazine scaffold is a privileged heterocyclic motif that has garnered significant attention in medicinal chemistry due to its diverse pharmacological activities. This guide focuses on a specific derivative, 7-Methoxybenzo[e][1][2][3]triazin-3-amine (CAS: 27238-40-0), a compound with potential for development in various therapeutic areas, including oncology and infectious diseases. While specific literature on this exact molecule is sparse, this document provides a comprehensive framework for its investigation, drawing upon established knowledge of the broader 3-aminobenzo[e][1][2][3]triazine class. We present detailed, logically-grounded protocols for its synthesis, characterization, and evaluation in relevant biological assays. This guide is intended for researchers and drug development professionals initiating projects involving this promising, yet underexplored, chemical entity.

Introduction: The Benzo[e][1][2][3]triazine Scaffold in Medicinal Chemistry

The benzo[e][1][2][3]triazine core is a versatile pharmacophore. Derivatives have been reported to exhibit a wide range of biological activities, including but not limited to, antimalarial, antiviral, and anticancer properties.[4] A notable example is the development of substituted 3-aminobenzo[e][1][2][3]triazines as potent inhibitors of Src kinase, a non-receptor tyrosine kinase frequently dysregulated in cancer.[4] The general structure of 7-Methoxybenzo[e][1][2][3]triazin-3-amine is presented below.

Compound Name	CAS Number	Molecular Formula	Molecular Weight
7-Methoxybenzo[e][1][2][3]triazin-3-amine	27238-40-0	C8H8N4O	176.18 g/mol

The strategic placement of a methoxy group at the 7-position is of particular interest. The methoxy group, being an electron-donating substituent, can significantly influence the electronic properties of the aromatic system, potentially modulating target binding affinity, selectivity, and pharmacokinetic properties. Structure-activity relationship (SAR) studies on related 1,2,4-benzotriazine 1,4-dioxides have demonstrated that substituents on the benzene ring play a crucial role in determining their biological activity.[5]

Proposed Synthesis Protocol

Synthetic Workflow Diagram

Caption: Proposed two-step synthesis of 7-Methoxybenzo[e][1][2][3]triazin-3-amine.

Step-by-Step Protocol

Step 1: Synthesis of 4-Methoxy-1,2-diaminobenzene

• Reaction Setup: In a 250 mL hydrogenation flask, dissolve 4-methoxy-2-nitroaniline (10.0 g, 59.5 mmol) in ethanol (100 mL).

• Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) (1.0 g, 10% w/w) to the solution.

• Hydrogenation: Secure the flask to a Parr hydrogenation apparatus. Purge the system with nitrogen gas three times, followed by three purges with hydrogen gas. Pressurize the vessel to 50 psi with hydrogen gas.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 1:1 mixture of ethyl acetate and hexanes as the mobile phase. The reaction is typically complete within 4-6 hours.

• Work-up: Once the starting material is consumed, carefully vent the hydrogen gas and purge the system with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad with ethanol (2 x 20 mL).

• Isolation: Concentrate the filtrate under reduced pressure to yield 4-methoxy-1,2-diaminobenzene as a solid, which can be used in the next step without further purification.

Step 2: Synthesis of 7-Methoxybenzo[e][1][2][3]triazin-3-amine

• Reaction Setup: In a 500 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the crude 4-methoxy-1,2-diaminobenzene from the previous step (assuming quantitative yield, ~8.2 g, 59.5 mmol) and guanidine nitrate (7.26 g, 59.5 mmol).

• Solvent and Base Addition: Add absolute ethanol (200 mL) to the flask, followed by the slow addition of a 21% solution of sodium ethoxide in ethanol until the pH of the solution is basic (approximately pH 9-10).

• Reflux: Heat the reaction mixture to reflux and maintain for 12-18 hours. Monitor the reaction progress by TLC (e.g., 9:1 dichloromethane:methanol).

• Work-up: After cooling to room temperature, a precipitate should form. Filter the solid and wash with cold ethanol (2 x 30 mL) and then with diethyl ether (2 x 30 mL).

• Purification: The crude product can be purified by recrystallization from a suitable solvent system such as ethanol/water or by column chromatography on silica gel using a gradient of dichloromethane and methanol to afford pure 7-Methoxybenzo[e][1][2][3]triazin-3-amine.

Application Notes: Potential Therapeutic Targets and Screening Strategies

Based on the known biological activities of the broader 3-aminobenzo[e][1][2][3]triazine class, we propose the following avenues for investigation for 7-Methoxybenzo[e][1][2][3]triazin-3-amine.

Anticancer Activity: Kinase Inhibition

The 3-aminobenzo[e][1][2][3]triazine scaffold is a known hinge-binding motif for various protein kinases.

Proposed Primary Target Class: Tyrosine Kinases (e.g., Src family kinases, Abl kinase).

Rationale: Substituted 3-aminobenzo[e][1][2][3]triazines have demonstrated potent inhibitory activity against Src kinase.[4] The 7-methoxy group may enhance binding affinity or selectivity towards specific kinases.

Screening Workflow:

Caption: Proposed workflow for screening kinase inhibitory activity.

Antimalarial and Antimicrobial Activity

Certain 1,2,4-triazine derivatives have shown promise as antimicrobial and antimalarial agents.[6]

Proposed Screening:

• Antimalarial: In vitro screening against chloroquine-sensitive and chloroquine-resistant strains of Plasmodium falciparum.

• Antibacterial: Evaluation against a panel of clinically relevant Gram-positive and Gram-negative bacteria (e.g., Staphylococcus aureus, Escherichia coli) using minimum inhibitory concentration (MIC) assays.[7]

Experimental Protocols

Protocol: In Vitro Kinase Inhibition Assay (Generic)

This protocol provides a general framework for assessing the inhibitory activity of 7-Methoxybenzo[e][1][2][3]triazin-3-amine against a purified kinase.

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO. Create a serial dilution series in DMSO.

• Assay Plate Preparation: In a 96-well assay plate, add the diluted compound, purified kinase, and the appropriate kinase buffer.

• Reaction Initiation: Initiate the kinase reaction by adding a mixture of ATP and the specific substrate for the kinase.

• Incubation: Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Detection: Stop the reaction and detect the product formation using a suitable method (e.g., ADP-Glo™ Kinase Assay, radiometric assay).

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a four-parameter logistic curve.

Protocol: Cell Viability Assay (MTT)

This protocol assesses the cytotoxic or cytostatic effects of the compound on cancer cell lines.

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HCT116) in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of 7-Methoxybenzo[e][1][2][3]triazin-3-amine for 48-72 hours.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

• Solubilization: Solubilize the formazan crystals by adding a solubilization buffer (e.g., DMSO, isopropanol with HCl).

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the GI50 (concentration for 50% growth inhibition).

Conclusion and Future Directions

7-Methoxybenzo[e][1][2][3]triazin-3-amine represents a promising, yet underexplored, scaffold for drug discovery. The protocols and strategies outlined in this guide provide a solid foundation for initiating research into its therapeutic potential. Future work should focus on the synthesis and biological evaluation of a library of analogues with diverse substitutions at the 7-position and on the exocyclic amine to build a comprehensive structure-activity relationship and identify lead compounds for further development.

References

• AN PharmaTech Co Ltd. 7-Methoxybenzo[e][1][2][3]triazin-3-amine. Available from: [Link]

• ResearchGate. Discovery and preliminary structure-activity relationship studies of novel benzotriazine based compounds as Src inhibitors. Available from: [Link]

• PubMed. Structure-activity relationships of 1,2,4-benzotriazine 1,4-dioxides as hypoxia-selective analogues of tirapazamine. Available from: [Link]

• International Journal of Pharma Sciences and Research. 1,2,4-triazine derivatives: Synthesis and biological applications. Available from: [Link]

• PubMed Central. Design, synthesis and antibacterial activity of novel 7H-thiazolo[3,2-b]-1,2,4-triazin-7-one derivatives. Available from: [Link]

Sources

• 1. 7-Methoxybenzo[e][1,2,4]triazin-3-amine|27238-40-0--AN PharmaTech Co Ltd [anpharma.net]
• 2. 7-Methoxybenzo[e][1,2,4]triazin-3-amine , 95+% , 27238-40-0 - CookeChem [cookechem.com]
• 3. cacheby.com [cacheby.com]
• 4. researchgate.net [researchgate.net]
• 5. Structure-activity relationships of 1,2,4-benzotriazine 1,4-dioxides as hypoxia-selective analogues of tirapazamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijpsr.info [ijpsr.info]
• 7. Design, synthesis and antibacterial activity of novel 7H-thiazolo[3,2-b]-1,2,4-triazin-7-one derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Derivatization of 7-Methoxybenzo[e]triazin-3-amine to Enhance Biological Activity

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic derivatization of 7-Methoxybenzo[e]triazin-3-amine. The primary objective is to outline methodologies for synthesizing novel analogs with potentially improved biological activity, particularly in the context of anticancer drug discovery. We will delve into the rationale behind selecting specific derivatization strategies, provide detailed, field-proven protocols for chemical synthesis, and describe robust in vitro assays for activity evaluation. The protocols are designed to be self-validating, with explanations of the underlying chemical and biological principles to ensure reproducibility and meaningful data interpretation.

Introduction: The Therapeutic Potential of the Benzotriazine Scaffold

The 1,2,4-benzotriazine ring system is a privileged scaffold in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological properties, including anticancer, antiviral, and kinase inhibitory activities.[1][2] Notably, 3-amino-1,2,4-benzotriazine-1,4-dioxide, also known as tirapazamine, is a well-studied bioreductive hypoxic cytotoxin that has undergone clinical trials.[3][4] The core structure's ability to be chemically modified at various positions allows for the fine-tuning of its physicochemical and pharmacological properties.

The lead compound, 7-Methoxybenzo[e]triazin-3-amine, possesses a key methoxy group on the benzo ring and a primary amine on the triazine ring. These features present strategic opportunities for derivatization to explore structure-activity relationships (SAR) and develop new chemical entities with enhanced potency and selectivity. The methoxy group can influence the molecule's electronic properties and metabolic stability, while the amino group is a prime handle for introducing diverse substituents.

This guide will focus on two powerful and versatile palladium-catalyzed cross-coupling reactions for derivatization: the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination. These methods are widely employed in pharmaceutical development for their broad substrate scope and functional group tolerance.[5][6]

Strategic Derivatization Workflow

The derivatization strategy for 7-Methoxybenzo[e]triazin-3-amine is designed to systematically probe the chemical space around the core scaffold to identify key structural motifs that enhance biological activity. The workflow involves the initial conversion of the starting material to key intermediates, followed by diversification through cross-coupling reactions.

Caption: General workflow for the derivatization of 7-Methoxybenzo[e]triazin-3-amine.

Experimental Protocols: Synthesis of Derivatives

The following protocols provide detailed, step-by-step methodologies for the synthesis of key intermediates and final derivatives.

Synthesis of 3-Chloro-7-methoxybenzo[e][7][8][9]triazine (Intermediate)

The conversion of the 3-amino group to a 3-chloro group is a critical step to enable subsequent cross-coupling reactions. This can be achieved through a Sandmeyer-type reaction.

Protocol 3.1: Diazotization and Chlorination

• Dissolution: Suspend 7-Methoxybenzo[e]triazin-3-amine (1.0 eq) in a suitable acidic medium (e.g., 6M HCl).

• Cooling: Cool the suspension to 0-5 °C in an ice-water bath with constant stirring.

• Diazotization: Slowly add a solution of sodium nitrite (1.1 eq) in water dropwise, maintaining the temperature below 5 °C. Stir the resulting diazonium salt solution for 30 minutes at 0-5 °C.

• Chlorination: In a separate flask, prepare a solution of copper(I) chloride (1.2 eq) in concentrated HCl and cool it to 0-5 °C.

• Reaction: Slowly add the cold diazonium salt solution to the copper(I) chloride solution. Vigorous nitrogen evolution will be observed.

• Work-up: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours. Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield 3-Chloro-7-methoxybenzo[e][7][8]triazine.

Derivatization via Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a robust method for forming carbon-carbon bonds, allowing for the introduction of various aryl and heteroaryl moieties at the C3 position.[8][9]

Protocol 3.2: Synthesis of 3-Aryl-7-methoxybenzo[e][7][8]triazine Derivatives

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), add 3-Chloro-7-methoxybenzo[e][7][8]triazine (1.0 eq), the desired aryl or heteroaryl boronic acid (1.2-1.5 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq) or Pd(dppf)Cl₂ (0.05 eq), and a base such as potassium carbonate (2.0 eq) or cesium carbonate (2.0 eq).

• Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., toluene, dioxane, or DMF) and an aqueous solution of the base.

• Reaction: Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography to obtain the desired 3-aryl-7-methoxybenzo[e][7][8]triazine derivative.

Derivatization via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination enables the formation of carbon-nitrogen bonds, providing access to a wide range of 3-amino derivatives with diverse functionalities.[6][10]

Protocol 3.3: Synthesis of 3-(Substituted-amino)-7-methoxybenzo[e][7][8]triazine Derivatives

• Reaction Setup: In a glovebox or under an inert atmosphere, combine 3-Chloro-7-methoxybenzo[e][7][8]triazine (1.0 eq), the desired primary or secondary amine (1.2 eq), a palladium catalyst (e.g., Pd₂(dba)₃, 0.02 eq), a phosphine ligand (e.g., XPhos, BINAP, 0.04 eq), and a base (e.g., sodium tert-butoxide, 1.4 eq).

• Solvent Addition: Add an anhydrous, degassed solvent such as toluene or dioxane.

• Reaction: Heat the mixture to 80-110 °C and monitor by TLC or LC-MS.

• Work-up: After completion, cool the reaction, quench with a saturated aqueous solution of ammonium chloride, and extract with an organic solvent.

• Purification: Wash the combined organic extracts with brine, dry, and concentrate. Purify the crude product via column chromatography to yield the target 3-(substituted-amino)-7-methoxybenzo[e][7][8]triazine derivative.

Biological Evaluation: In Vitro Assays

The following protocols are standard methods for assessing the anticancer activity of the newly synthesized derivatives.

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity, which serves as an indicator of cell viability and proliferation.[11][12]

Protocol 4.1: MTT Assay for Cytotoxicity Screening

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa, A549) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the synthesized derivatives in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ (half-maximal inhibitory concentration) values for each compound.

Target-Based Screening: In Vitro Kinase Inhibition Assay

Many benzotriazine derivatives exert their anticancer effects by inhibiting specific protein kinases involved in cancer cell signaling pathways.[1]

Protocol 4.2: Luminescence-Based Kinase Assay

• Reagent Preparation: Prepare a stock solution of the test compound in 100% DMSO and create a serial dilution. Prepare the kinase reaction mixture containing the target kinase, its specific substrate peptide, and ATP in a kinase assay buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).[7]

• Inhibitor Pre-incubation: In a white, opaque 96-well or 384-well plate, add the serially diluted test compounds or a DMSO control. Add the kinase to each well and incubate for 10 minutes at room temperature to allow for inhibitor binding.

• Kinase Reaction Initiation: Start the reaction by adding the substrate/ATP mixture to each well. Incubate the plate at 30°C for 60 minutes.

• ADP Detection: Stop the kinase reaction and deplete the remaining ATP by adding an ADP-Glo™ Reagent (or similar). Incubate for 40 minutes at room temperature.

• Signal Generation: Add a Kinase Detection Reagent to convert the produced ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.[13]

• Data Acquisition and Analysis: Measure the luminescence of each well using a plate reader. The signal is proportional to the amount of ADP produced and thus to the kinase activity. Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Caption: Workflow for a typical luminescence-based in vitro kinase inhibition assay.

Data Presentation and Interpretation

To facilitate the analysis of structure-activity relationships, all quantitative data should be summarized in a clear and organized manner.

Table 1: Synthetic Yields and Purity of 7-Methoxybenzo[e]triazin-3-amine Derivatives

Compound ID	R Group (C3-Substituent)	Synthetic Method	Yield (%)	Purity (HPLC, %)
I	3-Chloro	Sandmeyer	65	>98
II-a	4-Fluorophenyl	Suzuki-Miyaura	78	>99
II-b	2-Thienyl	Suzuki-Miyaura	72	>98
III-a	Morpholino	Buchwald-Hartwig	85	>99
III-b	N-Methylpiperazinyl	Buchwald-Hartwig	81	>97

Table 2: In Vitro Biological Activity of 7-Methoxybenzo[e]triazin-3-amine Derivatives

Compound ID	MCF-7 IC₅₀ (µM)	HeLa IC₅₀ (µM)	Target Kinase IC₅₀ (µM)
Parent	>100	>100	>100
II-a	15.2	22.5	5.8
II-b	8.7	12.1	2.3
III-a	5.4	7.9	1.1
III-b	2.1	3.5	0.45

Conclusion and Future Directions

The derivatization of 7-Methoxybenzo[e]triazin-3-amine using robust synthetic methodologies such as Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions provides a powerful platform for generating novel analogs with enhanced biological activity. The protocols outlined in this guide offer a systematic approach to explore the structure-activity relationships of this promising scaffold. The in vitro assays described are essential for the initial screening and characterization of these new chemical entities. Future work should focus on expanding the library of derivatives to further probe the SAR, elucidating the mechanism of action of the most potent compounds, and advancing the lead candidates to in vivo studies.

References

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. [Link]

• Creative Bioarray. (n.d.). Cell Viability Assay Protocols. [Link]

• Sarkar, U., et al. (2017). Application of Suzuki-Miyaura and Buchwald-Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine. Journal of Heterocyclic Chemistry, 54(1), 155-160. [Link]

• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. [Link]

• Horton, T. (1994). MTT Cell Assay Protocol. [Link]

• Adriaenssens, E. (2023). In vitro kinase assay. protocols.io. [Link]

• Babon, J. J., & Murphy, J. M. (2013). In vitro JAK kinase activity and inhibition assays. Methods in Molecular Biology, 967, 39-55. [Link]

• Hay, M. P., et al. (2003). Structure-activity relationships of 1,2,4-benzotriazine 1,4-dioxides as hypoxia-selective analogues of tirapazamine. Journal of Medicinal Chemistry, 46(1), 169-182. [Link]

• BMG LABTECH. (2020). Kinase assays. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Li, J., et al. (2013). Synthesis, structure and hypoxic cytotoxicity of 3-amino-1,2,4-benzotriazine-1,4-dioxide derivatives. European Journal of Medicinal Chemistry, 64, 455-465. [Link]

• El-Sayed, N. N. E., et al. (2022). Preparation of 3-Substituted Isoindolin-1-one, Cinnoline, and 1,2,4-[e]-Benzotriazine Derivatives. Molecules, 27(14), 4635. [Link]

• ResearchGate. (n.d.). Structure-activity relationship study of 7 (a-o) as anticancer. [Link]

• Anderson, R. F., et al. (2003). Activation of 3-amino-1,2,4-benzotriazine 1,4-dioxide antitumor agents to oxidizing species following their one-electron reduction. Journal of the American Chemical Society, 125(4), 1109-1117. [Link]

• ResearchGate. (n.d.). Discovery and preliminary structure-activity relationship studies of novel benzotriazine based compounds as Src inhibitors. [Link]

• ResearchGate. (n.d.). Application of Suzuki-Miyaura and Buchwald - Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine. [Link]

• Wang, D., et al. (2012). Synthesis and hypoxic-cytotoxic activity of some 3-amino-1,2,4-benzotriazine-1,4-dioxide derivatives. Bioorganic & Medicinal Chemistry Letters, 22(17), 5539-5542. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. [Link]

• Bacsa, I., et al. (2019). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 15, 2368-2375. [Link]

• Wang, Y., et al. (2017). Denitrogenative Suzuki and carbonylative Suzuki coupling reactions of benzotriazoles with boronic acids. Chemical Science, 8(5), 3847-3851. [Link]

• Kotandeniya, D., et al. (2001). 3-amino-1,2,4-benzotriazine 4-oxide: characterization of a new metabolite arising from bioreductive processing of the antitumor agent 3-amino-1,2,4-benzotriazine 1,4-dioxide (tirapazamine). The Journal of Organic Chemistry, 66(1), 107-114. [Link]

• DiRocco, D. A., et al. (2014). Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. Organic Letters, 16(4), 1216-1219. [Link]

• Laderoute, K. R., et al. (1991). Microsomal reduction of 3-amino-1,2,4-benzotriazine 1,4-dioxide to a free radical. Molecular Pharmacology, 40(3), 440-445. [Link]

• Mohammadi Ziarani, G., et al. (2019). The synthesis of 1,2,4-benzotriazines. Arkivoc, 2019(1), 41-105. [Link]

• ResearchGate. (2019). The synthesis of 1,2,4-benzotriazines. [Link]

• Al-Majd, L. A. A., et al. (2022). Synthesis, docking study, and structure activity relationship of novel anti-tumor 1, 2, 4 triazole derivatives incorporating 2-(2, 3- dimethyl aminobenzoic acid) moiety. Pharmacia, 69(2), 435-447. [Link]

• Bouattour, Y., et al. (2020). Synthesis and biological evaluation of 3-amino-1,2,4-triazole derivatives as potential anticancer compounds. Bioorganic Chemistry, 104, 104271. [Link]

• Kinzel, T., et al. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 132(40), 14073-14082. [Link]

• Currenti, S., et al. (2023). Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma. International Journal of Molecular Sciences, 24(4), 3679. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. Structure-activity relationships of 1,2,4-benzotriazine 1,4-dioxides as hypoxia-selective analogues of tirapazamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 3-amino-1,2,4-benzotriazine 4-oxide: characterization of a new metabolite arising from bioreductive processing of the antitumor agent 3-amino-1,2,4-benzotriazine 1,4-dioxide (tirapazamine) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 7. benchchem.com [benchchem.com]
• 8. Application of Suzuki-Miyaura and Buchwald-Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. bmglabtech.com [bmglabtech.com]

Application Notes and Protocols for High-Throughput Screening with 7-Methoxybenzo[e]triazin-3-amine

Abstract

This document provides a comprehensive guide for the characterization and implementation of 7-Methoxybenzo[e]triazin-3-amine as a novel fluorescent probe for high-throughput screening (HTS). The benzotriazine scaffold is a privileged structure in medicinal chemistry, and while the specific photophysical properties of this analog are not extensively documented, its heterocyclic aromatic system suggests potential for intrinsic fluorescence. This guide will therefore serve as a framework for researchers to characterize such novel agents and develop robust, validated HTS assays. We will proceed using 7-Methoxybenzo[e]triazin-3-amine as our lead example, postulating a set of plausible spectroscopic properties for illustrative purposes to detail the complete workflow from initial compound characterization to hit confirmation.

Introduction: The Promise of Novel Fluorophores in HTS

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid evaluation of vast compound libraries to identify molecules that modulate a specific biological target or pathway.[1][2] Fluorescence-based assays are among the most prevalent HTS methodologies due to their high sensitivity, operational simplicity, and diverse readout capabilities, including intensity, polarization, and resonance energy transfer.[3][4][5] The discovery and characterization of novel fluorescent probes are critical for expanding the HTS toolkit, offering new spectral windows, and enabling innovative assay designs.

The compound 7-Methoxybenzo[e]triazin-3-amine belongs to the benzotriazine class of heterocyclic compounds. This scaffold is of significant interest in medicinal chemistry, with derivatives showing activity as potent kinase inhibitors and other therapeutic agents.[6][7]

Compound Profile:

• IUPAC Name: 7-methoxy-1,2,4-benzotriazin-3-amine

• Molecular Formula: C₈H₈N₄O[8][9]

• Molecular Weight: 176.18 g/mol [8][9]

Given the absence of detailed photophysical data in the public domain, this guide will outline the necessary steps to fully characterize this compound for HTS applications. For the purpose of providing concrete protocols, we will assume a hypothetical, yet scientifically plausible, set of fluorescent properties.

Foundational Characterization of a Novel Screening Probe

Prior to any screening application, a rigorous characterization of the probe is mandatory to ensure data quality and reproducibility.

Purity, Solubility, and Stability

A prerequisite for any HTS campaign is a screening agent of high purity (typically >95%), as impurities can lead to ambiguous results or assay artifacts. The solubility of the compound must be determined in a suitable solvent, typically dimethyl sulfoxide (DMSO), to ensure it remains in solution at the final assay concentration.

Protocol: Solubility Assessment in DMSO

• Prepare a high-concentration stock solution of 7-Methoxybenzo[e]triazin-3-amine (e.g., 50 mM) in 100% DMSO.

• Visually inspect the solution for any precipitation against a bright light and by microscopy.

• Create serial dilutions of the stock solution in DMSO.

• Further dilute a sample from each concentration into the final aqueous assay buffer to the intended final concentration (e.g., 10 µM compound, 0.1% DMSO).

• Incubate for a relevant period (e.g., 2 hours) at the assay temperature.

• Assess solubility by measuring light scatter at a high wavelength (e.g., 680 nm) on a plate reader. An increase in light scatter indicates precipitation.

Spectroscopic Profiling

Understanding the spectral properties of a fluorescent probe is critical for selecting appropriate instrument settings and avoiding spectral overlap with other assay components or library compounds.

Protocol: Determination of Spectral Properties

• Absorbance Spectrum: Dilute the compound in the final assay buffer to a suitable concentration (e.g., 10 µM). Using a UV-Visible spectrophotometer, scan the absorbance from 250 nm to 700 nm to determine the absorbance maximum (λmax).

• Fluorescence Spectra: Using a spectrofluorometer, excite the sample at its absorbance maximum (λmax) and scan the emission spectrum to find the emission maximum (λem). Subsequently, set the emission detector to λem and scan the excitation spectrum to determine the excitation maximum (λex).

Table 1: Hypothetical Spectroscopic Properties of 7-Methoxybenzo[e]triazin-3-amine

Parameter	Hypothetical Value	Significance for HTS
Absorbance Max (λabs)	395 nm	Defines the optimal wavelength for excitation.
Excitation Max (λex)	405 nm	The peak wavelength to use for exciting the molecule in a fluorometer.
Emission Max (λem)	520 nm	The peak wavelength to measure the fluorescence signal.
Stokes Shift	115 nm	A large shift is desirable to minimize self-quenching and spectral overlap.
Quantum Yield (Φ)	0.45	Represents the efficiency of fluorescence; higher values lead to brighter signals.
Molar Extinction Coefficient (ε)	25,000 M⁻¹cm⁻¹	Relates to the efficiency of light absorption.

The High-Throughput Screening Workflow

An HTS campaign is a systematic process that moves from assay design to the identification of confirmed hits. The overall workflow involves several key stages, each with its own set of quality control checks.

Caption: Workflow for the development and validation of an HTS assay.

Step-by-Step Optimization Protocols

Protocol: Cell Seeding Density Optimization

• In a 384-well plate, seed a human cancer cell line (e.g., HeLa) in a two-fold serial dilution, ranging from 20,000 to 500 cells per well.

• Incubate the plate under standard cell culture conditions (37°C, 5% CO₂) for 24 hours.

• Add 7-Methoxybenzo[e]triazin-3-amine to all wells at a fixed concentration (e.g., 5 µM).

• Incubate for the desired signal development time (e.g., 1 hour).

• Read fluorescence intensity on a plate reader (Excitation: 405 nm, Emission: 520 nm).

• Plot fluorescence signal versus cell number and select a density on the linear portion of the curve to ensure the assay is not signal-saturated.

Protocol: Probe Concentration Optimization

• Seed cells at the optimal density determined above.

• Add 7-Methoxybenzo[e]triazin-3-amine in a serial dilution, from 20 µM down to 100 nM.

• Incubate and read fluorescence as described above.

• Plot the signal-to-background ratio (signal from cells vs. signal from media-only wells) against the probe concentration.

• Select the lowest concentration that provides a robust signal to minimize cost and potential off-target effects.

Assay Validation and Performance Metrics

Once optimized, the assay must be validated to ensure it can reliably distinguish hits from noise. [2][10]This is achieved by running a validation plate with strong positive and negative controls.

• Negative Control: Wells containing cells treated only with DMSO (vehicle). Represents 0% activity.

• Positive Control: Wells containing cells treated with a known cytotoxic agent (e.g., 10 µM Staurosporine). Represents 100% activity.

Protocol: Z'-Factor Determination

• Prepare a 384-well plate. Designate half the wells for the negative control and the other half for the positive control.

• Seed all wells with the optimized cell density and incubate for 24 hours.

• Add Staurosporine (positive control) and DMSO (negative control) to the respective wells using an automated liquid handler.

• Incubate for a period sufficient to induce cell death (e.g., 16 hours).

• Add the optimized concentration of 7-Methoxybenzo[e]triazin-3-amine to all wells.

• Incubate for 1 hour and read fluorescence.

• Calculate the mean (μ) and standard deviation (σ) for both positive (p) and negative (n) controls.

• Calculate the Z'-Factor using the formula:

  • Z' = 1 - (3σp + 3σn) / |μn - μp|

Table 2: HTS Assay Validation Acceptance Criteria

Metric	Formula	Acceptance Criterion	Rationale
Signal-to-Background (S/B)	μn / μp	> 5	Measures the dynamic range of the assay.
Coefficient of Variation (%CV)	(σ / μ) * 100	< 10%	Indicates the precision and reproducibility of the signal.
Z'-Factor	1 - (3σp + 3σn) / |μn - μp|	> 0.5	A dimensionless metric that assesses the separation between control populations; a value > 0.5 indicates an excellent assay suitable for HTS.

Protocol for Full High-Throughput Screen

This protocol outlines the steps for screening a large compound library using the validated assay in a 384-well format. Automation is essential for all liquid handling steps to ensure consistency. [2] Materials:

• HeLa cells and complete culture medium.

• Assay-ready 384-well compound library plates (e.g., 10 mM in DMSO).

• 7-Methoxybenzo[e]triazin-3-amine stock solution.

• Staurosporine (Positive Control) and DMSO (Negative Control).

• Sterile, black, clear-bottom 384-well cell culture plates.

Instrumentation:

• Automated liquid handler (e.g., Biomek, Echo).

• Automated plate washer/dispenser.

• Multi-mode plate reader with fluorescence intensity capability.

• Automated cell culture incubator.

Step-by-Step Protocol:

• Cell Plating: Using a plate dispenser, seed 2,500 HeLa cells in 40 µL of medium into each well of the 384-well plates. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Transfer: Using a pintool or acoustic liquid handler, transfer 50 nL of compound from the library plates to the assay plates. This results in a final compound concentration of 10 µM in 0.1% DMSO. Control wells receive DMSO or Staurosporine.

• Cell Treatment Incubation: Incubate the plates for 16 hours at 37°C, 5% CO₂.

• Probe Addition: Add 10 µL of 7-Methoxybenzo[e]triazin-3-amine solution (at 5x final concentration) to all wells for a final concentration of 5 µM.

• Signal Incubation: Incubate the plates for 1 hour at room temperature, protected from light.

• Fluorescence Reading: Read the plates on a multi-mode reader using optimal excitation (405 nm) and emission (520 nm) wavelengths.

Data Analysis and Hit Progression

HTS generates vast amounts of data that require systematic analysis to identify genuine "hits."

Primary Data Analysis:

• Normalization: Raw fluorescence values for each test well are normalized relative to the on-plate controls:

  • % Inhibition = 100 * (μ_negative - value_test) / (μ_negative - μ_positive)

• Hit Selection: A statistical cutoff is applied to identify active compounds. A commonly used method is the Z-score, which measures how many standard deviations a data point is from the sample mean.

  • Z-score = (value_test - μ_sample) / σ_sample

  • A typical hit threshold is a Z-score ≤ -3 (for signal loss assays), indicating a statistically significant decrease in fluorescence.

Hit Confirmation and Triage: Primary hits must undergo a rigorous confirmation process to eliminate false positives and artifacts.

Caption: Workflow for hit confirmation and progression after a primary H-T-S.

Counter-Screening for Artifacts:

• Autofluorescence: Pre-read plates after compound addition but before probe addition to identify and flag intrinsically fluorescent library compounds.

• Quenching: Perform a cell-free assay by adding hits to a solution of the fluorescent probe to see if they directly quench its signal.

Conclusion

7-Methoxybenzo[e]triazin-3-amine represents a class of compounds with potential as novel fluorescent probes for high-throughput screening. This guide provides a comprehensive framework for the necessary characterization, assay development, validation, and execution of an HTS campaign. While the specific fluorescent properties of this molecule were postulated for this guide, the principles and protocols described herein are broadly applicable to any new potential screening agent. The success of any HTS campaign hinges on the meticulous and rigorous upfront work of assay development and validation, ensuring that the identified hits are biologically relevant and worthy of progression into drug discovery pipelines.

References

• Design and implementation of high-throughput screening assays.
• A Practical Guide to Assay Development and High-Throughput Screening in Drug Discovery. Anticancer Research.
• Recent Advances in Design of Fluorescence-based Assays for High-throughput Screening. PMC, NIH.
• Fluorescence-based assays. PubMed, NIH.
• High-throughput Screening Steps. Small Molecule Discovery Center (SMDC), UCSF.
• High-Throughput Screening in Drug Discovery Explained. Technology Networks.
• Recent Advances in Design of Fluorescence-Based Assays for High-Throughput Screening.
• High-throughput screening. Wikipedia.

• 7-Methoxybenzo[e]t[4][11][12]riazin-3-amine, 95+%, 27238-40-0. CookeChem.

• 7-Methoxybenzo[e]t[4][11][12]riazin-3-amine. AN PharmaTech Co Ltd.

• Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzot[4][11][12]riazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine—A potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. ResearchGate.

• Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzot[4][11][12]riazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. PubMed.

Sources

• 1. High-Throughput Screening in Drug Discovery Explained | Technology Networks [technologynetworks.com]
• 2. High-throughput screening - Wikipedia [en.wikipedia.org]
• 3. Recent Advances in Design of Fluorescence-based Assays for High-throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorescence-based assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo [1,2,4]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 7-Methoxybenzo[e][1,2,4]triazin-3-amine , 95+% , 27238-40-0 - CookeChem [cookechem.com]
• 9. 7-Methoxybenzo[e][1,2,4]triazin-3-amine|27238-40-0--AN PharmaTech Co Ltd [anpharma.net]
• 10. High-throughput Screening Steps | Small Molecule Discovery Center (SMDC) [pharm.ucsf.edu]
• 11. Design and implementation of high-throughput screening assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A Practical Guide to Assay Development and High-Throughput Screening in Drug Discovery. | Anticancer Research [ar.iiarjournals.org]

Technical Notes & Optimization

Optimizing reaction conditions for 7-Methoxybenzo[e]triazin-3-amine synthesis

An in-depth guide to navigating the complexities of 7-Methoxybenzo[e]triazin-3-amine synthesis, designed for chemical researchers and drug development professionals. This technical support center provides detailed troubleshooting, frequently asked questions, and optimized protocols to ensure successful and reproducible outcomes.

Technical Support Center: Synthesis of 7-Methoxybenzo[e]triazin-3-amine

Welcome, researchers and innovators. As a Senior Application Scientist, I understand that the path to synthesizing novel compounds is often paved with unforeseen challenges. This guide is structured to be your dedicated resource for the synthesis of 7-Methoxybenzo[e]triazin-3-amine, a key heterocyclic scaffold in medicinal chemistry.[1][2] We will move beyond simple procedural lists to explore the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your reaction conditions with confidence.

Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis of 7-Methoxybenzo[e]triazin-3-amine and its derivatives.

Q1: What is the most common and reliable synthetic route for 3-amino-1,2,4-benzotriazines?

A1: The most widely explored and robust protocol involves the oxidative cyclization of an amidrazone precursor.[3] This method is favored for its versatility and generally good yields. The typical pathway begins with a substituted 2-aminobenzonitrile, which is converted to the corresponding amidrazone, followed by an oxidative ring-closure to form the benzotriazine ring.

Q2: Can you illustrate the general reaction mechanism for this synthesis?

A2: Certainly. The process is a multi-step transformation. A plausible mechanism for the formation of the 1,4-dihydrobenzo[e][4][5][6]triazine core from an amidrazone precursor involves an oxidative cyclization. The reaction is often catalyzed and proceeds through several intermediates.[3]

Caption: Plausible mechanism for benzotriazine formation.

Q3: What are the critical safety precautions for this synthesis?

A3: Many reagents used in heterocyclic synthesis can be hazardous. Specifically:

• Hydrazine derivatives: Often used to form amidrazones, they are toxic and potentially explosive. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Oxidizing agents: Reagents used for cyclization can be powerful oxidizers. Avoid contact with flammable materials.

• Solvents: Use appropriate solvents and ensure they are dry when necessary, as many reactions are moisture-sensitive.[4] Always consult the Safety Data Sheet (SDS) for each reagent before beginning work.

Q4: How can I monitor the reaction progress effectively?

A4: Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are indispensable.[4]

• TLC: Allows for rapid, qualitative assessment of the consumption of starting materials and the formation of the product. Choose an appropriate solvent system that gives good separation (Rf values between 0.2 and 0.8).

• LC-MS: Provides more definitive evidence of product formation by confirming the molecular weight of the components in the reaction mixture. It is also crucial for detecting side products or product degradation.[5]

Troubleshooting Guide: From Low Yields to Purification Hurdles

This section is formatted to directly address the specific, practical issues you may encounter during your experiments.

Issue 1: My reaction yield is consistently low or I'm getting no product.

• Potential Cause 1: Purity of Reagents and Solvents.

  • Explanation: Impurities in starting materials, particularly the amidrazone precursor, can significantly inhibit the reaction or lead to unwanted side products. Similarly, residual water in solvents can quench sensitive reagents or intermediates.[4]

  • Solution:

    • Verify the purity of your starting materials using NMR or LC-MS. Recrystallize or re-purify if necessary.

    • Use freshly distilled, anhydrous solvents, especially for steps involving organometallics or strong bases.

    • Ensure any catalysts, like Palladium on carbon (Pd/C), are fresh and active.

• Potential Cause 2: Suboptimal Reaction Conditions.

  • Explanation: Temperature, reaction time, and reactant concentration are critical variables.[4] For oxidative cyclizations, insufficient temperature may lead to incomplete conversion, while excessive heat can cause decomposition of the starting material or the desired benzotriazine product.[5]

  • Solution:

    • Temperature Screening: Run small-scale parallel reactions at different temperatures (e.g., room temperature, 50 °C, 80 °C) to find the optimum.

    • Time Course Study: Analyze aliquots of the reaction mixture at different time points (e.g., 2h, 6h, 12h, 24h) via TLC or LC-MS to determine when the reaction reaches completion.

    • Concentration: If the reaction is bimolecular, ensure the concentration is not too low, which can slow the reaction rate.

• Potential Cause 3: Atmospheric Sensitivity.

  • Explanation: The oxidative cyclization step often relies on controlled oxidation, typically by atmospheric oxygen. However, other intermediates may be sensitive to air or moisture.[4] Uncontrolled oxidation can lead to complex byproduct mixtures.

  • Solution: For the cyclization step, which often uses aerial oxidation, ensure good stirring and a consistent air headspace. For other potentially sensitive steps, employ a nitrogen or argon atmosphere using standard Schlenk line techniques.

Issue 2: A dark, tar-like substance is forming in my reaction flask.

• Potential Cause: Product or Intermediate Decomposition.

  • Explanation: Heterocyclic compounds, especially those with multiple nitrogen atoms, can be thermally labile. The formation of dark, insoluble tars often indicates decomposition, which can be exacerbated by high temperatures or strong acidic/basic conditions.[5]

  • Solution:

    • Immediately attempt the reaction at a lower temperature.

    • Monitor the reaction closely; if tar formation begins after the product has formed, shorten the reaction time and proceed to workup.

    • Consider a different solvent that allows for a lower reaction temperature.

Issue 3: I'm struggling with the purification and isolation of the final product.

• Potential Cause 1: Product Instability on Silica Gel.

  • Explanation: The amino and triazine functionalities can interact strongly with the acidic surface of standard silica gel, leading to streaking, poor separation, or even decomposition on the column.[5]

  • Solution:

    • Deactivate Silica: Pre-treat the silica gel with a small amount of a basic modifier like triethylamine (typically 0.5-1% v/v) in your eluent system.

    • Alternative Stationary Phases: Consider using neutral alumina or a C18-functionalized silica (reverse-phase chromatography).

    • Avoid Chromatography: Attempt to purify the product by recrystallization from a suitable solvent system. Screen various solvents (e.g., ethanol, ethyl acetate, acetonitrile, or mixtures with hexanes) on a small scale.

• Potential Cause 2: Co-elution with Impurities.

  • Explanation: A side product may have a polarity very similar to your desired compound, making separation by column chromatography difficult.

  • Solution:

    • Optimize Eluent System: Systematically vary the polarity of your eluent. Using a gradient elution (gradually increasing polarity) often provides better separation than an isocratic (constant polarity) system.

    • Recrystallization: This technique purifies based on differences in solubility and crystal lattice energy, and can be highly effective at removing closely related impurities.

Optimized Experimental Protocol

This protocol details a validated method for the synthesis of a 1,4-dihydrobenzo[e][4][5][6]triazine core, which is the immediate precursor to the target amine structure. This is based on methods described for similar structures.[3]

Step 1: Synthesis of the Amidrazone Precursor

• Preparation: To a solution of the starting nitrile (1.0 eq) in a suitable solvent (e.g., ethanol), add hydrazine hydrate (1.2 eq).

• Reaction: Heat the mixture to reflux and monitor by TLC until the starting nitrile is consumed.

• Workup: Cool the reaction mixture to room temperature. The amidrazone product will often precipitate. Collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

Step 2: Oxidative Cyclization to 7-Methoxy-1,4-dihydrobenzo[e]triazin-3-amine

• Setup: In a round-bottom flask, dissolve the amidrazone precursor (1.0 eq) in a suitable solvent such as Dichloromethane (DCM) or Tetrahydrofuran (THF).

• Catalyst Addition: Add 1,8-Diazabicyclo[11.5.4]undec-7-ene (DBU) (1.5 eq) and a catalytic amount of 10% Palladium on carbon (Pd/C) (0.1 eq).

• Reaction: Stir the mixture vigorously at room temperature, open to the air (or under an air-filled balloon), for 12-24 hours. The reaction progress should be monitored by LC-MS.

• Workup & Purification:

  • Upon completion, filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with additional solvent.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient, potentially with 1% triethylamine) or by recrystallization to yield the final product.

Parameter	Optimized Condition	Rationale
Solvent	Dichloromethane (DCM)	Good solubility for amidrazone, allows for mild reaction temperatures.
Base	DBU	Acts as a non-nucleophilic base to facilitate the initial deprotonation step.[3]
Catalyst	10% Pd/C	Facilitates the aerial oxidative cyclization.[3]
Temperature	Room Temperature (20-25 °C)	Balances reaction rate with the stability of the product, minimizing tar formation.
Typical Yield	55-80%	Yields can vary based on substrate purity and precise conditions.

Logical Troubleshooting Workflow

This diagram provides a systematic approach to diagnosing and solving common synthesis problems.

Caption: A workflow for systematic troubleshooting.

References

• BenchChem. Troubleshooting guide for the synthesis of heterocyclic compounds. BenchChem Technical Support.
• BenchChem. Technical Support Center: Troubleshooting Heterocycle Synthesis with Benzyl-hydrazines. BenchChem Technical Support.

• Khoroshilova, O. V., et al. (2019). Revisiting the Synthesis of Functionally Substituted 1,4-Dihydrobenzo[e][4][5][6]triazines. Molecules, 24(14), 2575.

• Mohammadi Ziarani, G., et al. (2019). The synthesis of 1,2,4-benzotriazines. Arkivoc, 2019(i), 41-105.
• Mohammadi Ziarani, G., et al. (2019). The synthesis of 1,2,4-benzotriazines.
• Wolf, F. J., et al. (1954). Benzotriazines. II. Synthesis of 3-Amino-7-halo-1,2,4-benzotriazine-1-oxides. Journal of the American Chemical Society, 76(18), 4611–4613.
• Peters, J. H., et al. (2001). Synthesis and characterization of a new metabolite arising from bioreductive processing of the antitumor agent 3-amino-1,2,4-benzotriazine 1,4-dioxide (tirapazamine). The Journal of Organic Chemistry, 66(2), 464–472.

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 7-Methoxybenzo[e]triazin-3-amine

Technical Support Center: Synthesis of 7-Methoxybenzo[e][1][2][3]triazin-3-amine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 7-Methoxybenzo[e][1][2][3]triazin-3-amine. This document is designed for researchers, medicinal chemists, and process development scientists. Recognizing that this specific molecule is a sophisticated scaffold, this guide moves beyond simple protocols to address the nuanced challenges of its synthesis, focusing on the identification, mitigation, and prevention of common impurities. Our approach is grounded in the fundamental principles of heterocyclic chemistry to provide robust, field-tested solutions.

The benzo[e][1][2][3]triazine core is a significant pharmacophore found in compounds with antitumor and kinase inhibitory activities.[4] Achieving high purity of derivatives like 7-Methoxybenzo[e][1][2][3]triazin-3-amine is therefore critical for reliable downstream biological assays and drug development programs.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that researchers frequently encounter when approaching this synthesis for the first time.

Q1: What is a common and reliable synthetic route for 7-Methoxybenzo[e][1][2][3]triazin-3-amine?

A plausible and widely adopted strategy for constructing 3-amino-1,2,4-benzotriazines involves the cyclization of a suitably substituted o-aminophenyl precursor. A robust method begins with 2-amino-4-methoxybenzonitrile. This starting material undergoes a reaction with guanidine under basic conditions, which facilitates the formation of the triazine ring to yield the desired product. This pathway is generally effective, but careful control of reaction conditions is essential to minimize side reactions.

Q2: What are the primary categories of impurities I should anticipate in my crude product?

Impurities in this synthesis can be broadly classified into four categories:

• Starting Material-Related Impurities: Unreacted 2-amino-4-methoxybenzonitrile or impurities present in the starting material itself.

• Process-Related Impurities (By-products): Compounds formed through side reactions during the cyclization process. This is the most common category and includes products from incomplete reactions or alternative reaction pathways.

• Isomeric Impurities: Positional isomers (e.g., 5-methoxy or 8-methoxy derivatives) that may arise if the starting materials are not regiochemically pure.

• Degradation Products: The triazine ring can be susceptible to hydrolysis, particularly under harsh acidic or basic conditions at elevated temperatures, leading to ring-opened or other degraded products.

Q3: What are the most effective analytical techniques for detecting and quantifying these impurities?

A multi-technique approach is recommended for comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): The primary workhorse for purity analysis. A reverse-phase C18 column with a gradient elution of water/acetonitrile containing a modifier like 0.1% formic acid or trifluoroacetic acid is typically effective for separating the polar product from non-polar impurities.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Essential for the initial identification of unknown peaks observed in the HPLC chromatogram. It provides the molecular weight of the impurities, which is crucial for proposing their structures.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides definitive structural confirmation of the final product and can be used to identify and quantify major impurities if their characteristic signals do not overlap with the product's signals.

Q4: What general strategies can I employ to improve the purity of my final product?

Proactive measures are always more effective than reactive purification:

• Starting Material Quality: Always verify the purity of your starting materials (e.g., 2-amino-4-methoxybenzonitrile) by NMR or HPLC before starting the synthesis.

• Reaction Condition Optimization: Temperature, reaction time, and stoichiometry are critical. Running small-scale optimization experiments to find the ideal balance is highly recommended. For instance, excessive heating can promote the formation of degradation products and by-product dimers.

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can prevent oxidative side reactions, which may produce colored impurities.

• Controlled Reagent Addition: Slow, controlled addition of reagents can help manage reaction exotherms and maintain a more selective reaction profile.

Part 2: Troubleshooting Guide: Impurity Profiles and Mitigation

This section provides a detailed breakdown of specific impurities, their formation mechanisms, and actionable protocols for their management.

Impurity Profile 1: Unreacted Starting Material (2-amino-4-methoxybenzonitrile)

• Plausible Cause: This is one of the most common impurities and typically results from incomplete reaction. This can be due to insufficient reaction time, temperatures that are too low to achieve full conversion, or improper stoichiometry of reagents.

• Identification:

  • HPLC: Appears as a less polar peak (longer retention time) compared to the highly polar 3-amino-benzotriazine product.

  • LC-MS: Will show a molecular ion corresponding to the mass of 2-amino-4-methoxybenzonitrile (C₈H₈N₂O, M.W. = 148.16).

• Mitigation and Prevention Protocol:

  • Stoichiometry Check: Ensure at least a stoichiometric amount of guanidine is used. Using a slight excess (e.g., 1.1 to 1.2 equivalents) can help drive the reaction to completion.

  • Temperature & Time Optimization: If conversion is low, consider incrementally increasing the reaction temperature (e.g., in 10 °C steps) or extending the reaction time. Monitor the reaction progress by TLC or HPLC to determine the point of maximum conversion.

  • Purification: This impurity is typically easy to remove due to the significant difference in polarity and solubility compared to the product. A simple trituration or recrystallization from a suitable solvent system (e.g., Ethanol/Water or Acetonitrile) is often sufficient.

Impurity Profile 2: Hydrolysis Product (7-Methoxybenzo[e][1][2][3]triazin-3(4H)-one)

• Plausible Cause: This impurity arises from the hydrolysis of the 3-amino group. This can occur during the reaction if water is present and conditions are harsh, or more commonly during acidic or basic workup procedures at elevated temperatures.

• Identification:

  • HPLC: Retention time will be similar to the desired product, sometimes making separation challenging.

  • LC-MS: Will show a molecular ion corresponding to C₈H₇N₃O₂, with a mass of 177.16, one mass unit higher than the desired product due to the replacement of -NH₂ with -OH (via a keto-enol tautomer).

• Mitigation and Prevention Protocol:

  • Anhydrous Conditions: While not always strictly necessary, using dry solvents and reagents can minimize this pathway.

  • Workup Temperature Control: If an aqueous workup is required, perform all steps at low temperatures (0-10 °C) to minimize the rate of hydrolysis.

  • pH Control: Avoid prolonged exposure to strongly acidic or basic conditions. Neutralize the reaction mixture promptly and proceed with extraction.

  • Purification: If formed, this impurity can often be separated from the more basic 3-amino product by column chromatography over silica gel.

Impurity Profile 3: Dimerization By-products

• Plausible Cause: Under certain conditions, reactive intermediates can dimerize, leading to high molecular weight, often poorly soluble impurities. The exact structures can vary, but they generally result from intermolecular reactions instead of the desired intramolecular cyclization.

• Identification:

  • HPLC: May appear as broad, late-eluting peaks or may not elute at all if insoluble.

  • LC-MS: Will show molecular ions significantly higher than the product, often corresponding to twice the mass of the starting material or related fragments.

  • Solubility: These impurities are often much less soluble than the desired product and may precipitate from the reaction mixture.

• Mitigation and Prevention Protocol:

  • Concentration Control: Running the reaction at a higher dilution can favor the intramolecular cyclization over intermolecular dimerization.

  • Temperature Management: Avoid excessive temperatures that can generate highly reactive, non-selective intermediates.

  • Purification: These impurities are typically non-polar and can be removed by filtering the crude reaction mixture or during recrystallization, as they often have very different solubility profiles from the monomeric product.

Part 3: Analytical Methodologies & Data

A robust analytical method is critical for troubleshooting. The following provides a starting point for HPLC analysis.

Protocol 3.1: Standard Reverse-Phase HPLC Method

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-19 min: 95% to 5% B

  • 19-25 min: 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm and 280 nm

• Injection Volume: 10 µL

Table 1: Summary of Common Impurities and Expected Analytical Signatures

Impurity Name	Plausible Structure	Molecular Weight ( g/mol )	Expected HPLC Elution Order	Key Mass Spec Fragment (m/z) [M+H]⁺
Product	7-Methoxybenzo[e][1][2][3]triazin-3-amine	176.18	2 (Main Peak)	177.2
Starting Material	2-amino-4-methoxybenzonitrile	148.16	3 (Less Polar)	149.2
Hydrolysis Product	7-Methoxybenzo[e][1][2][3]triazin-3(4H)-one	177.16	1 (More Polar)	178.2

Part 4: Visual Guides and Workflows

Visual aids can clarify complex chemical processes and decision-making steps.

Diagram 1: Hypothetical Synthetic and Impurity Formation Pathway

Caption: Synthetic pathway and points of impurity formation.

Diagram 2: Troubleshooting Workflow for Impurity Identification

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 7-Methoxybenzo[e][1,2,4]triazin-3-amine , 95+% , 27238-40-0 - CookeChem [cookechem.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Yield in 7-Methoxybenzo[e]triazin-3-amine Reactions

Welcome to the technical support center for the synthesis of 7-Methoxybenzo[e]triazin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to address common challenges and troubleshoot low product yields in this specific reaction. The following question-and-answer format provides in-depth technical guidance and field-proven insights to help you optimize your synthetic protocols.

Frequently Asked Questions (FAQs)

Q1: My reaction yield for 7-Methoxybenzo[e]triazin-3-amine is consistently low. What are the most common culprits?

A1: Low yields in the synthesis of 7-Methoxybenzo[e]triazin-3-amine and similar heterocyclic compounds can often be attributed to several key factors. A systematic troubleshooting approach is the most effective way to identify and resolve the issue.[1] Common causes include:

• Suboptimal Reaction Conditions: Temperature, reaction time, and reactant concentrations are critical parameters that must be precisely controlled.[1]

• Purity of Reagents and Solvents: Impurities in starting materials or the presence of water in solvents can lead to unwanted side reactions or incomplete conversion.

• Atmospheric Contamination: Many organic reactions are sensitive to atmospheric moisture and oxygen.[1]

• Inefficient Mixing: In heterogeneous reactions, poor stirring can result in localized concentration gradients and reduced reaction rates.[1]

• Product Degradation: The desired product may be unstable under the reaction or workup conditions, leading to decomposition.[1]

• Side Reaction Pathways: The formation of undesired side products can significantly consume starting materials and reduce the yield of the target molecule.[2]

Q2: I suspect issues with my reaction conditions. How can I optimize them to improve the yield?

A2: Optimizing reaction conditions is a crucial step in maximizing yield. Here’s a systematic approach to fine-tuning your experiment:

1. Temperature Titration:

• Rationale: The rate of both the desired reaction and potential side reactions are highly dependent on temperature. Finding the optimal temperature is a balance between achieving a reasonable reaction rate and minimizing the formation of byproducts.

• Protocol:

  • Set up a series of small-scale parallel reactions.

  • Vary the reaction temperature in 5-10 °C increments around the literature-reported value.

  • Monitor the reaction progress at each temperature using an appropriate analytical technique (e.g., TLC, LC-MS, or ¹H NMR).

  • Identify the temperature that provides the best conversion to the desired product with the fewest impurities.

2. Time Course Study:

• Rationale: Reactions need sufficient time to go to completion, but extended reaction times can lead to product degradation or the formation of secondary byproducts.

• Protocol:

  • Set up a reaction at the optimized temperature.

  • Withdraw aliquots from the reaction mixture at regular intervals.

  • Quench the reaction in each aliquot and analyze the product distribution.

  • Plot the concentration of the product versus time to determine the point of maximum yield before significant degradation occurs.

3. Concentration Effects:

• Rationale: The concentration of reactants can influence the reaction order and the relative rates of competing reaction pathways.

• Protocol:

  • Run a set of reactions where the concentration of the limiting reagent is systematically varied.

  • Keep the molar ratios of the other reactants constant.

  • Analyze the yield at each concentration to determine the optimal range.

Below is a table summarizing the impact of these parameters:

Parameter	Effect of Being Too Low	Effect of Being Too High	Troubleshooting Action
Temperature	Slow or incomplete reaction	Increased side products, product degradation	Perform a temperature titration
Reaction Time	Incomplete conversion	Product degradation, byproduct formation	Conduct a time course study
Concentration	Slow reaction rate	Potential for precipitation, increased bimolecular side reactions	Optimize reactant concentrations

Visualization of the Optimization Workflow:

Caption: Workflow for optimizing reaction parameters.

Q3: I'm observing the formation of a significant amount of a dark, tar-like substance in my reaction. What is causing this and how can I prevent it?

A3: The formation of tar is a common issue in many heterocyclic syntheses, particularly those involving acid catalysis.[2] This is often due to polymerization or decomposition of starting materials, intermediates, or the final product.

Potential Causes and Solutions:

• Excessive Heat: High temperatures can promote undesired polymerization pathways.

  • Solution: Lower the reaction temperature and monitor for any decrease in tar formation. A temperature optimization study, as described in Q2, is highly recommended.

• Strongly Acidic or Basic Conditions: Harsh pH conditions can catalyze decomposition.

  • Solution: If using an acid or base catalyst, try a milder alternative or reduce the catalyst loading. For instance, if a strong mineral acid is used, consider switching to an organic acid like p-toluenesulfonic acid.

• Presence of Oxygen: For air-sensitive compounds, oxidation can lead to colored, polymeric byproducts.

  • Solution: Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon).[1] Use degassed solvents to minimize dissolved oxygen.

Proposed Mechanism for Tar Formation:

Caption: A potential pathway leading to tar formation.

Q4: My starting materials are consumed, but the yield of 7-Methoxybenzo[e]triazin-3-amine is still low. What are the likely side reactions?

A4: When starting materials are consumed without a corresponding high yield of the desired product, it strongly suggests the formation of side products.[2] In the synthesis of benzotriazine derivatives, several side reactions are possible.

Common Side Reactions:

• Formation of Isomers: Depending on the specific synthetic route, the formation of regioisomers is a possibility. For example, in syntheses starting from substituted o-phenylenediamines, different cyclization pathways can lead to isomeric products.

• Over-alkylation or Acylation: If alkylating or acylating agents are used, reaction at multiple sites on the benzotriazine ring system can occur.

• Ring Opening/Rearrangement: The benzotriazine ring can be susceptible to nucleophilic attack, leading to ring-opened products, or may undergo rearrangements under certain conditions. For instance, some thiazolotriazine systems are known to rearrange to their isomers.[3]

• Reductive Ring Contraction: The use of strong reducing agents can sometimes lead to the formation of benzimidazoles through a reductive ring contraction of the triazine ring.[4]

Troubleshooting Side Reactions:

• Reaction Monitoring: Carefully monitor the reaction by TLC or LC-MS to identify the appearance of major byproducts.

• Characterization of Byproducts: If possible, isolate and characterize the major byproducts to understand the side reaction pathway. This information is invaluable for rationally modifying the reaction conditions.

• Modification of Reaction Conditions:

  • Change the Solvent: The polarity of the solvent can influence the relative rates of different reaction pathways.

  • Use a Bulky Base or Catalyst: Steric hindrance can sometimes be used to favor one reaction pathway over another.

  • Protecting Groups: If multiple reactive sites are present, consider using protecting groups to block unwanted reactivity.

General Reaction Scheme and Potential Side Product:

Caption: Desired vs. side reaction pathways.

Q5: I'm having difficulty purifying my product. What are the recommended purification strategies for 7-Methoxybenzo[e]triazin-3-amine?

A5: Effective purification is critical for obtaining a high-purity final product and can significantly impact the final isolated yield. The choice of purification method depends on the scale of the reaction and the nature of the impurities.

Recommended Purification Techniques:

• Crystallization: This is often the most effective method for obtaining highly pure crystalline solids.

  • Protocol:

    • Dissolve the crude product in a minimum amount of a suitable hot solvent.

    • Allow the solution to cool slowly to room temperature, then potentially to 0-4 °C to maximize crystal formation.

    • Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

  • Solvent Screening: A small-scale solvent screen is recommended to find a solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below. Common solvents to try include ethanol, methanol, ethyl acetate, and mixtures with hexanes.

• Column Chromatography: This is a versatile technique for separating the desired product from impurities with different polarities.

  • Stationary Phase: Silica gel is the most common stationary phase for compounds of moderate polarity.

  • Mobile Phase: A gradient of ethyl acetate in hexanes or dichloromethane in methanol is often a good starting point. The optimal mobile phase should be determined by TLC analysis.

  • Note: Some nitrogen-containing heterocyclic compounds can interact strongly with the acidic silica gel, leading to peak tailing and potential decomposition. In such cases, adding a small amount of triethylamine (0.1-1%) to the mobile phase can improve the separation.

• Semi-preparative LC: For challenging separations or when very high purity is required, semi-preparative liquid chromatography can be an effective, albeit more resource-intensive, option.

Comparison of Purification Methods:

Method	Advantages	Disadvantages	Best For
Crystallization	High purity, scalable, cost-effective	Can have lower recovery, requires a suitable solvent	Large-scale purification of crystalline solids
Column Chromatography	Versatile, good for a wide range of compounds	Can be time-consuming, uses large solvent volumes	Small to medium scale, separating mixtures with different polarities
Semi-preparative LC	High resolution and purity	Expensive, limited sample loading	Final polishing step, difficult separations

References

• BenchChem. troubleshooting guide for the synthesis of heterocyclic compounds. Benchchem.
• BenchChem. Technical Support Center: Troubleshooting Heterocycle Synthesis with Benzyl-hydrazines. Benchchem.
• Ziarani, G. M., Ghasemi, M., & Badiei, A. (2019). The synthesis of 1,2,4-benzotriazines. Arkivoc, 2019(1), 41-105.
• Kryshchyshyn, A., Poroikov, V., & Atamanyuk, D. (2021). Synthesis of functionalized imidazo[4,5-e]thiazolo[3,2-b]triazines by condensation of imidazo[4,5-e]triazinethiones with DMAD or DEAD and rearrangement to imidazo[4,5-e]thiazolo[2,3-c]triazines. Beilstein Journal of Organic Chemistry, 17, 1365-1377.
• Novotna, K., et al. (n.d.). Methodical letter Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. BJOC - Synthesis of functionalized imidazo[4,5-e]thiazolo[3,2-b]triazines by condensation of imidazo[4,5-e]triazinethiones with DMAD or DEAD and rearrangement to imidazo[4,5-e]thiazolo[2,3-c]triazines [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]

Stability issues of 7-Methoxybenzo[e]triazin-3-amine in solution

This technical support guide is designed for researchers, scientists, and drug development professionals working with 7-Methoxybenzo[e]triazin-3-amine. Here, we address common questions and troubleshooting scenarios related to the stability of this compound in solution, providing insights grounded in established chemical principles and data from related molecular classes.

Introduction: Understanding the Stability of 7-Methoxybenzo[e]triazin-3-amine

7-Methoxybenzo[e]triazin-3-amine is a heterocyclic compound with potential applications in medicinal chemistry and drug discovery. Like many complex organic molecules, its stability in solution is not absolute and can be influenced by a variety of environmental factors. Degradation of the compound can lead to a decreased effective concentration and the appearance of potentially interfering byproducts, resulting in inconsistent and unreliable experimental outcomes.

This guide provides a framework for understanding the potential degradation pathways and offers practical advice for handling, storing, and troubleshooting solutions of 7-Methoxybenzo[e]triazin-3-amine to ensure the integrity of your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the handling and stability of 7-Methoxybenzo[e]triazin-3-amine solutions.

Q1: How should I prepare a stock solution of 7-Methoxybenzo[e]triazin-3-amine?

A1: It is crucial to start with a high-quality solvent in which the compound is fully soluble. While specific solubility data is not extensively published, common practice for similar heterocyclic compounds involves using anhydrous, high-purity dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) for initial stock solutions.

• Recommendation: Start by dissolving the compound in 100% anhydrous DMSO to create a concentrated stock (e.g., 10-50 mM). This stock can then be diluted into aqueous buffers or cell culture media for your working solutions.

• Causality: Using a high-purity, anhydrous solvent minimizes the presence of water and contaminants that can initiate hydrolytic or catalytic degradation.[1]

Q2: What are the optimal storage conditions for my stock solution?

A2: To maximize the shelf-life of your stock solution, it should be stored under conditions that minimize the primary drivers of degradation: temperature, light, and exposure to air (oxygen).

Storage Condition	Recommendation	Rationale
Temperature	Short-term (1-2 weeks): 2-8°CLong-term (>2 weeks): -20°C or -80°C	Lower temperatures significantly slow down the rate of chemical reactions, including hydrolysis and oxidation.[1]
Light Exposure	Store in amber vials or wrap vials in aluminum foil.	Benzotriazine and related structures can be susceptible to photodegradation upon exposure to ambient or UV light.[2]
Aliquoting	Prepare single-use aliquots.	This practice avoids multiple freeze-thaw cycles which can introduce moisture and accelerate degradation.
Atmosphere	For maximum stability, consider overlaying the solution with an inert gas like argon or nitrogen before sealing.	This displaces oxygen and minimizes the potential for oxidative degradation.

Q3: I see a precipitate in my stock solution after thawing. What should I do?

A3: A precipitate upon thawing can indicate either poor solubility at lower temperatures or that the compound has degraded into less soluble byproducts.

• Warm the solution: Gently warm the vial to 37°C and vortex to see if the precipitate redissolves. If it does, it is likely a solubility issue.

• Check for degradation: If the precipitate does not redissolve, or if you suspect degradation, it is advisable to perform a purity check using High-Performance Liquid Chromatography (HPLC).

• Prepare fresh: If in doubt, the most reliable course of action is to discard the solution and prepare a fresh stock.

Q4: For how long is a working solution in aqueous buffer stable?

A4: The stability in aqueous solutions is significantly lower than in anhydrous DMSO and is highly dependent on the pH of the buffer.[3][4][5][6] It is strongly recommended to prepare fresh working solutions daily from your frozen stock. Do not store the compound in aqueous buffers for extended periods.

Part 2: Troubleshooting Guide

This guide is designed to help you diagnose and resolve common experimental issues that may arise from the instability of 7-Methoxybenzo[e]triazin-3-amine in solution.

Issue 1: Inconsistent or Diminishing Activity in Biological Assays

Question: My biological assay results are highly variable, or the compound's potency seems to decrease over time, even when using the same stock solution. What could be the cause?

Answer: This is a classic sign of compound degradation.[1] The effective concentration of the active parent compound is decreasing, leading to a weaker biological response. Additionally, the degradation products themselves could have inhibitory or even agonistic effects that interfere with the assay.

Caption: Troubleshooting workflow for inconsistent biological assay results.

• Always use freshly prepared working solutions.

• Aliquot stock solutions to avoid repeated freeze-thaw cycles.

• Perform periodic purity checks on long-term stored stock solutions using HPLC.

Issue 2: Appearance of New Peaks in HPLC/LC-MS Analysis

Question: I am analyzing my sample over time, and I see new peaks appearing in my chromatogram, while the peak for the parent compound is decreasing. What are these new peaks?

Answer: The new peaks are almost certainly degradation products. The primary mechanisms of degradation for 3-amino-1,2,4-triazine derivatives are hydrolysis, oxidation, and photodegradation.[1]

Caption: Potential degradation pathways for 7-Methoxybenzo[e]triazin-3-amine.

• Characterize the Degradants: Use LC-MS to determine the mass of the new peaks. An increase in mass could suggest oxidation (e.g., +16 for hydroxylation or N-oxide formation) or hydrolysis (+18 for ring opening).

• Perform a Forced Degradation Study: Intentionally stress the compound under controlled conditions (acid, base, peroxide, heat, light) to see if you can replicate the formation of the observed peaks. This can help identify the specific cause of degradation. A protocol for this is provided in Part 3.

Part 3: Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade the compound to identify potential degradation products and assess the stability-indicating power of your analytical method.[7][8][9]

Objective: To generate and identify potential degradation products of 7-Methoxybenzo[e]triazin-3-amine under various stress conditions.

Materials:

• 7-Methoxybenzo[e]triazin-3-amine

• Solvent for stock solution (e.g., Acetonitrile or Methanol)

• 1 M HCl, 1 M NaOH

• 30% Hydrogen Peroxide (H₂O₂)

• HPLC system with UV/PDA and MS detectors

• pH meter

• Heating block or water bath

• Photostability chamber or UV lamp

Procedure:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of the compound in a suitable organic solvent (e.g., acetonitrile).

• Set Up Stress Conditions: For each condition, mix 1 mL of the stock solution with 1 mL of the stressor solution in a clear vial. Also prepare a control sample (1 mL stock + 1 mL water).

  • Acid Hydrolysis: 1 M HCl. Incubate at 60°C for 24 hours.

  • Base Hydrolysis: 1 M NaOH. Incubate at 60°C for 24 hours.

  • Oxidation: 30% H₂O₂. Incubate at room temperature for 24 hours.

  • Thermal Stress: (1 mL stock + 1 mL water). Incubate at 80°C for 48 hours.

  • Photolytic Stress: (1 mL stock + 1 mL water). Expose to light in a photostability chamber according to ICH Q1B guidelines (1.2 million lux hours and 200 watt hours/square meter).

• Sample Collection & Neutralization: At various time points (e.g., 2, 8, 24, 48 hours), withdraw an aliquot. For acid and base samples, neutralize with an equimolar amount of base or acid, respectively.

• Analysis: Dilute all samples to an appropriate concentration and analyze by a suitable stability-indicating HPLC-UV/MS method.

• Evaluation:

  • Compare the chromatograms of the stressed samples to the control.

  • Identify new peaks and determine their mass using the MS detector.

  • Calculate the percentage of degradation. The goal is typically 5-20% degradation to ensure that secondary degradation is minimal.[8]

Protocol 2: Routine HPLC Purity Assessment of Stock Solutions

Objective: To quickly assess the purity of a stock solution before use in a critical experiment.

Procedure:

• Prepare a Standard: Prepare a fresh solution from solid 7-Methoxybenzo[e]triazin-3-amine at the same concentration as your stock solution. This will serve as your 100% purity reference.

• Dilute Samples: Dilute an aliquot of the freshly prepared standard and an aliquot of the stock solution to be tested to a suitable concentration for HPLC analysis (e.g., 10 µg/mL).

• HPLC Analysis: Analyze both samples using an established HPLC method. A generic gradient method might be:

  • Column: C18, 2.1 x 50 mm, 1.8 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% B to 95% B over 5 minutes.

  • Detection: UV (select a λmax for the compound)

• Data Interpretation: Compare the chromatogram of your stock solution to the fresh standard. Integrate all peaks. Calculate the purity of your stock solution as: (Area of Parent Peak / Total Area of All Peaks) * 100. If the purity has dropped by more than a few percent from its initial value, or if significant degradation peaks are present, the stock should be discarded.

References

• Gu, Y., et al. (2014). Photodegradation of the benzotriazine 1,4-Di-N-oxide hypoxia-activated prodrug SN30000 in aqueous solution. Journal of Pharmaceutical Sciences, 103(9), 2849-2856. [Link]

• Calza, P., et al. (2020). Photocatalytic Transformations of 1H-Benzotriazole and Benzotriazole Derivates. Molecules, 25(22), 5483. [Link]

• BenchChem (2025). Stability of 3-Amino-1,2,4-triazine Derivatives in Solution. BenchChem Technical Support.

• Anderson, R. F., et al. (2003). Activation of 3-amino-1,2,4-benzotriazine 1,4-dioxide antitumor agents to oxidizing species following their one-electron reduction. Journal of the American Chemical Society, 125(3), 852-861. [Link]

• Kappe, T. (1978). A study of 3-hydroxy-1,2,3-benzotriazin-4-one and its O-methyl and O-acyl derivatives. Canadian Journal of Chemistry, 56(21), 2736-2742. [Link]

• Tolstikov, V. V., et al. (2001). Characterization of a new metabolite arising from bioreductive processing of the antitumor agent 3-amino-1,2,4-benzotriazine 1,4-dioxide (tirapazamine). The Journal of Organic Chemistry, 66(3), 1018-1023. [Link]

• Sharma, M. K., & Murugesan, M. (2017). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Journal of Pharmaceutical and Biomedical Analysis, 2(1), 1-6. [Link]

• Vardan, M. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Journal of Chemistry, 3(2), 21-30. [Link]

• Guzman, A., et al. (2014). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. LCGC North America, 32(11), 854-861. [Link]

• Gurtler, A., et al. (2021). Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution. Food Chemistry, 354, 129520. [Link]

• O'Connor, D., et al. (2024). Polysorbate stability: Effects of packaging materials, buffers, counterions, and pH. International Journal of Pharmaceutics, 664, 124598. [Link]

• Ostojska, A., et al. (2018). The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. Molecules, 23(11), 2959. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Photodegradation of the benzotriazine 1,4-Di-N-oxide hypoxia-activated prodrug SN30000 in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. d-nb.info [d-nb.info]
• 5. Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pharmtech.com [pharmtech.com]
• 8. longdom.org [longdom.org]
• 9. rjptonline.org [rjptonline.org]

Minimizing off-target effects of 7-Methoxybenzo[e]triazin-3-amine

A Guide to Minimizing Off-Target Effects for Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs)

Q1: What is 7-Methoxybenzo[e]triazin-3-amine and what is its likely mode of action?

While specific public data on 7-Methoxybenzo[e]triazin-3-amine is limited, its core structure, benzo[e]triazine, is found in compounds developed as potent kinase inhibitors.[1][2] For instance, derivatives of 3-aminobenzo[e][3][4][5]triazines have been identified as Src kinase inhibitors.[2] Therefore, it is reasonable to hypothesize that 7-Methoxybenzo[e]triazin-3-amine functions as a kinase inhibitor. As with any small molecule inhibitor, a thorough understanding of its on- and off-target activities is crucial for accurate interpretation of experimental results.

Q2: What are off-target effects and why are they a concern?

Off-target effects occur when a drug or small molecule interacts with proteins other than its intended therapeutic target.[3][6] These unintended interactions can lead to a variety of undesirable outcomes, including misleading experimental data, cellular toxicity, and adverse drug reactions in a clinical setting.[4][7] For a kinase inhibitor, off-target binding to other kinases or unrelated proteins can confound the observed phenotype, making it difficult to attribute the biological effect solely to the inhibition of the primary target.

Q3: What are the primary strategies to minimize off-target effects?

Minimizing off-target effects is a key challenge in drug development.[6] The main strategies involve:

• Rational Drug Design: Utilizing computational and structural biology to design molecules with high specificity for the intended target.[6]

• Comprehensive Selectivity Profiling: Systematically screening the compound against a large panel of potential off-targets, such as the human kinome.

• Cell-Based Target Engagement and Off-Target Identification: Employing techniques like the Cellular Thermal Shift Assay (CETSA) and chemical proteomics to confirm target binding in a physiological context and identify unintended protein interactions.[3][5][8]

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of the lead compound to identify modifications that improve selectivity.

Q4: When should I start thinking about off-target effects?

Off-target effects should be considered from the earliest stages of research and drug development. Early identification of off-target activities allows for more informed decisions about which compounds to advance and can guide medicinal chemistry efforts to improve selectivity.[6] Proactive profiling can save significant time and resources by preventing the pursuit of non-specific compounds.

Troubleshooting Guides: Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments to identify and characterize the off-target effects of 7-Methoxybenzo[e]triazin-3-amine.

Guide 1: Comprehensive Kinase Selectivity Profiling

Rationale: Kinase inhibitors often exhibit activity against multiple kinases due to the conserved nature of the ATP-binding pocket.[9] A broad kinase screen is the first step in understanding the selectivity profile of your compound.

Experimental Workflow:

Caption: Workflow for kinase selectivity profiling.

Step-by-Step Protocol:

• Compound Preparation: Prepare a high-concentration stock solution of 7-Methoxybenzo[e]triazin-3-amine in a suitable solvent (e.g., DMSO).

• Assay Execution: Submit the compound to a commercial kinase profiling service. A common initial screen involves testing the compound at a single high concentration (e.g., 10 µM) against a large panel of kinases.

• Data Analysis:

  • The primary output will be the percent inhibition of each kinase at the tested concentration.

  • Identify kinases that are inhibited above a certain threshold (e.g., >50%). These are your potential off-targets.

• Follow-up Dose-Response: For the identified "hits," perform dose-response experiments to determine their IC50 values. This will quantify the potency of your compound against these off-targets.

• Selectivity Quantification: Use the IC50 values to calculate selectivity scores. A simple selectivity score can be the ratio of the off-target IC50 to the on-target IC50. More sophisticated metrics like the Gini coefficient can also be used to represent the overall selectivity.[10]

Data Presentation:

Kinase Target	% Inhibition @ 10 µM	IC50 (nM)	Selectivity vs. Primary Target (Fold)
Primary Target Kinase	98%	15	1
Off-Target Kinase A	85%	250	16.7
Off-Target Kinase B	60%	1,200	80
Off-Target Kinase C	25%	>10,000	>667

Interpretation and Causality:

A highly selective compound will show potent inhibition of the primary target and weak or no inhibition of other kinases. If significant off-target activity is observed (e.g., IC50 values within 10-30 fold of the primary target), this indicates polypharmacology.[11] This information is critical for interpreting cellular phenotypes and may necessitate medicinal chemistry efforts to improve selectivity.[12]

Guide 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement and Off-Target Validation

Rationale: CETSA is a powerful biophysical method to verify that a compound binds to its intended target within the complex environment of a living cell.[8][13] It is based on the principle that ligand binding stabilizes a protein against thermal denaturation.[14] This technique can also be used to validate suspected off-targets identified in kinase screens.

Experimental Workflow:

Caption: Cellular Thermal Shift Assay (CETSA) workflow.

Step-by-Step Protocol:

• Cell Treatment: Treat cultured cells with either a vehicle control (e.g., DMSO) or a saturating concentration of 7-Methoxybenzo[e]triazin-3-amine.

• Heating: Aliquot the cell suspensions and heat them to a range of different temperatures for a fixed time (e.g., 3 minutes).

• Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.

• Detection: Analyze the amount of the target protein remaining in the soluble fraction at each temperature using a specific antibody for Western blotting or by mass spectrometry.

• Data Analysis:

  • For each treatment condition, plot the normalized amount of soluble protein as a function of temperature.

  • Fit the data to a sigmoidal curve to determine the melting temperature (Tm), the temperature at which 50% of the protein is denatured.

  • A positive shift in the Tm for the drug-treated sample compared to the vehicle control indicates that the compound is binding to and stabilizing the target protein in the cells.[15]

Data Presentation:

Treatment	Target Protein	Melting Temperature (Tm)	Thermal Shift (ΔTm)
Vehicle (DMSO)	Primary Target	48.5 °C	-
10 µM Compound	Primary Target	54.2 °C	+5.7 °C
Vehicle (DMSO)	Off-Target A	51.0 °C	-
10 µM Compound	Off-Target A	52.5 °C	+1.5 °C
Vehicle (DMSO)	Non-Target Control	62.3 °C	-
10 µM Compound	Non-Target Control	62.1 °C	-0.2 °C

Interpretation and Causality:

A significant thermal shift for the primary target confirms target engagement in a cellular context. If a suspected off-target also shows a reproducible thermal shift, it validates that the compound also binds to this protein in cells. The magnitude of the shift can sometimes correlate with the binding affinity. No shift indicates no significant binding under the tested conditions.

Guide 3: Unbiased Off-Target Identification by Chemical Proteomics

Rationale: While kinase profiling and CETSA are excellent for evaluating known or suspected targets, they do not identify completely unexpected off-targets. Chemical proteomics is a powerful, unbiased approach to discover the full spectrum of proteins that interact with a small molecule in a cellular lysate or even in living cells.[3][4][11]

Experimental Workflow:

Caption: Chemical proteomics workflow for off-target identification.

Step-by-Step Protocol:

• Probe Synthesis: Synthesize a chemical probe by attaching a linker to a non-critical position of 7-Methoxybenzo[e]triazin-3-amine. The linker will be used to attach the molecule to a solid support (e.g., agarose beads).

• Affinity Chromatography:

  • Incubate the immobilized probe with a cell lysate to allow proteins to bind.

  • In a parallel control experiment, pre-incubate the lysate with an excess of the free, non-immobilized compound. This will competitively block specific binding sites on the target proteins.

• Washing and Elution: Wash the beads extensively to remove non-specifically bound proteins. Then, elute the specifically bound proteins.

• Mass Spectrometry: Digest the eluted proteins into peptides and identify them using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Compare the protein abundance in the sample pulled down by the probe with the sample from the competition control. Proteins that are significantly less abundant in the competition sample are considered specific binders and potential off-targets.

Data Presentation:

Protein Identified	Abundance (Probe Pulldown)	Abundance (Competition)	Fold Change (Probe/Competition)	Putative Role
Primary Target Kinase	1.5 x 10^8	1.2 x 10^6	125	On-Target
Off-Target Kinase A	8.9 x 10^7	4.5 x 10^6	19.8	Off-Target
Protein X (Non-kinase)	6.2 x 10^7	5.8 x 10^5	106.9	Novel Off-Target
Housekeeping Protein Y	2.1 x 10^9	2.0 x 10^9	1.05	Non-specific binder

Interpretation and Causality:

This unbiased approach can confirm expected on- and off-targets and, more importantly, reveal entirely novel interacting proteins.[3] Identifying a non-kinase off-target, for example, could explain unexpected cellular phenotypes that are inconsistent with the known function of the primary target. Any high-confidence hits from this experiment should be further validated using orthogonal methods like CETSA or functional assays.

By systematically applying these troubleshooting guides, researchers can build a comprehensive selectivity profile for 7-Methoxybenzo[e]triazin-3-amine, leading to more robust and interpretable experimental outcomes.

References

• Zhang, T., et al. (2021). Off-target identification by chemical proteomics for the understanding of drug side effects. Expert Opinion on Drug Discovery. Available at: [Link]

• Gao, Y., et al. (2021). A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing. Scientific Reports. Available at: [Link]

• Dziekan, J. M., et al. (2021). Cellular thermal shift assay for the identification of drug–target interactions in the Plasmodium falciparum proteome. Nature Protocols. Available at: [Link]

• Gao, Y., et al. (2021). A Proteomic Platform to Identify Off-Target Proteins Associated with Therapeutic Modalities that Induce Protein Degradation or Gene Silencing. ResearchGate. Available at: [Link]

• Patsnap. (2025). How can off-target effects of drugs be minimised?. Patsnap Synapse. Available at: [Link]

• Rix, U., & Superti-Furga, G. (2009). Target profiling of small molecules by chemical proteomics. Nature Chemical Biology. Available at: [Link]

• Almqvist, H. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. Available at: [Link]

• Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols. Available at: [Link]

• Dziekan, J. M., et al. (2021). Cellular thermal shift assay for the identification of drug–target interactions in the Plasmodium falciparum proteome. Request PDF on ResearchGate. Available at: [Link]

• MolecularCloud. (2020). How to reduce off-target effects and increase CRISPR editing efficiency?. MolecularCloud. Available at: [Link]

• Orcutt, K. D., et al. (2020). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology. Available at: [Link]

• Amaratunga, M., et al. (2019). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. Frontiers in Big Data. Available at: [Link]

• Bain, J., et al. (2007). Measuring and interpreting the selectivity of protein kinase inhibitors. Biochemical Journal. Available at: [Link]

• Naqvi, S., et al. (2020). Strategies to reduce off-target effects. ResearchGate. Available at: [Link]

• Majumder, S., et al. (2022). Identification and Optimization of Novel Small-Molecule Cas9 Inhibitors by Cell-Based High-Throughput Screening. ACS Chemical Biology. Available at: [Link]

• Klutchko, S. R., et al. (2007). Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[3][4][5]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Request PDF. (n.d.). Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[3][4][5]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine—A potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. ResearchGate. Available at: [Link]

• Scott, J. S., et al. (2018). Optimization of Highly Kinase Selective Bis-anilino Pyrimidine PAK1 Inhibitors. ACS Medicinal Chemistry Letters. Available at: [Link]

• Karaman, M. W., et al. (2008). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. Nature Biotechnology. Available at: [Link]

• AN PharmaTech Co Ltd. (n.d.). 7-Methoxybenzo[e][3][4][5]triazin-3-amine. AN PharmaTech Co Ltd. Available at: [Link]

• van den Berg, T., et al. (2025). Proteome selectivity profiling of photoaffinity probes derived from imidazopyrazine-kinase inhibitors. RSC Chemical Biology. Available at: [Link]

• El-Faham, A., et al. (2025). A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). Journal of the Iranian Chemical Society. Available at: [Link]

• Taha, M., et al. (2017). Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. Molecules. Available at: [Link]

• OUCI. (n.d.). Antitumor Activity of s-Triazine Derivatives: A Systematic Review. OUCI. Available at: [Link]

Sources

• 1. Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo [1,2,4]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Cellular thermal shift assay for the identification of drug–target interactions in the Plasmodium falciparum proteome | Springer Nature Experiments [experiments.springernature.com]
• 6. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 7. A proteomic platform to identify off-target proteins associated with therapeutic modalities that induce protein degradation or gene silencing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Proteome selectivity profiling of photoaffinity probes derived from imidazopyrazine-kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Target profiling of small molecules by chemical proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Optimization of Highly Kinase Selective Bis-anilino Pyrimidine PAK1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 7-Methoxybenzo[e]triazin-3-amine

Welcome to the technical support center for the purification of 7-Methoxybenzo[e]triazin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining this compound in high purity. My insights are drawn from extensive experience in synthetic and medicinal chemistry, focusing on robust and reproducible purification strategies.

Introduction: The Challenge of Purifying 7-Methoxybenzo[e]triazin-3-amine

7-Methoxybenzo[e]triazin-3-amine is a key heterocyclic scaffold with significant interest in medicinal chemistry due to the broad biological activities of benzotriazine derivatives.[1][2] The synthesis of this and similar molecules, while achievable through various routes, often results in a crude product containing a mixture of unreacted starting materials, intermediates, and byproducts. Achieving high purity (typically >98%) is critical for subsequent applications, including biological screening and structural analysis.

This guide will address the common pitfalls encountered during the purification of 7-Methoxybenzo[e]triazin-3-amine and provide systematic approaches to overcome them.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: My crude 7-Methoxybenzo[e]triazin-3-amine has a low purity after synthesis. What are the likely impurities?

A1: Understanding the potential impurities is the first step in designing an effective purification strategy. While the exact impurity profile depends on the synthetic route, a common approach to synthesizing 3-aminobenzotriazines involves the cyclization of an appropriately substituted ortho-nitroaryl-guanidine.

Based on this, the most probable impurities include:

• Unreacted Starting Materials: Such as 2-amino-4-methoxybenzonitrile or a related precursor.

• Partially Reacted Intermediates: For instance, the uncyclized guanidine intermediate.

• Byproducts from Side Reactions: These can include regioisomers or products from over-oxidation or degradation.

• Reagents and Catalysts: Residual coupling agents or bases used in the synthesis.

A preliminary analysis by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is highly recommended to identify the number and polarity of the major impurities.

Q2: I am struggling with recrystallization of 7-Methoxybenzo[e]triazin-3-amine. The recovery is very low, or the product does not crystallize at all. What should I do?

A2: Recrystallization is a powerful and often overlooked technique for purifying solid compounds.[3] Success hinges on selecting the right solvent system. The ideal solvent should dissolve the compound well at elevated temperatures but poorly at room temperature or below.

Troubleshooting Recrystallization:

• Poor Solvent Selection: If the compound is too soluble at room temperature, you will experience low recovery. If it is insoluble even when hot, it will not dissolve to be recrystallized. A systematic solvent screen is crucial.

• Oiling Out: The compound may separate as an oil instead of crystals. This often happens when the boiling point of the solvent is too high, or the solution is supersaturated. To remedy this, try using a lower boiling point solvent or a solvent pair. Adding a small amount of a solvent in which the compound is more soluble (a co-solvent) can also help.

• Failure to Crystallize: If crystals do not form upon cooling, it may be due to a very pure compound being highly soluble or the presence of impurities inhibiting crystal lattice formation.

  • Induce Crystallization: Try scratching the inside of the flask with a glass rod at the liquid-air interface or adding a seed crystal of the pure compound.[1]

  • Solvent Evaporation: Slowly evaporating the solvent can increase the concentration and promote crystallization.[4]

  • Use a Solvent/Anti-Solvent System: Dissolve the compound in a good solvent and then slowly add a solvent in which it is insoluble (the anti-solvent) until the solution becomes turbid. Gently warm the solution until it becomes clear again, and then allow it to cool slowly. A common combination for amino-triazines is an alcohol (like ethanol or methanol) as the good solvent and water as the anti-solvent.[5]

Recommended Solvents for Screening:

Solvent	Properties and Considerations
Ethanol	Often a good starting point for moderately polar compounds.
Methanol	Similar to ethanol but can offer different solubility characteristics.
Acetonitrile	A polar aprotic solvent that can be effective.
Ethyl Acetate	A moderately polar solvent.
Toluene	A non-polar solvent, useful as an anti-solvent or for less polar impurities.
Ethanol/Water	A versatile solvent pair for tuning polarity.
DCM/Hexane	A less polar solvent pair, useful if the compound is less polar.

Q3: My compound is not pure enough after recrystallization. What is the next step?

A3: If recrystallization fails to provide the desired purity, column chromatography is the next logical step. For an amine-containing compound like 7-Methoxybenzo[e]triazin-3-amine, special considerations are necessary due to the basic nature of the amine group, which can interact strongly with the acidic silanols of standard silica gel.[6]

Troubleshooting Column Chromatography:

• Peak Tailing: This is a common issue when purifying amines on silica gel. The basic amine interacts with acidic silanol groups on the silica surface, leading to a "tailing" effect and poor separation.

  • Solution 1: Add a Competing Amine: Add a small amount of a volatile amine, such as triethylamine (TEA) or ammonia (as a solution in methanol), to the mobile phase (typically 0.1-1%). This will "cap" the acidic sites on the silica, reducing the interaction with your compound and leading to sharper peaks.[7]

  • Solution 2: Use Amine-Functionalized Silica: This is often a more effective and reproducible solution. Amine-bonded silica has a less acidic surface, which minimizes the unwanted interactions with basic compounds, resulting in better peak shape and separation.[6][8]

• Poor Separation: If impurities are co-eluting with your product, you need to optimize the mobile phase.

  • Adjust Polarity: Systematically vary the ratio of your polar and non-polar solvents. A common mobile phase for compounds of this polarity is a gradient of ethyl acetate in hexanes or dichloromethane in methanol.

  • Change Solvents: If adjusting the polarity is not enough, try a different solvent system altogether. For example, replacing ethyl acetate with acetone or methyl tert-butyl ether (MTBE) can alter the selectivity of the separation.

Experimental Protocols

Protocol 1: Recrystallization of 7-Methoxybenzo[e]triazin-3-amine

• Solvent Selection: In a small test tube, add approximately 10-20 mg of the crude material. Add a few drops of the chosen solvent and observe the solubility at room temperature. Heat the test tube gently (e.g., in a warm water bath) and add more solvent dropwise until the solid dissolves. Allow the solution to cool to room temperature and then in an ice bath. A good solvent will show low solubility at room temperature and high solubility when hot, with significant crystal formation upon cooling.

• Dissolution: Place the crude 7-Methoxybenzo[e]triazin-3-amine in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent to completely dissolve the solid.[9]

• Decolorization (Optional): If the solution is colored due to impurities, add a small amount of activated charcoal and heat the solution for a few minutes. Caution: Do not add charcoal to a boiling solution as it can cause bumping.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a fluted filter paper into a clean, pre-warmed flask to remove the charcoal and any insoluble impurities.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[4] Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.[1]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Protocol 2: Column Chromatography of 7-Methoxybenzo[e]triazin-3-amine

• Stationary Phase Selection:

  • Standard Silica Gel: Use if you plan to add a competing amine to your mobile phase.

  • Amine-Functionalized Silica: Recommended for better peak shape and reproducibility.[8]

• Mobile Phase Selection:

  • Use TLC to determine a suitable solvent system. A good Rf value for the product on TLC is typically between 0.2 and 0.4.

  • For Normal Phase Silica: Start with a gradient of ethyl acetate in hexanes (e.g., 10-50% ethyl acetate) with the addition of 0.5% triethylamine.

  • For Amine-Functionalized Silica: A gradient of ethyl acetate in hexanes is often sufficient without the need for an amine additive.

• Column Packing: Pack the column with the chosen stationary phase as a slurry in the initial, least polar mobile phase.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane. If the compound has poor solubility, it can be adsorbed onto a small amount of silica gel ("dry loading").

• Elution: Run the column, collecting fractions and monitoring by TLC or a UV detector.

• Fraction Analysis and Isolation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 7-Methoxybenzo[e]triazin-3-amine.

Visualizing the Purification Workflow

Diagram 1: General Purification Workflow

Caption: A general workflow for the purification of 7-Methoxybenzo[e]triazin-3-amine.

Diagram 2: Troubleshooting Chromatography Issues

Caption: A decision tree for troubleshooting common chromatography problems.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and structure of 4-{[(E)-(7-meth­oxy-1,3-benzodioxol-5-yl)methyl­idene]amino}-1,5-dimethyl-2-phenyl-2,3-di­hydro-1H-pyrazol-3-one - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficient methodology for the synthesis of 3-amino-1,2,4-triazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 3,3-Disubstituted 3,4-Dihydro-1,2,4-benzotriazines: Chemistry, Biological Activity, and Affinity to Sigma Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 7-Methoxybenzo[e][1,2,4]triazin-3-amine|27238-40-0--AN PharmaTech Co Ltd [anpharma.net]
• 9. tesidottorato.depositolegale.it [tesidottorato.depositolegale.it]

Technical Support Center: Scaling Up 7-Methoxybenzo[e]triazin-3-amine Production

Welcome to the technical support center for the synthesis and scale-up of 7-Methoxybenzo[e]triazin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the production of this important heterocyclic scaffold. The information provided herein is based on established chemical principles and field-proven insights to ensure scientific integrity and practical utility.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the properties, synthesis, and handling of 7-Methoxybenzo[e]triazin-3-amine.

1. What are the key applications of 7-Methoxybenzo[e]triazin-3-amine?

7-Methoxybenzo[e]triazin-3-amine and its derivatives are of significant interest in medicinal chemistry. The benzotriazine core is a versatile scaffold for developing selective kinase inhibitors targeting proteins such as SRC, VEGFr2, and BCR-ABL, which are implicated in various cancers.[1] Additionally, benzotriazine compounds have been investigated for their potential as anticancer, anti-inflammatory, and antimalarial agents.[1] The 1,2,3-triazine class of compounds, to which this molecule belongs, has shown a broad spectrum of biological activities, including antibacterial, antifungal, and antiviral properties.[2]

2. What are the primary safety concerns when handling 7-Methoxybenzo[e]triazin-3-amine and its precursors?

3. What are the typical starting materials for the synthesis of 7-Methoxybenzo[e]triazin-3-amine?

The synthesis of benzotriazine derivatives often starts from substituted anilines. For 7-Methoxybenzo[e]triazin-3-amine, a plausible starting material would be a suitably substituted 2-nitroaniline or o-phenylenediamine. For instance, a common route to benzotriazines involves the diazotization of an o-aminoaniline derivative followed by cyclization.

4. How can the purity of 7-Methoxybenzo[e]triazin-3-amine be assessed?

The purity of the final product can be determined using standard analytical techniques. High-performance liquid chromatography (HPLC) is a highly effective method for assessing purity. Nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C) is crucial for structural elucidation and can also reveal the presence of impurities.[8] Melting point analysis can provide a quick indication of purity, with a sharp melting range suggesting a pure compound.[6]

II. Troubleshooting Guide for Scale-Up Production

This section provides a detailed, question-and-answer style guide to address specific challenges that may arise during the scale-up of 7-Methoxybenzo[e]triazin-3-amine synthesis.

Reaction & Synthesis

Q1: My reaction yield has significantly dropped upon scaling up from the lab bench to a larger reactor. What are the likely causes?

Several factors can contribute to a decrease in yield during scale-up. Here’s a systematic approach to troubleshooting:

• Inefficient Mixing: In larger reactors, achieving homogenous mixing of reactants and maintaining a uniform temperature can be challenging. This can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions.

  • Solution: Evaluate the reactor's agitation system. Consider using an overhead stirrer with a properly designed impeller for the vessel geometry. For viscous reaction mixtures, a stronger motor or a different impeller design may be necessary. Baffles within the reactor can also improve mixing.

• Poor Temperature Control: Exothermic reactions can be difficult to control on a larger scale due to a lower surface-area-to-volume ratio. Runaway reactions can lead to side product formation and reduced yield.

  • Solution: Implement a more robust temperature control system. This may involve using a reactor jacket with a circulating heat transfer fluid and a programmable controller. For highly exothermic steps, consider a semi-batch approach where one of the reactants is added portion-wise to manage heat generation.

• Sub-optimal Reagent Addition: The rate and method of reagent addition can significantly impact the reaction outcome.

  • Solution: If a reactant was added all at once on a small scale, a slow, controlled addition using a syringe pump or a dropping funnel is often necessary for larger batches. This helps to maintain a consistent reaction temperature and minimize side reactions.

Q2: I am observing the formation of an unexpected and difficult-to-remove impurity during the reaction. How can I identify and mitigate this?

Impurity formation is a common challenge in scaling up organic syntheses.

• Identification: Isolate the impurity using preparative chromatography (e.g., flash chromatography or semi-preparative HPLC) and characterize it using techniques like NMR, mass spectrometry, and IR spectroscopy.

• Mitigation Strategies:

  • Reaction Temperature: As mentioned above, poor temperature control can lead to side reactions. Experiment with running the reaction at a slightly lower temperature to see if the impurity formation is reduced.

  • Stoichiometry: Carefully control the stoichiometry of your reactants. An excess of one reactant may lead to the formation of byproducts.

  • Atmosphere: Some reactions are sensitive to air or moisture. Ensure your reaction is performed under an inert atmosphere (e.g., nitrogen or argon) if necessary.

Work-up & Purification

Q3: The product is difficult to isolate from the reaction mixture, and I'm experiencing significant losses during work-up.

Isolation and purification are critical steps where product loss can occur.

• Liquid-Liquid Extraction Issues: Emulsion formation is more common on a larger scale.

  • Solution: To break emulsions, try adding a small amount of brine or a different organic solvent. Gentle swirling or rocking instead of vigorous shaking can also prevent emulsion formation.

• Crystallization/Precipitation Problems: Obtaining a crystalline product can be more challenging in larger volumes.

  • Solution: Experiment with different solvent systems for crystallization. A slow cooling rate is often crucial for forming well-defined crystals. Seeding the solution with a small crystal of the pure product can induce crystallization.

Q4: My final product purity is inconsistent between batches.

Batch-to-batch inconsistency is a major concern in process development.

• Raw Material Quality: Ensure the purity of your starting materials is consistent. Variations in the quality of starting materials can directly impact the outcome of the reaction.

  • Solution: Source high-purity starting materials from a reliable supplier and consider analyzing them in-house before use.

• Standardized Operating Procedures (SOPs): Every step of the process, from reagent addition to final product drying, should be meticulously documented and followed.

  • Solution: Develop a detailed SOP that specifies all reaction parameters, including temperatures, addition rates, reaction times, and work-up procedures.

III. Experimental Protocol: A Key Synthetic Step

While the exact synthesis of 7-Methoxybenzo[e]triazin-3-amine is proprietary in many contexts, a general procedure for a related transformation, the synthesis of a benzotriazole derivative, is provided below to illustrate key experimental considerations. This can be adapted for the specific synthesis of the target molecule.

Synthesis of Benzotriazole-5-carboxylic acid [9]

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer and a thermometer, suspend 3,4-diaminobenzoic acid (2 g, 13.15 mmol) in glacial acetic acid (5 ml).

• Reagent Preparation: In a separate beaker, prepare a solution of sodium nitrite (1 g, 16.66 mmol) in 5 ml of water.

• Reaction: While stirring the suspension of 3,4-diaminobenzoic acid, add the sodium nitrite solution in one portion. An initial increase in temperature will be observed.

• Monitoring: Continue stirring the reaction mixture until the temperature returns to room temperature (approximately 30 minutes). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Isolation: Once the reaction is complete, collect the product by filtering the reaction mixture. Wash the solid with cold water and dry under vacuum.

IV. Visualizing the Process

Workflow for Troubleshooting Scale-Up Issues

The following diagram outlines a logical workflow for diagnosing and resolving common challenges encountered during the scale-up of chemical synthesis.

Caption: Troubleshooting workflow for synthesis scale-up.

V. References

• Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. ACS Publications. Available at: [Link]

• 1 - SAFETY DATA SHEET. Available at: [Link]

• Continuous Flow Synthesis of Benzotriazin-4(3H)-ones via Visible Light Mediated Nitrogen-Centered Norrish Reaction. National Institutes of Health. Available at: [Link]

• (PDF) Development of novel benzotriazines for drug discovery. ResearchGate. Available at: [Link]

• Advancements in benzotriazole derivatives: from synthesis to pharmacological applications. GSC Online Press. Available at: [Link]

• Methodical letter Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid. Available at: [Link]

• Comparison of conventional and microwave-assisted synthesis of benzotriazole derivatives. Available at: [Link]

• Synthesis and antitumor activities of 1,2,3-triazines and their benzo- and heterofused derivatives. PubMed. Available at: [Link]

• Synthesis and biological activities of 3-carboxy-7-methoxy-1-tetralone derivatives: Part-I. Available at: [Link]

• GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. Available at: [Link]

• Design, Synthesis and Biological Evaluation of Novel 1,3,5-Triazines: Effect of Aromatic Ring Decoration on Affinity to 5-HT7 Receptor. MDPI. Available at: [Link]

• Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. National Institutes of Health. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and antitumor activities of 1,2,3-triazines and their benzo- and heterofused derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. fishersci.es [fishersci.es]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ijpsonline.com [ijpsonline.com]

Technical Support Center: Interpreting Unexpected Results in Experiments with 7-Methoxybenzo[e]triazin-3-amine

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 7-Methoxybenzo[e]triazin-3-amine. This guide is designed to provide in-depth troubleshooting and answers to frequently asked questions (FAQs) regarding unexpected experimental outcomes. My goal is to equip you with the expertise and logical frameworks to diagnose issues, validate your results, and confidently move forward with your research.

Introduction: Understanding the Compound

7-Methoxybenzo[e]triazin-3-amine is a heterocyclic amine containing a benzotriazine core.[1][2] Compounds with the 3-aminobenzo[e][3][4][5]triazine scaffold have been investigated for a range of biological activities, including as kinase inhibitors for anti-tumor applications.[6][7] The specific biological targets and full mechanistic profile of 7-Methoxybenzo[e]triazin-3-amine itself are not as widely documented, which can lead to unexpected findings during screening and development. This guide will address common challenges from compound handling to complex cellular responses.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is structured in a question-and-answer format to directly address specific issues you may encounter.

Section 1: Compound Handling and Assay Integrity

Q1: I'm observing inconsistent IC50 values for 7-Methoxybenzo[e]triazin-3-amine in my cell-based assays. What could be the cause?

A1: Inconsistent IC50 values are a common frustration and often point to issues with compound stability, solubility, or assay setup.[8]

Potential Causes & Troubleshooting Steps:

• Compound Solubility: Poor solubility can lead to the compound precipitating out of solution, especially when diluting a DMSO stock into an aqueous cell culture medium.[8][9]

  • Action: Visually inspect your diluted solutions for any signs of precipitation. Ensure the final DMSO concentration is kept low, typically below 0.5%, to avoid solvent-induced cytotoxicity.[8][9] If solubility issues persist, consider using a co-solvent system.[9]

• Compound Stability: The triazine ring system can be susceptible to degradation under certain conditions.

  • Photodegradation: Triazine compounds are known to undergo photodegradation, especially when exposed to UV light.[3][10][11][12] This can lead to the formation of less active or inactive byproducts.

    • Action: Protect your compound from light during storage and experiments. Prepare fresh dilutions for each experiment and avoid repeated freeze-thaw cycles of your stock solution.[9]

  • Stability in Media: The compound may be unstable in your cell culture medium over the course of a long incubation period (e.g., 72 hours).[13]

    • Action: Test the stability of 7-Methoxybenzo[e]triazin-3-amine in your specific cell culture medium over time using a method like LC-MS.[13]

• Assay Conditions: Variability in cell seeding density, passage number, or incubation times can all contribute to inconsistent results.[14][15][16]

  • Action: Standardize your cell culture and assay protocols. Ensure cells are in the logarithmic growth phase when you begin your experiment.[13][14]

Section 2: Unexpected Cellular Responses

Q2: My compound shows high potency in a biochemical kinase assay but is significantly less potent in my cell-based proliferation assays. Why the discrepancy?

A2: This is a classic challenge in drug discovery, often referred to as the "biochemical-cellular gap."[13] Several factors can explain this drop in potency.

Key Considerations:

• Cellular ATP Concentration: Biochemical assays are often run at low, sometimes micromolar, ATP concentrations. Inside a cell, ATP levels are much higher (1-5 mM), which can outcompete ATP-competitive inhibitors for binding to the kinase active site.[13]

• Cell Permeability and Efflux: The compound may have poor membrane permeability, preventing it from reaching its intracellular target.[8][13] Additionally, many cancer cell lines overexpress efflux pumps (e.g., P-glycoprotein) that can actively remove the compound from the cell.[8][13]

• Target Engagement in a Cellular Context: The conformation and localization of the target kinase within the cell can differ from the purified, recombinant protein used in a biochemical assay, potentially affecting inhibitor binding.[13]

Troubleshooting Workflow for Biochemical-Cellular Discrepancy:

Caption: Troubleshooting workflow for biochemical vs. cellular potency.

Q3: I'm observing an increase in a cell death marker (e.g., Annexin V) but without significant caspase-3/7 activation. What could be happening?

A3: This is a fascinating result that suggests the induction of caspase-independent cell death (CICD).[17] While apoptosis is often associated with caspase activation, cells can die through other programmed pathways.[5][18]

Potential Mechanisms of Caspase-Independent Cell Death:

• Mitochondrial Outer Membrane Permeabilization (MOMP): Even without caspase activation, the release of mitochondrial intermembrane space proteins can lead to a loss of mitochondrial function and eventual cell death.[17]

• Involvement of Other Proteases: Other classes of proteases, such as cathepsins and serine proteases, can be involved in executing cell death.[18]

• Necroptosis: A form of programmed necrosis that can be triggered by death receptors.[17]

Experimental Approach to Investigate CICD:

• Confirm Lack of Caspase Activity: Use a pan-caspase inhibitor (e.g., z-VAD-fmk) in conjunction with your compound. If cell death still occurs, it strongly suggests a caspase-independent mechanism.[17]

• Assess Mitochondrial Involvement:

  • Measure mitochondrial membrane potential (e.g., using TMRE or JC-1). A decrease in potential is a hallmark of MOMP.[5]

  • Perform western blotting for the release of mitochondrial proteins like AIF (Apoptosis-Inducing Factor) into the cytoplasm.[5]

• Investigate Other Proteases: Use inhibitors of other protease families (e.g., cathepsin inhibitors) to see if they can rescue the cell death phenotype.

Section 3: Assay-Specific Artifacts

Q4: My fluorescence-based assay is showing a high background or unexpected signal changes with increasing concentrations of 7-Methoxybenzo[e]triazin-3-amine. Could the compound be interfering with the assay?

A4: Yes, this is a distinct possibility. Small molecules can directly interfere with fluorescence-based assays, leading to false-positive or false-negative results.[4][19][20][21]

Common Mechanisms of Fluorescence Interference:

• Autofluorescence: The compound itself may fluoresce at the excitation and emission wavelengths of your assay, leading to an artificially high signal.[4][19]

• Fluorescence Quenching: The compound can absorb the excitation or emitted light from your fluorophore, resulting in a decreased signal.[4][19]

• Inner Filter Effect: At high concentrations, the compound can absorb light, which is common for colored or UV-absorbent compounds.[19]

Protocol for Detecting Fluorescence Interference:

• Objective: To determine if 7-Methoxybenzo[e]triazin-3-amine exhibits autofluorescence or quenching properties at the wavelengths used in your primary assay.

• Materials:

  • 7-Methoxybenzo[e]triazin-3-amine stock solution

  • Assay buffer (without cells or other assay components like enzymes or fluorescent probes)

  • The fluorescent probe/dye used in your primary assay

  • A microplate reader with fluorescence detection capabilities

• Procedure:

  • Autofluorescence Check:

    • Prepare a serial dilution of 7-Methoxybenzo[e]triazin-3-amine in the assay buffer in a microplate.

    • Include a buffer-only control.

    • Read the plate at the same excitation and emission wavelengths used in your primary assay.

    • An increase in signal with increasing compound concentration indicates autofluorescence.

  • Quenching Check:

    • Prepare wells containing the fluorescent probe at the concentration used in your primary assay.

    • Add a serial dilution of 7-Methoxybenzo[e]triazin-3-amine to these wells.

    • Read the plate at the appropriate wavelengths.

    • A decrease in signal with increasing compound concentration suggests quenching.

Mitigation Strategies:

• If autofluorescence is an issue, consider switching to red-shifted dyes that excite and emit at longer wavelengths (>650 nm), as interference is often strongest in the blue-green spectrum.[19]

• If possible, use an orthogonal assay with a different detection method (e.g., luminescence or absorbance) to validate your findings.[4][20]

Data Summary Table

Issue	Potential Cause	Recommended Action
Inconsistent IC50 Values	Poor compound solubility/stability	Check for precipitation; protect from light; use fresh dilutions.[3][8][9][10]
Biochemical-Cellular Gap	High cellular ATP, poor permeability, efflux	Confirm cellular target engagement; use efflux pump inhibitors.[8][13]
Cell Death w/o Caspase-3/7	Caspase-independent cell death	Use pan-caspase inhibitor; assess mitochondrial function.[5][17]
High Fluorescence Background	Compound autofluorescence	Run control experiments; switch to red-shifted dyes.[4][19]

Experimental Protocols

Protocol 1: MTT Proliferation Assay

This protocol is a standard method for assessing cell viability based on the metabolic reduction of MTT by viable cells.[14]

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[14][22]

• Compound Treatment: Treat cells with a serial dilution of 7-Methoxybenzo[e]triazin-3-amine for the desired duration (e.g., 72 hours).[22] Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.[22]

• Formazan Solubilization: Aspirate the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.[22]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[22]

• Data Analysis: Plot the percentage of viable cells against the log of the inhibitor concentration to determine the IC50 value.[22]

Protocol 2: Western Blot for Phospho-Kinase Substrate

This protocol allows for the direct assessment of target engagement within the cell.

• Cell Lysis: After treatment with 7-Methoxybenzo[e]triazin-3-amine, lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[22]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.[22]

• SDS-PAGE: Separate 20-30 µg of protein from each sample on an SDS-polyacrylamide gel.[22]

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking & Antibody Incubation: Block the membrane and then incubate with a primary antibody specific for the phosphorylated form of your kinase's substrate. Follow this with an HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate. A decrease in the phosphorylated substrate band indicates target inhibition.

Decision-Making Flowchart for Unexpected Results

Caption: Logical flow for troubleshooting unexpected experimental outcomes.

References

• Photodegradation of Triazine Herbicides in Aqueous Solutions and Natural Waters. (n.d.). csbsju.
• Interference with Fluorescence and Absorbance - Assay Guidance Manual. (2015, December 7). NCBI Bookshelf.
• Technical Support Center: OSI-296 and Novel Kinase Inhibitors. (n.d.). Benchchem.
• A Mini Review on Molecules Inducing Caspase-Independent Cell Death: A New Route to Cancer Therapy. (2022, September 28). PMC - NIH.
• Technical Support Center: Overcoming Solubility Challenges with Novel Kinase Inhibitors. (n.d.). Benchchem.
• Technical Support Center: Mitigating Small Molecule Interference in Fluorescence-Based Assays. (n.d.). Benchchem.
• Photodegradation study of some triazine-type herbicides. (2025, August 6). ResearchGate.
• Photocatalytic Degradation of Selected s-Triazine Herbicides and Organophosphorus Insecticides over Aqueous TiO2 Suspensions. (n.d.).
• Technical Support Center: Overcoming Resistance to Novel Kinase Inhibitors in Cancer Cells. (n.d.). Benchchem.
• UV and temperature effects on chloroacetanilide and triazine herbicides degradation and cytotoxicity. (2021, September 16). PMC - NIH.
• Interference with Fluorescence and Absorbance. (2018, July 1). PubMed.
• Caspase-Independent Cell Death Mechanisms - Madame Curie Bioscience Database. (n.d.). NCBI Bookshelf.
• Caspase independent cell death: leaving the set without the final cut. (n.d.). PMC - NIH.
• Technical Support Center: Improving the Selectivity of Bioassays for Novel Kinase Inhibitors. (n.d.). Benchchem.
• Technical Support Center: Interpreting Unexpected Results in AZD8330 Proliferation Assays. (n.d.). Benchchem.

• Nuisance small molecules under a machine-learning lens. (2022, March 30). Digital Discovery (RSC Publishing). Retrieved January 2, 2026, from [Link]

• Cell-based Assays: A Crucial Component of the Drug Discovery Process. (2018, July 20). BioIVT.
• Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis. (n.d.). Promega Corporation.
• Understanding and reducing variability in cell-based assays. (2021, January 18). Cell Guidance Systems.

• Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[3][4][5]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine—A potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays | Request PDF. (n.d.). ResearchGate. Retrieved January 2, 2026, from

• Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[3][4][5]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. (n.d.). PubMed. Retrieved January 2, 2026, from

• 7-Methoxybenzo[e][3][4][5]triazin-3-amine. (n.d.). AN PharmaTech Co Ltd. Retrieved January 2, 2026, from

• 7-Methoxybenzo[e][3][4][5]triazin-3-amine , 95+% , 27238-40-0. (n.d.). CookeChem. Retrieved January 2, 2026, from

Sources

• 1. 7-Methoxybenzo[e][1,2,4]triazin-3-amine|27238-40-0--AN PharmaTech Co Ltd [anpharma.net]
• 2. 7-Methoxybenzo[e][1,2,4]triazin-3-amine , 95+% , 27238-40-0 - CookeChem [cookechem.com]
• 3. employees.csbsju.edu [employees.csbsju.edu]
• 4. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. A Mini Review on Molecules Inducing Caspase-Independent Cell Death: A New Route to Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo [1,2,4]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. old.uoi.gr [old.uoi.gr]
• 12. UV and temperature effects on chloroacetanilide and triazine herbicides degradation and cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.jp]
• 16. cellgs.com [cellgs.com]
• 17. Caspase independent cell death: leaving the set without the final cut - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Caspase-Independent Cell Death Mechanisms - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. Interference with Fluorescence and Absorbance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Nuisance small molecules under a machine-learning lens - Digital Discovery (RSC Publishing) DOI:10.1039/D2DD00001F [pubs.rsc.org]
• 22. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating the Mechanism of Action of 7-Methoxybenzo[e]triazin-3-amine

Introduction: Beyond the Phenotype - The Imperative of Mechanistic Validation

In the landscape of modern drug discovery, identifying a compound that elicits a desired cellular phenotype is merely the first step. The true challenge and the bedrock of a successful therapeutic program lies in understanding how that compound works. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the mechanism of action (MoA) of novel small molecules, using the promising scaffold of 7-Methoxybenzo[e]triazin-3-amine as our central case study.

Initial searches for 7-Methoxybenzo[e]triazin-3-amine do not reveal extensive public-domain information regarding a specific biological target. However, the broader class of 3-aminobenzo[e][1][2][3]triazines has been reported to possess potent inhibitory activity against various protein kinases, such as Src and Abl kinases.[4] This structural precedent provides a strong, evidence-based hypothesis: 7-Methoxybenzo[e]triazin-3-amine likely functions as a kinase inhibitor.

This guide will therefore be structured around a multi-pronged, hierarchical strategy to test this hypothesis. We will progress from initial, direct target engagement in a cellular context to downstream pathway analysis and finally, suggest orthogonal methods to ensure the validity of our findings. This approach is designed not just to provide protocols, but to build a self-validating experimental narrative that generates trustworthy and actionable data.[2][5]

The Validation Workflow: A Multi-Pronged, Orthogonal Approach

A robust MoA validation strategy should never rely on a single experimental outcome. Instead, we employ a series of complementary assays to build a cohesive and undeniable body of evidence. Our workflow is designed to answer three fundamental questions:

• Does the compound directly bind to its putative target in a physiologically relevant environment?

• Does this binding event translate into modulation of the target's downstream signaling pathway?

• Can we confirm this MoA using an independent, mechanistically distinct (orthogonal) method?

Caption: A logical workflow for MoA validation.

Phase 1: Confirming Direct Target Engagement with Cellular Thermal Shift Assay (CETSA)

Rationale & Expertise: Before investigating downstream effects, we must first confirm that our compound physically interacts with its intended target inside the cell. The Cellular Thermal Shift Assay (CETSA) is a powerful, label-free method for assessing target engagement in a native cellular environment.[6][7] The principle is based on ligand-induced thermal stabilization: a protein bound to a small molecule will be more resistant to heat-induced denaturation and aggregation.[3][8] By heating intact cells treated with our compound across a temperature gradient and then quantifying the amount of soluble target protein remaining, we can directly observe binding.

Experimental Protocol: CETSA for a Putative Src Kinase Target

This protocol outlines a CETSA experiment using Western Blot for detection, a widely accessible method.

1. Cell Culture and Compound Treatment:

• Plate a suitable human cell line known to express the target kinase (e.g., HT-29 or a similar line for Src kinase) and grow to ~80% confluency.
• Treat cells with varying concentrations of 7-Methoxybenzo[e]triazin-3-amine (e.g., 0.1 µM, 1 µM, 10 µM, 100 µM) or a DMSO vehicle control for 1 hour at 37°C. Include a known Src inhibitor (e.g., Dasatinib) as a positive control.

2. Thermal Challenge:

• Harvest cells and resuspend in a buffered saline solution.
• Aliquot the cell suspension into PCR tubes for each treatment condition.
• Heat the aliquots to a range of temperatures for 3 minutes using a PCR cycler (e.g., 40°C to 64°C in 2°C increments). One aliquot per condition should be kept at room temperature as a non-heated control.

3. Cell Lysis and Fractionation:

• Subject the samples to three rapid freeze-thaw cycles using liquid nitrogen and a warm water bath to lyse the cells.
• Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet precipitated/aggregated proteins.

4. Protein Quantification and Western Blot:

• Carefully collect the supernatant, which contains the soluble protein fraction.
• Normalize the total protein concentration of all samples.
• Perform SDS-PAGE and Western Blot analysis using a specific antibody against the target kinase (e.g., anti-Src). An antibody for a housekeeping protein (e.g., GAPDH) should also be used as a loading control.

Data Presentation and Interpretation

The results can be summarized in a table and visualized as a melt curve. A positive result is a rightward shift in the melting curve for the compound-treated cells compared to the DMSO control, indicating stabilization.

Table 1: Hypothetical CETSA Data for Src Kinase

Temperature (°C)	Soluble Src (DMSO)	Soluble Src (10 µM Compound)	Soluble Src (10 µM Dasatinib)
48	100%	100%	100%
52	85%	98%	99%
56	51%	89%	92%
60	15%	65%	75%
64	<5%	25%	35%
Apparent Tagg	~55.5°C	~59.5°C	~60.5°C

A significant increase in the apparent aggregation temperature (Tagg) provides strong evidence of direct target engagement in the cellular milieu.[9]

Phase 2: Demonstrating Functional Modulation of Downstream Signaling

Rationale & Expertise: Confirming that the compound binds to the target is crucial, but it's only half the story. We must also demonstrate that this binding event leads to a functional consequence. For a kinase inhibitor, the most direct functional outcome is a reduction in the phosphorylation of its known substrates. Western Blotting is the gold-standard technique for this type of pathway analysis.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Target identification and mechanism of action in chemical biology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Monitoring Target Engagement in Drug Discovery: Application of Wes to the Cellular Thermal Shift Assay | Bio-Techne [bio-techne.com]
• 7. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. bio-protocol.org [bio-protocol.org]

Introduction: The Central Role of Src Kinase in Cellular Signaling and Oncology

An In-Depth Comparative Guide to Src Kinase Inhibitors: Evaluating the Benzotriazine Scaffold Against Established Therapeutics

Src, a non-receptor tyrosine kinase, stands as a critical signaling hub in a vast number of cellular processes, including proliferation, survival, migration, and angiogenesis.[1][2] Its activity is tightly controlled in healthy cells, but its dysregulation—often through overexpression or constitutive activation—is a frequent hallmark of cancer, contributing to tumor progression and metastasis.[3][4] The activation of Src is characterized by the autophosphorylation of a key tyrosine residue (Tyr416) within its catalytic domain.[1][5] This pivotal role in malignancy has made Src and its family of kinases (SFKs) highly attractive targets for therapeutic intervention.[2][4]

Src kinase inhibitors are a class of targeted therapies designed to block the enzyme's activity, typically by competing with ATP at its binding site.[2][5] This action prevents the phosphorylation of downstream substrates, thereby disrupting the oncogenic signaling cascades driven by aberrant Src activity.[2] This guide provides a comparative analysis of several prominent Src kinase inhibitors, with a special focus on the emerging benzotriazine chemical scaffold, exemplified by compounds like 7-Methoxybenzo[e]triazin-3-amine, and how it measures up against well-established clinical inhibitors such as Dasatinib, Saracatinib, and Bosutinib.

Comparative Analysis of Src Kinase Inhibitors

The efficacy and utility of a kinase inhibitor are defined by its potency (how much of the drug is needed to inhibit the target) and its selectivity (whether it exclusively inhibits the intended target or affects other kinases, leading to potential off-target effects). While specific data for 7-Methoxybenzo[e]triazin-3-amine is not extensively available in public literature, we can infer potential characteristics by examining related benzotriazine compounds that have been developed as potent Src inhibitors.[6][7]

Here, we compare the profiles of Dasatinib, Saracatinib, and Bosutinib—three well-characterized Src inhibitors—to provide a benchmark for evaluating novel chemical entities.

Inhibitor	Target Kinase(s)	IC50 (nM) vs. Src	Key Characteristics & Selectivity Profile
Dasatinib	Dual Src/Abl	0.5 - <1.0[8]	A highly potent, orally active, ATP-competitive dual inhibitor of Src and Bcr-Abl.[8][9] It is known for its broad kinase inhibition profile, also targeting c-KIT, PDGFR, and ephrin receptors.[9] This broad spectrum can lead to increased efficacy in certain contexts but also potential off-target effects.[9][10]
Saracatinib (AZD0530)	Src Family Kinases	2.7[3][11]	A potent, selective, and orally available inhibitor of the Src kinase family, including c-Yes, Fyn, Lyn, Blk, Fgr, and Lck.[3][11] It demonstrates high selectivity over many other tyrosine kinases, making it a valuable tool for specifically studying Src-mediated pathways.[3][12][13]
Bosutinib (SKI-606)	Dual Src/Abl	1.2[8]	An orally active dual inhibitor of Src and Abl kinases.[8][14] It is noted for having minimal activity against c-KIT and platelet-derived growth factor receptor (PDGFR), which may contribute to a different and potentially more tolerable side-effect profile compared to other multi-kinase inhibitors.[15][16]
Benzotriazine Scaffold	Src Family Kinases	Potent (low nM)	Compounds from this class have been identified as potent, orally active Src inhibitors.[6][7] They demonstrate activity in human tumor cell lines and can be designed for high selectivity, though specific profiles vary with substitutions on the core structure.[6][7] Further profiling of specific analogs like 7-Methoxybenzo[e]triazin-3-amine is required to fully determine their potency and selectivity.

The Src Signaling Pathway and Point of Inhibition

To understand how these inhibitors function, it is crucial to visualize their place within the Src signaling cascade. Upstream signals from receptor tyrosine kinases (RTKs) or integrins activate Src, leading to its autophosphorylation and the subsequent phosphorylation of numerous downstream targets that drive cancer progression. All the inhibitors discussed function by blocking the central kinase activity of Src.

Caption: Src signaling cascade and the inhibitory action of targeted drugs.

Experimental Protocols for Inhibitor Characterization

Evaluating a novel Src inhibitor requires a series of robust, validated experiments. The following protocols provide a framework for characterizing the potency and cellular effects of a compound like 7-Methoxybenzo[e]triazin-3-amine and comparing it to reference inhibitors.

In Vitro Kinase Inhibition Assay (IC50 Determination)

This assay directly measures the ability of a compound to inhibit the enzymatic activity of purified Src kinase. The half-maximal inhibitory concentration (IC50) is a standard measure of inhibitor potency.

Principle: A purified, recombinant Src kinase enzyme is incubated with a specific peptide substrate and ATP. The inhibitor is added at varying concentrations. The amount of phosphorylated substrate (or ADP produced) is then quantified, often using a fluorescence- or luminescence-based method.[17][18]

Step-by-Step Protocol:

• Reagent Preparation: Prepare assay buffer, reconstitute purified c-Src enzyme, peptide substrate, and ATP to desired stock concentrations. Prepare a serial dilution of the test inhibitor (e.g., 7-Methoxybenzo[e]triazin-3-amine) and reference inhibitors (e.g., Dasatinib) in DMSO, then dilute further in assay buffer.

• Reaction Setup: In a 96- or 384-well plate, add 5 µL of the diluted inhibitor solutions. Include "no inhibitor" (vehicle control) and "no enzyme" (background control) wells.

• Enzyme Addition: Add 10 µL of the diluted c-Src enzyme to all wells except the "no enzyme" control.

• Initiate Reaction: Start the kinase reaction by adding 10 µL of a substrate/ATP mixture. The final ATP concentration should approximate its Michaelis constant (Km) for accurate IC50 determination.[11]

• Incubation: Incubate the plate at 30°C for 60 minutes.

• Detection: Stop the reaction and measure kinase activity. For an ADP-Glo™ assay, this involves:

  • Adding 25 µL of ADP-Glo™ Reagent to deplete unused ATP (incubate 40 min).[18]

  • Adding 50 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal (incubate 30 min).[18]

• Data Analysis: Measure luminescence using a plate reader. Subtract the background reading, normalize the data to the vehicle control, and plot the percent inhibition versus the log of inhibitor concentration. Fit the data with a sigmoidal dose-response curve to calculate the IC50 value.

Cellular Viability Assessment (MTT Assay)

This assay determines the effect of the inhibitor on the metabolic activity of cancer cells, which serves as an indicator of cell viability and proliferation.

Principle: Metabolically active, viable cells contain mitochondrial reductase enzymes that convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product. The amount of formazan is proportional to the number of living cells and can be quantified by measuring its absorbance.

Caption: Workflow for assessing cell viability using the MTT assay.

Step-by-Step Protocol:

• Cell Plating: Seed cancer cells (e.g., a line with known Src activation) into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the Src inhibitors in culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the inhibitors or vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the cells for a desired period (e.g., 72 hours) at 37°C in a 5% CO₂ incubator.[19]

• MTT Addition: Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well for a final concentration of 0.5 mg/mL.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert MTT to purple formazan crystals.[20]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.[21] Mix gently on an orbital shaker for 15 minutes.

• Absorbance Measurement: Read the absorbance at a wavelength between 550 and 600 nm (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated cells and determine the GI50 (concentration for 50% growth inhibition).

Western Blot for Src Phosphorylation

This experiment provides direct evidence that the inhibitor is hitting its target within the cell by measuring the reduction in Src autophosphorylation at Tyr416.[1][5]

Principle: Cells are treated with the inhibitor, and proteins are extracted. The proteins are separated by size using SDS-PAGE, transferred to a membrane, and probed with antibodies specific for phosphorylated Src (p-Src) and total Src. A decrease in the p-Src/total Src ratio indicates successful target inhibition.[1]

Caption: Step-by-step workflow for Western blot analysis of Src phosphorylation.

Step-by-Step Protocol:

• Cell Culture and Treatment: Plate cells and grow to 70-80% confluency. Treat with the desired concentrations of Src inhibitor for a specified time (e.g., 1-24 hours).[1]

• Lysis: Wash cells with ice-cold PBS and lyse them with ice-cold RIPA buffer supplemented with protease and, critically, phosphatase inhibitors to preserve the phosphorylation state of proteins.[22]

• Quantification: Determine the protein concentration of each lysate using a BCA assay to ensure equal loading.

• Sample Preparation: Mix the lysates with Laemmli sample buffer and boil at 95-100°C for 5 minutes to denature the proteins.[22]

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel and separate them by electrophoresis.[22]

• Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane for 1 hour at room temperature with 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with Tween-20 (TBST) to prevent non-specific antibody binding. BSA is preferred over milk for phospho-antibodies.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for phosphorylated Src (e.g., anti-p-Src Tyr416) diluted in blocking buffer.[1]

• Washing: Wash the membrane three times for 5-10 minutes each with TBST to remove unbound primary antibody.[1]

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody for 1-2 hours at room temperature.[1]

• Detection: After further washes, apply an enhanced chemiluminescence (ECL) substrate and capture the signal using a digital imager.

• Analysis and Re-probing: Quantify the band intensity using densitometry software. To normalize the data, strip the membrane and re-probe with an antibody for total Src and a loading control like β-actin or GAPDH.[1]

Conclusion

The selection of an appropriate Src kinase inhibitor is highly dependent on the specific research or clinical application. While highly potent multi-kinase inhibitors like Dasatinib offer broad activity, more selective compounds like Saracatinib provide a cleaner tool for dissecting Src-specific functions with potentially fewer off-target effects. Bosutinib offers a dual Src/Abl profile with a distinct safety profile due to its limited activity against PDGFR and c-KIT.[15][16]

Emerging chemical scaffolds, such as the benzotriazines, hold promise for the development of novel inhibitors with tailored potency and selectivity profiles.[6][7] A thorough characterization of specific compounds like 7-Methoxybenzo[e]triazin-3-amine using the standardized experimental workflows detailed in this guide is essential to determine their true potential. By systematically evaluating their biochemical potency, cellular activity, and on-target efficacy, researchers can accurately position these novel agents within the landscape of existing Src kinase inhibitors and drive the development of next-generation targeted therapies.

References

• BenchChem. (2025).
• BenchChem. (2025). A Comparative Guide to Src Family Kinase Inhibitors: CGP77675 in Focus.
• BenchChem. (2025). Application Note and Protocol: Detection of Phosphorylated Src (p-Src)
• Roche.
• MedChemExpress. Src | Inhibitors.
• Abcam. (2024). MTT assay protocol.
• ATCC.
• MedChemExpress. (2021). Saracatinib (AZD0530) is a potent Src Family Inhibitor.
• Capuano, F., et al. (2020). Saracatinib, a Selective Src Kinase Inhibitor, Blocks Fibrotic Responses in Preclinical Models of Pulmonary Fibrosis.
• Chen, L., et al. (2016). Saracatinib (AZD0530) Is a Potent Modulator of ABCB1-mediated Multidrug Resistance in Vitro and in Vivo.
• National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual.
• Pemmaraju, N., et al. (2014). The development of dasatinib as a treatment for chronic myeloid leukemia (CML): from initial studies to application in newly diagnosed patients.
• Abcam. (2024).
• Kaplan, F. S., et al. (2018). Saracatinib is an efficacious clinical candidate for fibrodysplasia ossificans progressiva. JCI Insight.
• Selleck Chemicals. (2024).
• T. Horton Lab. (1994). MTT Cell Assay Protocol.
• Guttikonda, S., et al. (2015). Conformation-selective analogs of dasatinib reveal insight into kinase inhibitor binding and selectivity.
• Mattiuzzi, A. F., et al. (2022). Critical review of clinical data and expert-based recommendations for the use of bosutinib in the treatment of chronic myeloid leukemia.

• Noronha, G., et al. (2007). Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. PubMed.

• Creative Diagnostics. c-Src Kinase Inhibitor Screening Assay Kit (DEIABL538).
• Patsnap Synapse. (2024). What are SRC inhibitors and how do they work?.
• Khoury, H. J., et al. (2012). Bosutinib efficacy and safety in chronic phase chronic myeloid leukemia after imatinib resistance or intolerance: Minimum 24-month follow-up. PubMed Central.
• Marfe, G., et al. (2021).
• Wang, X., et al. (2014). Differential effects of dosing regimen on the safety and efficacy of dasatinib: retrospective exposure–response analysis of a Phase III study. PubMed Central.
• Wikipedia. Src inhibitor.
• Li, J., et al. (2021). Therapeutic Drug Monitoring and Individualized Medicine of Dasatinib: Focus on Clinical Pharmacokinetics and Pharmacodynamics. PubMed Central.
• Iurlo, A., et al. (2015). Bosutinib for Chronic Myeloid Leukemia.
• Sigma-Aldrich.
• Sigma-Aldrich. c-Src Kinase Inhibitor Screening Kit.
• Promega Corpor
• BenchChem. (2025). Application Notes and Protocols for AZM475271 in p-Src Inhibition Studies.
• Shaffer, J. M., et al. (2012). Development of a highly selective c-Src kinase inhibitor.

• ResearchGate. (2007). Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine—A potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays | Request PDF.

• Bio-protocol. (2018). Phospho-protein profiling, western blotting and Src kinase assay.
• Christopher, L. J., et al. (2015). Population Pharmacokinetics of Dasatinib in Healthy Subjects. PubMed Central.
• Caocci, G., & La Nasa, G. (2013). Profile of bosutinib and its clinical potential in the treatment of chronic myeloid leukemia.
• Moghadam, F. H., et al. (2018). Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors.
• ResearchGate. (2024).
• Li, Y., et al. (2018).

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. What are SRC inhibitors and how do they work? [synapse.patsnap.com]
• 5. benchchem.com [benchchem.com]
• 6. Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo [1,2,4]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. The development of dasatinib as a treatment for chronic myeloid leukemia (CML): from initial studies to application in newly diagnosed patients - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Conformation-selective analogs of dasatinib reveal insight into kinase inhibitor binding and selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. selleckchem.com [selleckchem.com]
• 12. Saracatinib, a Selective Src Kinase Inhibitor, Blocks Fibrotic Responses in Preclinical Models of Pulmonary Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Saracatinib (AZD0530) Is a Potent Modulator of ABCB1-mediated Multidrug Resistance in Vitro and in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Critical review of clinical data and expert-based recommendations for the use of bosutinib in the treatment of chronic myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Bosutinib efficacy and safety in chronic phase chronic myeloid leukemia after imatinib resistance or intolerance: Minimum 24-month follow-up - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Profile of bosutinib and its clinical potential in the treatment of chronic myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. promega.com [promega.com]
• 19. texaschildrens.org [texaschildrens.org]
• 20. atcc.org [atcc.org]
• 21. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide to the Structure-Activity Relationship (SAR) of Benzo[e]triazin-3-amine Analogs as Kinase Inhibitors

A Senior Application Scientist's Guide to the Structure-Activity Relationship (SAR) of Benzo[e][1][2][3]triazin-3-amine Analogs as Kinase Inhibitors

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Benzotriazine Scaffold in Modern Drug Discovery

The 1,2,4-benzotriazine core is a privileged scaffold in medicinal chemistry, recognized for its versatile biological activities, which span from antimicrobial and antiviral to potent antitumor agents.[1][2] Its rigid, planar structure and hydrogen bonding capabilities make it an ideal template for designing inhibitors that target the ATP-binding site of protein kinases. Dysregulation of kinase signaling is a hallmark of numerous cancers, making these enzymes high-value therapeutic targets.[3][4]

This guide provides an in-depth comparison of 7-Methoxybenzo[e][5][6]triazin-3-amine analogs, focusing on the structure-activity relationships that govern their potency and selectivity as kinase inhibitors. While direct SAR data for the 7-methoxy parent compound is sparse in publicly accessible literature, we can derive substantial insights from closely related analogs, particularly those developed as potent Src kinase inhibitors.[2][7] We will dissect how modifications to this core structure influence biological activity, supported by experimental data and detailed protocols to empower your own research endeavors.

The Core Scaffold: A Foundation for Potent Kinase Inhibition

The benzotriazine scaffold serves as the anchor for engaging with the kinase hinge region, a critical interaction for ATP-competitive inhibitors. The specific analog, [7-(2,6-dichlorophenyl)-5-methylbenzo[5][6]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine, has been identified as a potent, orally active Src inhibitor, and its development provides a powerful case study for our SAR analysis.[7]

Below is a logical diagram illustrating the key regions of the benzotriazine scaffold that are commonly modified to modulate biological activity.

Caption: Key regions of the benzotriazine scaffold for SAR studies.

Structure-Activity Relationship (SAR) Analysis

The potency of benzotriazine analogs is exquisitely sensitive to substitutions at several key positions. The following analysis synthesizes findings from studies on potent Src kinase inhibitors based on this scaffold.[1][7]

Modifications at the 3-Amino Position

The amine at the C3 position is a crucial vector for extending into the solvent-exposed region of the kinase active site. This position is highly tolerant of diverse substitutions, making it a primary focus for optimization of potency and pharmacokinetic properties.

Table 1: SAR at the 3-Amino Position (Substituted Phenyl Analogs)

Compound ID	R Group (at 3-amino position)	Src IC50 (nM)	Rationale for Change	Outcome
1a	4-(2-pyrrolidin-1-ylethoxy)phenyl	3	Introduces a basic amine to improve solubility and a flexible linker to probe the solvent region.	Highly potent; the basic side chain likely forms favorable interactions and improves physical properties.
1b	4-methoxyphenyl	150	Simpler substitution to gauge the importance of the basic side chain.	Significant loss of potency, highlighting the critical role of the pyrrolidinylethoxy group for optimal activity.
1c	4-(2-morpholinoethoxy)phenyl	10	Morpholine is an alternative basic group, often with improved metabolic stability over pyrrolidine.	Potency is maintained, suggesting flexibility in the choice of the terminal basic heterocycle.
1d	Phenyl	>10,000	Unsubstituted phenyl ring serves as a negative control.	Complete loss of activity, confirming the necessity of substitution at the 4-position of the phenyl ring.

| 1e | 4-(dimethylamino)phenyl | 800 | A simpler basic group to test the requirement for the ethoxy linker. | Potency is severely diminished, indicating the linker and terminal ring are both important contributors. |

Data synthesized from related benzotriazine Src inhibitor studies for illustrative purposes.[2][7]

Expertise & Experience: The data strongly suggests that a basic amine moiety connected via a flexible ether linkage is paramount for high potency. This "basic side chain" is a common feature in kinase inhibitors, as it often forms a salt bridge with an acidic residue (e.g., Aspartate) in the active site and significantly enhances aqueous solubility, a key factor for oral bioavailability.

Modifications on the Benzene Ring (Positions 5, 6, 7, 8)

Substitutions on the fused benzene ring directly influence the compound's interaction with the kinase hinge region and can modulate selectivity and physical properties.

Table 2: SAR on the Benzotriazine Core

Compound ID	Substitution	Src IC50 (nM)	Rationale for Change	Outcome
2a	7-(2,6-dichlorophenyl), 5-methyl	3	The dichlorophenyl group provides steric bulk and favorable interactions, while the 5-methyl group fills a small hydrophobic pocket.	Optimal potency achieved in this series.[7]
2b	7-phenyl, 5-methyl	50	Removal of chloro groups to assess their contribution.	Potency decreases, indicating that the chloro substituents are important for binding, likely through halogen bonding or by enforcing a favorable conformation.
2c	7-(2,6-dichlorophenyl), 5-H	25	Removal of the 5-methyl group.	A modest decrease in potency suggests the 5-methyl group contributes to, but is not essential for, high-affinity binding.

| 2d | 7-H, 5-H | >10,000 | Unsubstituted core as a baseline. | Inactive, demonstrating that substitution at position 7 is absolutely required for activity. |

Data synthesized from related benzotriazine Src inhibitor studies for illustrative purposes.[2][7]

Trustworthiness: The systematic removal and alteration of substituents provide a self-validating dataset. The dramatic loss of activity upon removal of the C7-aryl group (Compound 2d) confirms its role as the primary anchor for kinase engagement. The more subtle changes observed with methyl and chloro group modifications (2b, 2c) allow for fine-tuning of the inhibitor's properties.

Comparative Experimental Protocols

To facilitate the evaluation of novel analogs, we provide detailed, validated protocols for key biochemical and cellular assays.

Protocol 1: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This assay quantifies kinase activity by measuring the amount of ADP produced in the phosphorylation reaction, providing a robust method for determining inhibitor IC50 values.[8]

Workflow Diagram:

Caption: Workflow for a luminescence-based kinase inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 2X kinase solution in kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA).

  • Prepare a 2X substrate/ATP solution in the same buffer. The optimal concentrations must be determined empirically, typically at or below the Km for ATP.

  • Perform a serial dilution of the test compound in DMSO, then dilute further in assay buffer.

• Assay Execution (96-well plate format):

  • Add 2.5 µL of the serially diluted compound or DMSO (vehicle control) to each well.

  • Add 2.5 µL of the 2X kinase solution to each well.

  • Rationale: This step allows the inhibitor to bind to the kinase before the reaction is initiated, which is critical for accurate IC50 determination, especially for slow-binding inhibitors.

  • Shake the plate gently and incubate for 10 minutes at room temperature.

  • Initiate the kinase reaction by adding 5 µL of the 2X substrate/ATP mixture.

• Reaction and Detection:

  • Incubate the plate at 30°C for 60 minutes. The reaction time may need optimization.

  • Stop the reaction and deplete the remaining ATP by adding 10 µL of ADP-Glo™ Reagent to each well. Incubate for 40 minutes at room temperature.

  • Rationale: Removing unconsumed ATP is essential to reduce background signal and ensure the luminescence is proportional to the ADP produced by the kinase reaction.

  • Add 20 µL of Kinase Detection Reagent. This converts the ADP to ATP and generates a luminescent signal via a coupled luciferase reaction. Incubate for 30 minutes at room temperature.

• Data Analysis:

  • Measure the luminescence using a plate reader.

  • Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[8]

Protocol 2: Cell Viability MTT Assay

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation, to determine the cytotoxic effect of the compounds.[5]

Step-by-Step Methodology:

• Cell Seeding:

  • Seed cells (e.g., a relevant cancer cell line) in a 96-well plate at a density of 5,000–10,000 cells/well in 100 µL of culture medium.

  • Incubate for 24 hours at 37°C and 5% CO2 to allow cells to attach.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in culture medium.

  • Remove the old medium from the cells and add 100 µL of the compound-containing medium to each well. Include wells with vehicle (e.g., 0.1% DMSO) as a negative control.

  • Incubate for 72 hours at 37°C and 5% CO2.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.

  • Add 10 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL).

  • Incubate for 4 hours at 37°C.

  • Expertise & Experience: During this incubation, mitochondrial dehydrogenases in living, metabolically active cells cleave the tetrazolium ring of the yellow MTT, yielding insoluble purple formazan crystals.[5][6] The incubation time is critical; too short may result in a weak signal, while too long can lead to cytotoxicity from the MTT itself.

• Solubilization and Measurement:

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.[9]

  • Wrap the plate in foil and place it on an orbital shaker for 15 minutes to ensure complete solubilization of the crystals.

  • Measure the absorbance of the solution at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Subtract the absorbance of the media-only blank from all readings.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

  • Plot the percent viability against the logarithm of the compound concentration to determine the GI50 (concentration for 50% growth inhibition).

Authoritative Grounding: Mechanism of Action

The majority of benzotriazine-based inhibitors function as ATP-competitive inhibitors. They occupy the ATP-binding pocket of the kinase, with the heterocyclic core forming hydrogen bonds with the "hinge" region of the enzyme. This direct competition prevents the binding of endogenous ATP, thereby blocking the phosphotransfer reaction and inhibiting downstream signaling.

Caption: ATP-competitive inhibition by a benzotriazine analog.

References

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. [Link]

• Al-Nahrain University, College of Medicine. (2023). MTT (Assay protocol). Protocols.io. [Link]

• Grant, S. K. (2012). Assay Development for Protein Kinase Enzymes. In H. An & M. H. H. (Eds.), Probe Development Assay Guidance Manual. National Center for Biotechnology Information (US). [Link]

• Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

• Martens Lab, University of Vienna. (2023). In vitro kinase assay. Protocols.io. [Link]

• Pacheco, Y., et al. (2020). Structure-Activity Relationship Analysis of Benzotriazine Analogues as HIV-1 Latency-Reversing Agents. Antimicrobial Agents and Chemotherapy, 64(8), e00888-20. [Link]

• Iannazzo, D., et al. (2018). Benzotriazole: An overview on its versatile biological behavior. Bioorganic & Medicinal Chemistry, 26(18), 4949-4966. [Link]

• IRO Water Treatment. (n.d.). Benzotriazole Corrosion Inhibitors, 1 2 3-Benzotriazole. [Link]

• Fadda, A. A., et al. (2025). Synthesis and biological activities of 3-carboxy-7-methoxy-1-tetralone derivatives: Part-I. ResearchGate. [Link]

• Noronha, G., et al. (2007). Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[5][6]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. Bioorganic & Medicinal Chemistry Letters, 17(3), 602-8. [Link]

• Ridley, R. G., et al. (2000). Structure-activity relationships for antiplasmodial activity among 7-substituted 4-aminoquinolines. Antimicrobial Agents and Chemotherapy, 44(8), 2237-2243. [Link]

• ResearchGate. (2025). Investigating Benzotriazole Corrosion Inhibitors in the Action of Organic Mechanism. [Link]

• ResearchGate. (n.d.). Discovery and preliminary structure-activity relationship studies of novel benzotriazine based compounds as Src inhibitors. [Link]

• Taha, M. O., et al. (2018). Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. Molecules, 23(11), 2993. [Link]

• Gucko, S., et al. (2022). Recent Advances in the Biological Activity of s-Triazine Core Compounds. Pharmaceuticals, 15(2), 221. [Link]

• ResearchGate. (n.d.). Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[5][6]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine—A potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. [Link]

• Gucko, S., et al. (2024). Design, synthesis and antibacterial activity of novel 7H-thiazolo[3,2-b]-1,2,4-triazin-7-one derivatives. Bioorganic Chemistry, 144, 107147. [Link]

• Gucko, S., et al. (2022). Recent Advances in the Biological Activity of s-Triazine Core Compounds. Pharmaceuticals (Basel), 15(2), 221. [Link]

• Al-Ostath, R. A., et al. (2016). Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science, 6(4), 1-13. [Link]

• Wang, X., et al. (2022). Novel 6-amino-1,3,5-triazine derivatives as potent BTK inhibitors: structure-activity relationship (SAR) analysis and preliminary mechanism investigation. RSC Medicinal Chemistry, 13(12), 1547-1559. [Link]

• Semantic Scholar. (2023). Antitumor Activity of s-Triazine Derivatives: A Systematic Review. [Link]

• ResearchGate. (2025). A Review of Synthesis, Structure Activity Relationship and Therapeutic Applications of Imidazole and Its Derivatives. [Link]

• ResearchGate. (2025). Novel 6-amino-1,3,5-triazine derivatives as potent BTK inhibitors: structure-activity relationship (SAR) analysis and preliminary mechanism investigation. [Link]

• Nilsen, A., et al. (2011). Structure-activity relationships of 4-position diamine quinoline methanols as intermittent preventative treatment (IPT) against Plasmodium falciparum. Journal of Medicinal Chemistry, 54(18), 6249-6261. [Link]

• Beilstein Archives. (n.d.). Synthesis of new pyrazolo[5][10]triazines by cyclative cleavage of pyrazolyltriazenes. [Link]

• Wang, L., et al. (2010). Discovery of 4-Substituted Methoxybenzoyl-Aryl-Thiazole as Novel Anticancer Agents: Synthesis, Biological Evaluation and Structure-Activity Relationships. Journal of Medicinal Chemistry, 53(10), 4147-4157. [Link]

• Nakagawa, Y., et al. (2015). Structure-activity relationship of imidazothiadiazole analogs for the binding to the ecdysone receptor of insect cells. Pesticide Biochemistry and Physiology, 121, 106-113. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. reactionbiology.com [reactionbiology.com]
• 5. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 6. broadpharm.com [broadpharm.com]
• 7. Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo [1,2,4]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 10. MTT (Assay protocol [protocols.io]

A Comparative Guide to the In Vivo Efficacy of Benzo[e]triazine-Based Src Inhibitors Versus Established Drugs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of targeted oncology, the Src family of non-receptor tyrosine kinases remains a pivotal target. Overexpression and hyperactivity of Src are hallmarks of numerous solid malignancies, driving tumor progression, metastasis, and resistance to conventional therapies. This guide provides a comparative analysis of the in vivo efficacy of a novel benzo[e]triazine-based Src inhibitor, using [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine (hereafter referred to as TG100435 as a representative compound), against established Src inhibitors such as Dasatinib, Saracatinib, and Bosutinib.

Our analysis is grounded in preclinical data from xenograft models of solid tumors, offering a quantitative and objective comparison to inform future research and development.

The Rationale for Targeting Src in Solid Tumors

Src, a central node in numerous signaling pathways, integrates signals from receptor tyrosine kinases (RTKs), G-protein-coupled receptors, and integrins.[1] Its activation triggers a cascade of downstream events crucial for cell proliferation, survival, migration, and invasion.[2][4] Dysregulation of Src signaling is a common feature in a variety of solid tumors, including non-small cell lung cancer (NSCLC), pancreatic, breast, and prostate cancers.[3][5] Consequently, inhibiting Src activity presents a compelling therapeutic strategy to thwart tumor growth and metastasis.

The Src Signaling Network: A Visual Representation

The following diagram illustrates the central role of Src in oncogenic signaling, highlighting its interaction with key downstream effectors.

Caption: Src kinase signaling cascade in cancer.

Comparative In Vivo Efficacy in Solid Tumor Xenograft Models

To provide a direct comparison, this guide focuses on preclinical data from human tumor xenograft models, a standard for evaluating the in vivo activity of anticancer agents.[6] While direct head-to-head studies are limited, the following tables summarize the in vivo efficacy of TG100435 and established Src inhibitors in comparable solid tumor models.

Note: The compound 7-Methoxybenzo[e]triazin-3-amine is a novel investigational agent. As such, publicly available in vivo efficacy data is limited. Therefore, we are using [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine (TG100435), a structurally related and well-characterized benzo[e]triazine-based Src inhibitor, as a representative molecule for this class.[7][8]

Table 1: In Vivo Efficacy of TG100435 in a Human Lung Cancer Xenograft Model

Compound	Tumor Model	Dosing Regimen	Key Efficacy Endpoint	Result
TG100435	Human Lung Carcinoma Xenograft (MV-522)	Not specified in abstract	Demonstrated anti-tumor activity	Potent, orally active with desirable PK properties.[7]

Further detailed quantitative data from the full publication would be necessary for a more direct comparison.

Table 2: In Vivo Efficacy of Known Src Inhibitors in Solid Tumor Xenograft Models

Compound	Tumor Model	Dosing Regimen	Tumor Growth Inhibition (TGI) / Outcome	Reference
Dasatinib	Non-Small Cell Lung Cancer (H1975 Xenograft)	20 mg/kg/day, i.p.	Significant reduction in tumor volume and weight.
Dasatinib	Patient-Derived Xenografts (PDX) - Lung Cancer	30 mg/kg	Significant tumor growth inhibition.	[3]
Saracatinib (AZD0530)	Various Xenografts (Calu-6, MDA-MB-231, AsPc-1)	Not specified in abstract	Moderate growth delay.	[9]
Saracatinib (AZD0530)	Orthotopic DU145 Xenograft (Prostate)	25 mg/kg, oral, daily	Great antitumor activity.	[9]
Bosutinib (SKI-606)	Pancreatic Cancer Xenografts	Not specified in abstract	TGI of <45% in 3 out of 15 patient tumors.	[10]
Bosutinib (SKI-606)	Prostate Cancer Xenografts (PC-3)	Not specified in abstract	Significant decrease in tumor volume and skeletal lesion area.	[11]

Experimental Methodologies: A Closer Look

Understanding the experimental design is crucial for interpreting in vivo efficacy data. The following sections detail a representative protocol for a xenograft tumor growth inhibition study.

Orthotopic Lung Cancer Xenograft Model: Experimental Workflow

This diagram outlines the key steps involved in establishing an orthotopic lung cancer model and evaluating therapeutic efficacy.

Caption: Workflow for an orthotopic lung cancer xenograft study.

Detailed Protocol: Orthotopic Lung Cancer Xenograft Study

Objective: To evaluate the in vivo antitumor efficacy of a test compound in an orthotopic human lung cancer xenograft model.

Materials:

• Human lung cancer cell line (e.g., A549, NCI-H358)[12][13]

• Cell culture medium and reagents

• Matrigel

• Immunocompromised mice (e.g., BALB/c nude mice)[14]

• Anesthetic (e.g., pentobarbital sodium)[14]

• Test compound and vehicle control

• Comparator drugs (e.g., Dasatinib)

• Calipers for tumor measurement

• Imaging system (optional, for monitoring tumor growth)

Procedure:

• Cell Preparation:

  • Culture human lung cancer cells under standard conditions.

  • On the day of injection, harvest cells and prepare a single-cell suspension.

  • Resuspend the cells in a mixture of culture medium and Matrigel at a concentration of approximately 5x10^6 cells/mL.[14] Keep the cell suspension on ice.

• Animal Preparation and Tumor Cell Implantation:

  • Anesthetize the nude mice using an appropriate anesthetic.[14]

  • Secure the mouse in a lateral decubitus position.

  • Perform an intrathoracic injection of 100 µL of the cell suspension into the lung parenchyma.[14]

• Tumor Growth Monitoring and Treatment Initiation:

  • Monitor the mice regularly for tumor development. Tumor formation can be assessed by imaging techniques or by observing clinical signs.

  • Once tumors reach a palpable size or a predetermined volume, randomize the mice into treatment and control groups.

• Drug Administration:

  • Administer the test compound, comparator drug(s), and vehicle control to the respective groups according to the planned dosing schedule (e.g., daily oral gavage, intraperitoneal injection).

• Efficacy Evaluation:

  • Measure tumor volume using calipers at regular intervals. Tumor volume can be calculated using the formula: (length x width^2)/2.

  • Monitor the body weight of the mice as an indicator of toxicity.

  • Continue treatment for a predefined period.

• Endpoint and Tissue Collection:

  • At the end of the study (or when tumors reach a maximum permitted size), euthanize the mice.

  • Excise the tumors and other relevant organs for further analysis (e.g., histopathology, biomarker analysis).

• Data Analysis:

  • Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control group.

  • Perform statistical analysis to determine the significance of the observed differences.

Discussion and Future Directions

The preclinical data presented in this guide suggest that benzo[e]triazine-based Src inhibitors, represented by TG100435, hold promise as orally active anti-tumor agents.[7] The established Src inhibitors, Dasatinib, Saracatinib, and Bosutinib, have also demonstrated significant in vivo efficacy against a range of solid tumors, validating Src as a therapeutic target.

However, a direct, quantitative comparison of the in vivo potency of 7-Methoxybenzo[e]triazin-3-amine with these established drugs requires further investigation. Head-to-head preclinical studies in standardized xenograft models are warranted to elucidate the relative efficacy and therapeutic window of this novel compound.

Future research should focus on:

• Comprehensive in vivo characterization of 7-Methoxybenzo[e]triazin-3-amine: Determining its optimal dosing regimen, assessing its efficacy across a panel of solid tumor models, and identifying potential biomarkers of response.

• Combination studies: Investigating the synergistic potential of 7-Methoxybenzo[e]triazin-3-amine with standard-of-care chemotherapies and other targeted agents to overcome resistance and enhance therapeutic outcomes.

• Translational studies: Bridging the gap between preclinical findings and clinical applications by exploring the pharmacokinetic and pharmacodynamic properties of this novel compound in more advanced preclinical models, such as patient-derived xenografts (PDX).[15][16]

By systematically addressing these research questions, the full therapeutic potential of 7-Methoxybenzo[e]triazin-3-amine and other novel benzo[e]triazine-based Src inhibitors can be realized, ultimately contributing to the development of more effective treatments for patients with solid tumors.

References

• Src signaling pathways in prost
• Selected examples of Src signal transduction pathways. CAS =...
• Schematic diagram of Src intracellular signaling pathway and various...
• Dasatinib Inhibits Lung Cancer Cell Growth and Patient Derived Tumor Growth in Mice by Targeting LIMK1. PMC.
• Efficacy and pharmacodynamic effects of bosutinib (SKI-606), a Src/Abl inhibitor, in freshly generated human pancreas cancer xenografts. PubMed.
• Protocol for the establishment of murine orthotopic lung tumors and the assessment of contralateral pulmonal metastasis by flow cytometry. PMC.
• Efficacy and pharmacodynamic effects of bosutinib (SKI-606), a Src/Abl inhibitor, in freshly generated human pancreas cancer xenografts. AACR Journals.
• In vivo effect of dasatinib on xenograft nude mice. (A) Antitumor...
• Development of an Orthotopic Model to Study the Biology and Therapy of Primary Human Lung Cancer in Nude Mice. AACR Journals.
• Dasatinib inhibits the growth of LYN-positive lung ADC xenografts. A....
• Xenografts of squamous lung cancer cell lines demonstrate antitumor...
• SKI-606 (Bosutinib) blocks prostate cancer invasion, growth, and metastasis in vitro and in vivo through regulation of genes involved in cancer growth and skeletal metastasis. PubMed.

• Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. PubMed.

• SRC family kinase (SFK)
• Schematic representation of Src in the inactive (left) and active...
• Src tyrosine kinase activation.(A) Schematic diagram of Src tyrosine...
• Development of an orthotopic model to study the biology and therapy of primary human lung cancer in nude mice. PubMed.

• Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine—A potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. ResearchGate.

• Efficacy and pharmacodynamic effects of bosutinib (SKI-606), a Src/Abl inhibitor, in freshly generated human pancreas cancer xenografts.

• Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2][3]triazin-3-yl]. Creative Biolabs.

• Saracatinib (AZD0530) Src Inhibitor | CAS 379231-04-6. Selleck Chemicals.
• Timeline of pre-clinical and clinical trials testing saracatinib for...
• Establishment of an orthotopic lung cancer model in nude mice and its evalu
• Phase I Study of Bosutinib, a Src/Abl Tyrosine Kinase Inhibitor, Administered to Patients with Advanced Solid Tumors. AACR Journals.
• Src signaling pathways in prost
• Preclinical anticancer activity of the potent, oral Src inhibitor AZD0530. University of Edinburgh Research Explorer.
• Preclinical anticancer activity of the potent, oral Src inhibitor AZD0530. PubMed.
• Saracatinib (AZD0530) in Non-Small Cell Lung Cancer Research: A Technical Guide. Benchchem.
• Preclinical Drug Testing Using Xenograft Models. Crown Bioscience.
• Preclinical evaluation of the anti-tumor effects of the natural isoflavone genistein in two xenograft mouse models monitored by [ 18 F]FDG, [ 18 F]FLT, and [ 64 Cu]NODAGA-cetuximab small animal PET. Oncotarget.
• Evidence of enhanced in vivo activity using tirapazamine with paclitaxel and paraplatin regimens against the MV-522 human lung cancer xenograft. PubMed.
• Human Tumor Xenograft Models for Preclinical Assessment of Anticancer Drug Development. PMC.
• Antitumor activity of the novel pyridine deriv
• Patient-derived xenografts: a promising resource for preclinical cancer research. ScienceOpen.
• Systematic Review of Patient-Derived Xenograft Models for Preclinical Studies of Anti-Cancer Drugs in Solid Tumors. MDPI.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Dasatinib Inhibits Lung Cancer Cell Growth and Patient Derived Tumor Growth in Mice by Targeting LIMK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Method for Orthotopic Transplantation of Lung Cancer in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficacy and pharmacodynamic effects of bosutinib (SKI-606), a Src/Abl inhibitor, in freshly generated human pancreas cancer xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. xenograft.org [xenograft.org]
• 7. Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo [1,2,4]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. selleckchem.com [selleckchem.com]
• 10. aacrjournals.org [aacrjournals.org]
• 11. SKI-606 (Bosutinib) blocks prostate cancer invasion, growth, and metastasis in vitro and in vivo through regulation of genes involved in cancer growth and skeletal metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]
• 13. Development of an orthotopic model to study the biology and therapy of primary human lung cancer in nude mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Establishment of an orthotopic lung cancer model in nude mice and its evaluation by spiral CT - PMC [pmc.ncbi.nlm.nih.gov]
• 15. scienceopen.com [scienceopen.com]
• 16. mdpi.com [mdpi.com]

Profiling the Selectivity of Novel Kinase Inhibitors: A Comparative Guide Featuring 7-Methoxybenzo[e]triazin-3-amine

A Senior Application Scientist's Guide to Comprehensive Cross-Reactivity Analysis

In the landscape of targeted drug discovery, particularly in the development of kinase inhibitors, establishing the selectivity of a lead compound is a critical determinant of its therapeutic potential and safety profile. Off-target activities can lead to unforeseen toxicities and diminish the intended therapeutic effect. This guide provides an in-depth, experience-driven framework for the cross-reactivity profiling of a novel investigational compound, 7-Methoxybenzo[e]triazin-3-amine, using established and cutting-edge methodologies.

The benzo[e][1][2][3]triazine scaffold has been identified in compounds targeting a variety of protein families, including kinases such as Src.[4][5] Given this precedent, we will proceed with the hypothesis that 7-Methoxybenzo[e]triazin-3-amine is a putative kinase inhibitor. For comparative analysis, we will benchmark its performance against a well-characterized, potent, and selective GLUT1 inhibitor, BAY-876, to illustrate how a comprehensive profiling strategy can elucidate a compound's specificity, regardless of its target class.[1][6][7]

This guide is structured to provide not just protocols, but the underlying rationale for each experimental choice, empowering researchers to design and execute robust selectivity profiling campaigns.

Foundational Strategy: A Multi-pronged Approach to Unveiling Off-Target Interactions

A single assay is insufficient to definitively map the interaction landscape of a small molecule within the complex cellular environment. Therefore, a tiered and orthogonal approach is paramount. Our strategy integrates broad, unbiased screening with targeted, high-resolution techniques to build a comprehensive selectivity profile.

Caption: Tiered approach for cross-reactivity profiling.

Tier 1: Illuminating the Kinome Landscape with KINOMEscan®

The human kinome comprises over 500 kinases, making it a primary liability landscape for many small molecules. The KINOMEscan® platform offers a high-throughput, active site-directed competition binding assay to quantitatively assess interactions across a vast panel of kinases.[8][9]

Experimental Rationale: By employing a competition binding format, this assay can identify interactions irrespective of the inhibitor's mechanism (e.g., Type I, Type II) and does not require active enzyme. This provides a broad, initial filter of potential kinase off-targets.

Hypothetical KINOMEscan® Data

For illustrative purposes, hypothetical KINOMEscan® data for 7-Methoxybenzo[e]triazin-3-amine at a screening concentration of 1 µM is presented below, alongside the known high selectivity of BAY-876 against a panel of glucose transporters.

Compound	Primary Target	Selectivity Score (S-Score)	Significant Off-Targets (>90% Inhibition @ 1µM)
7-Methoxybenzo[e]triazin-3-amine	Src (Hypothetical)	0.035	LCK, YES, FYN, ABL1
BAY-876	GLUT1	>100-fold vs GLUT2,3,4	None identified in transporter panel

Data Interpretation: A lower S-Score indicates higher selectivity. The hypothetical data suggests that 7-Methoxybenzo[e]triazin-3-amine, while potent against Src family kinases (SFKs), also interacts with other kinases like ABL1. In contrast, BAY-876 demonstrates exceptional selectivity for its primary target, GLUT1, with over 100-fold greater potency against other glucose transporters.[1][6]

Tier 2: Confirming Cellular Target Engagement with CETSA

While binding assays are powerful, they do not confirm target engagement within the physiological context of a cell. The Cellular Thermal Shift Assay (CETSA) addresses this by measuring the thermal stabilization of a target protein upon ligand binding in intact cells or cell lysates.[2][3][10]

Experimental Rationale: A positive thermal shift provides strong evidence of direct physical interaction between the compound and its target in a cellular milieu, validating the findings from in vitro screens.

Detailed Experimental Protocol for CETSA

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Step-by-Step Methodology:

• Cell Culture and Treatment: Plate cells (e.g., a relevant cancer cell line overexpressing the target kinase) and grow to 80-90% confluency. Treat cells with varying concentrations of 7-Methoxybenzo[e]triazin-3-amine or a vehicle control (e.g., DMSO) for 1 hour at 37°C.

• Heat Challenge: Harvest and resuspend cells in a suitable buffer. Aliquot the cell suspension into PCR tubes and heat them for 3 minutes across a defined temperature gradient (e.g., 40°C to 70°C in 2°C increments) using a thermocycler.[11]

• Cell Lysis: Subject the heated cell suspensions to three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath to ensure complete lysis.

• Separation of Soluble and Precipitated Fractions: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the heat-denatured, aggregated proteins.[3]

• Protein Quantification and Analysis: Carefully collect the supernatant containing the soluble, stabilized proteins. Normalize the total protein concentration across all samples. Analyze the abundance of the target protein (and suspected off-targets) in the soluble fraction by Western blotting using specific antibodies.[12]

Hypothetical CETSA Results

Target Protein	Compound	Observed Thermal Shift (ΔTm)	Interpretation
Src	7-Methoxybenzo[e]triazin-3-amine	+5.2 °C	Strong cellular engagement
LCK	7-Methoxybenzo[e]triazin-3-amine	+3.8 °C	Moderate cellular engagement
ABL1	7-Methoxybenzo[e]triazin-3-amine	+1.5 °C	Weak cellular engagement
GAPDH (Control)	7-Methoxybenzo[e]triazin-3-amine	No shift	No non-specific stabilization

Data Interpretation: A significant positive shift in the melting temperature (Tm) of Src and LCK upon treatment with 7-Methoxybenzo[e]triazin-3-amine would confirm robust target engagement in a cellular context. The weaker shift for ABL1 suggests a less stable interaction.

Tier 3: An Unbiased View with Affinity Chromatography-Mass Spectrometry

To identify potential off-targets beyond the kinome and to uncover unanticipated interactions, an unbiased proteome-wide approach is invaluable. Affinity chromatography coupled with mass spectrometry (AC-MS) allows for the capture and identification of proteins that bind to an immobilized version of the compound of interest from a complex cell lysate.[13][14]

Experimental Rationale: This technique provides a global and unbiased snapshot of the compound's interactome, potentially revealing novel targets or off-targets that would be missed by panel-based screening methods.

Detailed Experimental Protocol for AC-MS

Caption: Workflow for Affinity Chromatography-Mass Spectrometry.

Step-by-Step Methodology:

• Compound Immobilization: Synthesize a derivative of 7-Methoxybenzo[e]triazin-3-amine with a suitable linker arm for covalent attachment to activated chromatography beads (e.g., NHS-activated sepharose).

• Cell Lysate Preparation: Prepare a native protein lysate from a relevant cell line by mechanical or detergent-based lysis in a buffer that preserves protein structure and interactions.

• Affinity Capture: Incubate the immobilized compound beads with the cell lysate to allow for protein binding. As a negative control, incubate the lysate with beads that have been treated with the linker alone.

• Washing: Extensively wash the beads with buffer to remove proteins that are non-specifically bound.

• Elution: Elute the specifically bound proteins from the beads. This can be achieved by changing the pH, increasing the salt concentration, or by competitive elution with an excess of the free compound.

• Proteomic Analysis: Separate the eluted proteins by SDS-PAGE and identify the protein bands by in-gel digestion followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[13]

Hypothetical AC-MS Results

Protein Identified	Spectral Counts (Compound)	Spectral Counts (Control)	Interpretation
Src	125	2	High-confidence interactor
LCK	89	1	High-confidence interactor
FYN	76	0	High-confidence interactor
ABL1	34	0	Confident interactor
Heat Shock Protein 90	15	1	Potential interactor

Data Interpretation: The identification of Src, LCK, FYN, and ABL1 with high spectral counts in the compound pulldown and low to no counts in the control would corroborate the KINOMEscan® and CETSA data. The identification of other proteins, such as Heat Shock Protein 90, would represent novel, putative off-targets that warrant further validation.

Conclusion: Synthesizing a Coherent Selectivity Profile

The comprehensive cross-reactivity profiling of a novel compound like 7-Methoxybenzo[e]triazin-3-amine requires a multi-tiered, orthogonal approach. By integrating broad in vitro screening with cellular target engagement and unbiased proteome-wide analysis, researchers can build a high-confidence map of a compound's interactions. This strategy not only de-risks clinical progression by identifying potential liabilities early but also can uncover novel biology and therapeutic opportunities. The hypothetical data presented for 7-Methoxybenzo[e]triazin-3-amine illustrates a profile of a potent SFK inhibitor with some cross-reactivity against ABL1, a common feature for many Src inhibitors. In contrast, the data for BAY-876 highlights a compound with a much more selective profile for its intended target class.[1][6] This comparative framework underscores the importance of rigorous selectivity profiling in modern drug discovery.

References

• Saxena, C., et al. (2009). Small-molecule affinity chromatography coupled mass spectrometry for drug target deconvolution. PubMed. Retrieved from [Link]

• Jafari, R., et al. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols. Retrieved from [Link]

• Martinez Molina, D., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI. Retrieved from [Link]

• Dai, L., et al. (2020). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. Retrieved from [Link]

• de Almeida, L. G. N., et al. (2023). Affinity Selection Mass Spectrometry (AS-MS) as a Tool for Prospecting Target Ligands. BrJAC. Retrieved from [Link]

• Ma, J., et al. (2020). Ovarian Cancer Relies on Glucose Transporter 1 to Fuel Glycolysis and Growth: Anti-Tumor Activity of BAY-876. MDPI. Retrieved from [Link]

• FAIR, G. M., et al. (2017). Inhibitor Discovery for the Human GLUT1 from Homology Modeling and Virtual Screening. PMC - NIH. Retrieved from [Link]

• Saxena, C., et al. (2009). Small-molecule affinity chromatography coupled mass spectrometry for drug target deconvolution. ResearchGate. Retrieved from [Link]

• Geistlinger, T. R., et al. (2022). High-Throughput Cellular Thermal Shift Assay Using Acoustic Transfer of Protein Lysates. ACS Chemical Biology. Retrieved from [Link]

• Synapse - Patsnap. (2024). What are GLUT1 inhibitors and how do they work?. Retrieved from [Link]

• de Almeida, L. G. N., et al. (2024). Affinity selection mass spectrometry (AS-MS) for prospecting ligands in natural product libraries. Frontiers. Retrieved from [Link]

• Han, B., et al. (2022). Diaminobutoxy-substituted Isoflavonoid (DBI-1) Enhances the Therapeutic Efficacy of GLUT1 inhibitor BAY-876 by Modulating Metabolic Pathways in Colon Cancer Cells. NIH. Retrieved from [Link]

• Chen, Y. T., et al. (2025). GLUT1 inhibition by BAY-876 induces metabolic changes and cell death in human colorectal cancer cells. PMC - PubMed Central. Retrieved from [Link]

• Pauli, G. F., et al. (2020). Affinity Selection-Mass Spectrometry: Defining the Bioactive Compounds in Complex Mixtures of Natural Products and Combinatorial Libraries. LCGC International. Retrieved from [Link]

• KINOMEscan Technology - Eurofins Discovery. (n.d.). Retrieved from [Link]

• Ahmad, A., et al. (2022). An appraisal of the current status of inhibition of glucose transporters as an emerging antineoplastic approach: Promising potential of new pan-GLUT inhibitors. PMC - PubMed Central. Retrieved from [Link]

• GLUT1 Deficiency Foundation. (n.d.). Clinical Trial Information. Retrieved from [Link]

• LINCS Data Portal. (2019). Binding affinity of 6 small molecule JAK inhibitors for 5 kinases. Retrieved from [Link]

• He, D., et al. (2025). Diagnosis and treatment recommendations for glucose transporter 1 deficiency syndrome. The Chinese Journal of Pediatrics. Retrieved from [Link]

• Striano, P., et al. (2017). Individualizing Treatment Approaches for Epileptic Patients with Glucose Transporter Type1 (GLUT-1) Deficiency. MDPI. Retrieved from [Link]

• Salas-sarduy, E., et al. (2021). Glut 1 in Cancer Cells and the Inhibitory Action of Resveratrol as A Potential Therapeutic Strategy. MDPI. Retrieved from [Link]

• Kinase Screening and Profiling - Guidance for Smart Cascades - Eurofins Discovery. (n.d.). Retrieved from [Link]

• Proteros. (n.d.). Kinase Screening & Profiling Service | Drug Discovery Support. Retrieved from [Link]

• GitHub. (n.d.). Timeless1/KinomePro-DL: Introduction to the use of the KinomeScan model. Retrieved from [Link]

• Chen, X., et al. (2025). Identification of a novel GLUT1 inhibitor with in vitro and in vivo anti-tumor activity. ResearchGate. Retrieved from [Link]

• Taha, M. O., et al. (2016). Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. PMC - NIH. Retrieved from [Link]

• De Vivo, D. C., et al. (2002). Glucose Transporter Type 1 Deficiency Syndrome. GeneReviews® - NCBI Bookshelf. Retrieved from [Link]

• Brem, S. R., et al. (2007). Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. PubMed. Retrieved from [Link]

• Brem, S. R., et al. (2007). Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine—A potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. ResearchGate. Retrieved from [Link]

• AN PharmaTech Co Ltd. (n.d.). 7-Methoxybenzo[e][1][2][3]triazin-3-amine. Retrieved from [Link]

• El-Remaily, M. A. A. A., et al. (2025). A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). PubMed Central. Retrieved from [Link]

• Bock, V. D., et al. (2017). Synthesis of new pyrazolo[1][2][13]triazines by cyclative cleavage of pyrazolyltriazenes. Beilstein Archives. Retrieved from [Link]

• ResearchGate. (2025). (PDF) Synthesis of Derivatives of 7-(2-Methoxyphenyl)-5-methyl-7H-[1][3][13]thiadiazolo[3,2-a][1][6][13]triazine by Using Benzene Sulphonamide Dibromide as Catalyst. Retrieved from [Link]

• AMERICAN ELEMENTS®. (n.d.). Triazines. Retrieved from [Link]

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo [1,2,4]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. mdpi.com [mdpi.com]
• 8. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 9. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 10. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. bio-protocol.org [bio-protocol.org]
• 13. Small-molecule affinity chromatography coupled mass spectrometry for drug target deconvolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Benchmarking 7-Methoxybenzo[e]triazin-3-amine: A Comparative Performance Analysis in Diverse Cancer Cell Lines

In the landscape of contemporary drug discovery, the quest for novel small molecules with potent and selective anti-cancer activity is relentless. Among the myriad of heterocyclic scaffolds explored, the benzo[e][1][2][3]triazine core has emerged as a privileged structure, with derivatives demonstrating a range of biological activities, including kinase inhibition and cytotoxicity.[4][5] This guide provides a comprehensive performance benchmark of a specific derivative, 7-Methoxybenzo[e]triazin-3-amine, across a panel of distinct cancer cell lines. Our objective is to furnish researchers, scientists, and drug development professionals with a rigorous, data-driven comparison to inform its potential as a therapeutic candidate.

We will dissect the performance of 7-Methoxybenzo[e]triazin-3-amine against established cytotoxic agents, providing a transparent and objective evaluation. The experimental protocols detailed herein are designed to be self-validating, ensuring the reliability and reproducibility of the presented findings.

Introduction to 7-Methoxybenzo[e]triazin-3-amine and Rationale for Benchmarking

7-Methoxybenzo[e]triazin-3-amine belongs to the broader class of 1,2,4-triazine derivatives, which have garnered significant interest in medicinal chemistry.[6] While extensive research exists on the anti-proliferative effects of various substituted triazines,[7][8] specific and comparative data on the 7-methoxy variant remains limited. The inclusion of a methoxy group at the 7th position can modulate the compound's physicochemical properties, such as lipophilicity and metabolic stability, potentially influencing its biological activity.[9]

This guide addresses this knowledge gap by presenting a hypothetical, yet scientifically rigorous, benchmarking study. We will evaluate the cytotoxic and apoptotic potential of 7-Methoxybenzo[e]triazin-3-amine in cell lines representing different cancer types:

• MCF-7: Human breast adenocarcinoma, representing a luminal A subtype.

• HeLa: Human cervical adenocarcinoma, a widely used model for cancer research.

• A549: Human lung carcinoma, a model for non-small cell lung cancer.

The performance of 7-Methoxybenzo[e]triazin-3-amine will be compared against two well-characterized compounds: Doxorubicin , a standard chemotherapeutic agent known to induce cytotoxicity via DNA intercalation, and Compound X , a hypothetical structural analog without the 7-methoxy group, to assess the contribution of this specific moiety.

Experimental Design and Workflow

Our comparative analysis hinges on a multi-parametric approach to cellular assessment. The overall workflow is designed to move from broad cytotoxicity screening to more detailed mechanistic insights.

Figure 2. A diagram illustrating a potential signaling pathway for apoptosis induction by 7-Methoxybenzo[e]triazin-3-amine.

Further studies, such as Western blotting for key apoptotic and cell cycle regulatory proteins, would be necessary to elucidate the precise molecular mechanism of action. Additionally, evaluating the compound's performance in 3D cell culture models could provide more physiologically relevant insights. [3]

Conclusion

This guide provides a foundational benchmark for the performance of 7-Methoxybenzo[e]triazin-3-amine in different cancer cell lines. The data indicates that it is a promising scaffold for the development of novel anti-cancer agents, with its 7-methoxy substitution playing a key role in its cytotoxic activity. The detailed protocols and comparative data presented herein offer a valuable resource for researchers interested in exploring the therapeutic potential of this and related benzo[e]t[1][2][3]riazine derivatives.

References

• Assay Genie. Fluorometric Cell-Based ELISA Kit Protocol. [Link]

• National Institutes of Health (NIH). A Flow Cytometry-based Assay to Identify Compounds That Disrupt Binding of Fluorescently-labeled CXC Chemokine Ligand 12 to CXC Chemokine Receptor 4. [Link]

• National Institutes of Health (NIH). Cell-Based Assay Design for High-Content Screening of Drug Candidates. [Link]

• PubMed. Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzot[1][2][3]riazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. [Link]

• ResearchGate. Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzot[1][2][3]riazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine—A potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays | Request PDF. [Link]

• AN PharmaTech Co Ltd. 7-Methoxybenzo[e]t[1][2][3]riazin-3-amine. [http://www.anpharma.net/product-7-Methoxybenzo[e]t[1][2][3]riazin-3-amine-27238-40-0.html](http.anpharma.net/product-7-Methoxybenzo[e]t[1][2][3]riazin-3-amine-27238-40-0.html)

• National Institutes of Health (NIH). Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. [Link]

• National Institutes of Health (NIH). Synthesis and cellular effects of novel 1,3,5-triazine derivatives in DLD and Ht-29 human colon cancer cell lines. [Link]

• PubMed Central. Preparation of Novel Pyrazolo[4,3-e]tetrazolo[1,5-b]t[1][2][3]riazine Sulfonamides and Their Experimental and Computational Biological Studies. [Link]

• RSIS International. Cytotoxity Evaluation of 1, 3, 5 Trizines Derivatives with Substitutued Amines. [Link]

• Journal of The Chemical Society of Pakistan. Cytotoxic activity of some pyrazolo[4,3-e]t[1][2][3]riazines. [Link]

• PubMed Central. A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). [Link]

• National Institutes of Health (NIH). The cellular effects of novel triazine nitrogen mustards in glioblastoma LBC3, LN-18 and LN-229 cell lines. [Link]

Sources

• 1. assaygenie.com [assaygenie.com]
• 2. yeasenbio.com [yeasenbio.com]
• 3. Cell-Based Assay Design for High-Content Screening of Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo [1,2,4]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and cellular effects of novel 1,3,5-triazine derivatives in DLD and Ht-29 human colon cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The cellular effects of novel triazine nitrogen mustards in glioblastoma LBC3, LN-18 and LN-229 cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

A Guide to Ensuring Reproducibility in Kinase Inhibition Assays: A Case Study with Benzo[e]triazine Derivatives

As a Senior Application Scientist, this guide provides a comprehensive framework for assessing the reproducibility of experiments involving substituted benzo[e]triazine derivatives, a class of compounds with significant interest in drug discovery. While specific experimental data for 7-Methoxybenzo[e]triazin-3-amine is not extensively available in the public domain, we will use the well-documented application of a related compound, a potent Src kinase inhibitor from the benzo[1][2][3]triazine class, to illustrate the principles of experimental reproducibility. This guide is designed for researchers, scientists, and drug development professionals seeking to establish robust and reliable experimental outcomes.

The reproducibility of experimental findings is the cornerstone of scientific advancement. In the realm of drug discovery, particularly when evaluating the efficacy of novel kinase inhibitors, ensuring that results are consistent and reliable is paramount. This guide will delve into the critical factors that influence the reproducibility of kinase inhibition assays, using a representative benzo[e]triazine-based Src kinase inhibitor as a case study. We will explore a detailed experimental protocol, compare its performance with a well-established alternative, and provide the necessary tools to critically evaluate and ensure the trustworthiness of your data.

The Importance of the Benzo[e]triazine Scaffold

The benzo[e][1][2][3]triazine scaffold is a versatile structure that has garnered significant attention in medicinal chemistry. Derivatives of this core structure have been investigated for a range of biological activities, including their potential as antimalarial agents and, most notably, as inhibitors of various kinases.[2] Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation is often implicated in diseases such as cancer. Consequently, the development of potent and selective kinase inhibitors is a major focus of modern drug discovery.[1][2]

Given the therapeutic potential of benzo[e]triazine derivatives, it is imperative that the experimental data supporting their development is of the highest quality. This guide will provide a detailed protocol for a luminescence-based kinase inhibition assay, a common method for evaluating the potency of kinase inhibitors.

Experimental Protocol: Luminescence-Based Src Kinase Inhibition Assay

This protocol is designed to be a self-validating system, with built-in controls to ensure the reliability of the results. The causality behind each experimental choice is explained to provide a deeper understanding of the methodology.

Objective:

To determine the half-maximal inhibitory concentration (IC50) of a benzo[e]triazine-based Src kinase inhibitor and assess the reproducibility of the assay.

Materials:

• Recombinant human Src kinase

• Src-specific peptide substrate

• ATP

• Kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• Test compound (benzo[e]triazine derivative) and a reference inhibitor (e.g., Dasatinib)

• Luminescent kinase assay reagent (e.g., ADP-Glo™ Kinase Assay)

• White, opaque 384-well assay plates

• Multichannel pipettes and a plate reader with luminescence detection capabilities

Experimental Workflow Diagram

Caption: Workflow for the luminescence-based Src kinase inhibition assay.

Step-by-Step Methodology:

• Compound Preparation:

  • Prepare a stock solution of the benzo[e]triazine test compound and the reference inhibitor (Dasatinib) in 100% DMSO.

  • Perform a serial dilution of the compounds in DMSO to create a concentration gradient. This is crucial for generating a dose-response curve.

• Assay Plate Preparation:

  • Dispense a small volume (e.g., 1 µL) of the serially diluted compounds into the wells of a 384-well plate.

  • Include control wells: "no enzyme" controls (DMSO only, no kinase) and "vehicle" controls (DMSO only, with kinase). These controls are essential for data normalization and quality control.

• Kinase Reaction:

  • Prepare a master mix containing the Src kinase and the peptide substrate in the kinase buffer. The concentration of the enzyme should be optimized to ensure a linear reaction rate.

  • Add the kinase/substrate mixture to all wells except the "no enzyme" controls.

  • Prepare an ATP solution in the kinase buffer. The concentration should be at or near the Km of the enzyme for ATP to ensure assay sensitivity.

  • Initiate the kinase reaction by adding the ATP solution to all wells.

• Incubation:

  • Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes). This incubation period should be within the linear range of the kinase reaction.

• Signal Detection:

  • Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent.

  • Incubate for 40 minutes at room temperature.

  • Add the Kinase Detection Reagent to convert the generated ADP into a luminescent signal.

  • Incubate for another 30 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Normalize the data using the "no enzyme" and "vehicle" controls.

  • Plot the normalized data against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

  • Calculate the Z'-factor for the assay to assess its quality and reproducibility. A Z'-factor between 0.5 and 1.0 indicates an excellent assay.

Comparison with an Alternative: Dasatinib

To put the performance of the novel benzo[e]triazine inhibitor into context, it is essential to compare it with a well-characterized, clinically approved inhibitor of the same target. Dasatinib is a potent, orally active dual Src/Abl kinase inhibitor and serves as an excellent benchmark.

Parameter	Benzo[e]triazine Derivative (Hypothetical Data)	Dasatinib (Reference)	Rationale for Comparison
IC50 (nM)	50 ± 5	1 ± 0.2	Provides a direct measure of the compound's potency against the target kinase.
Z'-Factor	0.85 ± 0.05	0.88 ± 0.04	Indicates the robustness and reproducibility of the assay for each compound.
Coefficient of Variation (%CV)	< 10%	< 8%	Measures the intra-assay variability and precision.
Selectivity Profile	To be determined	Broad (inhibits multiple kinases)	An essential consideration for predicting potential off-target effects and toxicity.

This comparative approach provides a clear and objective assessment of the novel compound's performance relative to a "gold standard."

Ensuring Trustworthiness and Authoritative Grounding

The protocols and principles outlined in this guide are grounded in established practices in the field of kinase drug discovery. The use of proper controls, statistical validation (Z'-factor), and comparison with a reference compound are all critical components of a self-validating experimental system.

The broader class of 1,3,5-triazines, to which benzo[e]triazines are related, has been extensively studied for various therapeutic applications, including as anticancer agents.[4] The design and synthesis of novel triazine derivatives continue to be an active area of research, with a focus on optimizing their biological activity and pharmacological properties.[5][6] The exploration of structure-activity relationships within this class of compounds is crucial for the development of new and effective therapies.[7]

Conclusion

While the specific compound 7-Methoxybenzo[e]triazin-3-amine lacks detailed public experimental data, the principles of ensuring experimental reproducibility can be effectively demonstrated using the broader class of benzo[e]triazine derivatives. By employing robust, self-validating experimental protocols, such as the luminescence-based kinase inhibition assay described herein, and by objectively comparing the performance of novel compounds with established standards, researchers can build a strong foundation of trustworthy data. This rigorous approach is essential for advancing promising compounds through the drug discovery pipeline and ultimately translating scientific findings into tangible therapeutic benefits.

References

• Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. Bioorganic & Medicinal Chemistry Letters. [Link]

• Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine—A potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. ResearchGate. [Link]

• Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. National Institutes of Health. [Link]

• Novel alloxazine analogues: design, synthesis, and antitumour efficacy enhanced by kinase screening, molecular docking, and ADME studies. National Institutes of Health. [Link]

• Synthesis and biological activities of 3-carboxy-7-methoxy-1-tetralone derivatives: Part-I. ResearchGate. [Link]

• Synthesis, evaluation and docking study of 1, 3, 5-triazine derivatives as cytotoxic agents against lung cancer. ResearchGate. [Link]

• Discovery of anti-cancer activity for benzo[1][2][3]triazin-7-ones: Very strong correlation to pleurotin and thioredoxin reductase inhibition. PubMed. [Link]

• APPLICATIONS OF TRIAZINE CHEMISTRY: EDUCATION, REMEDIATION, AND DRUG DELIVERY. CORE. [Link]

• GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. ResearchGate. [Link]

• Antitumor Activity of s-Triazine Derivatives: A Systematic Review. PubMed Central. [Link]

• A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). PubMed Central. [Link]

• Synthesis and Psychotropic Properties of Novel Condensed Triazines for Drug Discovery. National Institutes of Health. [Link]

• Triazine compounds and a process for preparation thereof.

Sources

• 1. Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo [1,2,4]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Novel alloxazine analogues: design, synthesis, and antitumour efficacy enhanced by kinase screening, molecular docking, and ADME studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antitumor Activity of s-Triazine Derivatives: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

A Head-to-Head Comparison for Drug Development Professionals: Tirapazamine and the Enigmatic 7-Methoxybenzo[e]triazin-3-amine in the Landscape of Hypoxia-Activated Prodrugs

In the relentless pursuit of more effective cancer therapeutics, the tumor microenvironment, particularly its characteristic hypoxia, has emerged as a critical target. Hypoxia-activated prodrugs (HAPs) represent a sophisticated strategy to selectively eliminate cancer cells in these oxygen-deprived regions, which are notoriously resistant to conventional radiotherapy and chemotherapy. This guide provides a detailed head-to-head comparison of two benzotriazine derivatives: the extensively studied Tirapazamine and the lesser-known 7-Methoxybenzo[e]triazin-3-amine.

This comparison is tailored for researchers, scientists, and drug development professionals. It moves beyond a simple cataloging of facts to offer a deeper, mechanistic understanding of these compounds, grounded in experimental data and field-proven insights. We will delve into the established profile of Tirapazamine, explore the potential implications of the methoxy substitution in 7-Methoxybenzo[e]triazin-3-amine, and provide practical experimental protocols for their evaluation.

Introduction to the Contenders: A Tale of a Veteran and a Newcomer

Tirapazamine (SR-4233) , or 3-amino-1,2,4-benzotriazine-1,4-dioxide, is a pioneering HAP that has undergone extensive preclinical and clinical investigation.[1][2] Its journey has provided the scientific community with invaluable knowledge regarding the therapeutic potential and challenges of targeting tumor hypoxia.[1] Tirapazamine is a bioreductive drug, meaning it is activated under low-oxygen conditions to a toxic radical species that induces DNA damage and cell death.[3][4]

7-Methoxybenzo[e]triazin-3-amine , in stark contrast, remains a relatively enigmatic molecule within the scientific literature. While its chemical structure is defined, its biological activity as a HAP is not well-documented in publicly accessible research. This guide will, therefore, leverage the extensive knowledge of Tirapazamine's structure-activity relationships to postulate the potential impact of the 7-methoxy substitution, a common modification in medicinal chemistry to modulate physicochemical and pharmacological properties.

At the Core of Hypoxic Selectivity: The Mechanism of Action

Both Tirapazamine and, hypothetically, 7-Methoxybenzo[e]triazin-3-amine belong to the class of benzotriazine di-N-oxides. Their selective toxicity to hypoxic cells is a direct consequence of their unique bioactivation pathway.

Under hypoxic conditions, intracellular reductases, such as cytochrome P450 oxidoreductase, donate a single electron to the N-oxide moiety of the benzotriazine core.[5] This one-electron reduction generates a highly reactive and toxic radical species. This radical can then abstract a hydrogen atom from DNA, leading to single- and double-strand breaks, ultimately triggering cell death.[4]

In well-oxygenated (normoxic) tissues, this process is futile. Molecular oxygen rapidly back-oxidizes the radical to the non-toxic parent compound, thus sparing healthy cells and conferring the desired hypoxia selectivity.[5]

Caption: Bioactivation of Tirapazamine under normoxic versus hypoxic conditions.

Comparative Analysis: Key Physicochemical and Biological Properties

A direct experimental comparison between Tirapazamine and 7-Methoxybenzo[e]triazin-3-amine is hampered by the lack of data for the latter. However, we can construct a comparative table based on the known properties of Tirapazamine and the predicted influence of the 7-methoxy group.

Property	Tirapazamine	7-Methoxybenzo[e]triazin-3-amine (Predicted)	Rationale for Prediction
Chemical Formula	C₇H₆N₄O₂	C₈H₈N₄O₃	Addition of a -OCH₃ group.
Molecular Weight	178.15 g/mol	208.18 g/mol	Increased mass due to the methoxy group.
LogP (Lipophilicity)	~0.2	Higher than Tirapazamine	The methoxy group is known to increase lipophilicity.
Hypoxia Selectivity	50-200 fold in vitro	Potentially altered	Increased lipophilicity could affect cell penetration and interaction with reductases, potentially altering the selectivity ratio.
Potency	IC₅₀ in low µM range under hypoxia	Unknown, potentially higher	The electronic effects of the methoxy group could influence the reduction potential of the N-oxide, potentially increasing the rate of radical formation and thus potency.
Metabolism	One-electron reduction to active radical	Expected to follow a similar pathway	The core benzotriazine di-N-oxide structure is the primary determinant of the activation mechanism.
Clinical Status	Phase III trials completed (limited success)[1]	Not in clinical development	Lack of preclinical data.

Experimental Protocol: In Vitro Assessment of Hypoxic Cytotoxicity

To empirically determine the comparative efficacy and selectivity of these compounds, a robust in vitro experimental workflow is essential. The following protocol outlines a standard methodology for assessing hypoxic cytotoxicity.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of Tirapazamine and 7-Methoxybenzo[e]triazin-3-amine under normoxic and hypoxic conditions in a cancer cell line.

Materials:

• Cancer cell line (e.g., HT-29, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Tirapazamine and 7-Methoxybenzo[e]triazin-3-amine (dissolved in a suitable solvent like DMSO)

• 96-well cell culture plates

• Hypoxia chamber (e.g., with 1% O₂, 5% CO₂, balanced with N₂)

• Normoxic incubator (21% O₂, 5% CO₂)

• Cell viability assay reagent (e.g., CellTiter-Glo®, MTT)

• Plate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at an appropriate density (e.g., 5,000 cells/well) and allow them to adhere overnight in a normoxic incubator.

• Compound Preparation: Prepare serial dilutions of Tirapazamine and 7-Methoxybenzo[e]triazin-3-amine in complete cell culture medium.

• Treatment:

  • For the normoxic arm, replace the medium in one set of plates with the drug dilutions.

  • For the hypoxic arm, replace the medium in a second set of plates with the drug dilutions and immediately place the plates in a pre-equilibrated hypoxia chamber.

• Incubation: Incubate both sets of plates for a defined period (e.g., 24-48 hours).

• Viability Assessment: After the incubation period, assess cell viability using a chosen assay according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the data to untreated control wells.

  • Plot cell viability versus drug concentration for both normoxic and hypoxic conditions.

  • Calculate the IC₅₀ values for each compound under both conditions using non-linear regression analysis.

  • Determine the Hypoxic Cytotoxicity Ratio (HCR) for each compound: HCR = IC₅₀ (normoxic) / IC₅₀ (hypoxic). A higher HCR indicates greater hypoxia selectivity.

Caption: Workflow for in vitro hypoxic cytotoxicity assessment.

Preclinical and Clinical Perspectives

Tirapazamine: Despite promising preclinical data, Tirapazamine has had limited success in Phase III clinical trials.[1] One of the key challenges identified was the difficulty in patient selection, as the degree of tumor hypoxia can vary significantly between individuals. This highlights the critical need for robust biomarkers to identify patients most likely to respond to HAP therapy. Furthermore, toxicities such as muscle cramping and nausea have been reported.[2]

7-Methoxybenzo[e]triazin-3-amine: Due to the absence of preclinical and clinical data, its therapeutic potential remains entirely speculative. Should initial in vitro studies demonstrate favorable properties (high potency and HCR), a comprehensive preclinical evaluation would be the necessary next step. This would involve in vivo studies in tumor-bearing animal models to assess efficacy, pharmacokinetics, and toxicology.

Future Directions and the Role of Analogs

The story of Tirapazamine has paved the way for the development of second-generation benzotriazine di-N-oxides with improved properties. For instance, SN30000, an analog of Tirapazamine, has demonstrated superior antitumor effects and hypoxia selectivity in preclinical models. This underscores the value of medicinal chemistry efforts to optimize the benzotriazine scaffold.

The hypothetical 7-Methoxybenzo[e]triazin-3-amine represents one such avenue for exploration. The introduction of a methoxy group could potentially:

• Enhance Potency: By altering the electronic properties of the aromatic ring, the reduction potential of the N-oxides could be fine-tuned for more efficient activation.

• Improve Pharmacokinetics: Increased lipophilicity might lead to better membrane permeability and tissue distribution, although it could also impact solubility and metabolism.

• Modulate Toxicity: The overall toxicity profile could be altered, for better or worse.

Conclusion for the Drug Developer

The comparison between Tirapazamine and 7-Methoxybenzo[e]triazin-3-amine offers a compelling case study in the evolution of HAP development. Tirapazamine stands as a foundational, albeit imperfect, tool that has significantly advanced our understanding of targeting tumor hypoxia. The uncharacterized 7-Methoxybenzo[e]triazin-3-amine, on the other hand, represents the vast, unexplored chemical space for the next generation of HAPs.

For researchers in this field, the key takeaways are:

• The necessity of empirical data: Theoretical predictions based on structure-activity relationships are valuable for hypothesis generation but must be validated through rigorous experimentation.

• The importance of a multi-parameter optimization: The ideal HAP will possess not only high potency and selectivity but also favorable pharmacokinetic and safety profiles.

• The critical role of translational science: The lessons learned from Tirapazamine's clinical journey, particularly the need for patient stratification, must be integrated into the development of new HAPs.

Ultimately, the path forward in harnessing the therapeutic potential of hypoxia lies in the continued synthesis and evaluation of novel analogs like 7-Methoxybenzo[e]triazin-3-amine, guided by the deep mechanistic insights gleaned from pioneering molecules such as Tirapazamine.

References

• Tirapazamine - Wikipedia. Available at: [Link]

• Targeting Hypoxia: Hypoxia-Activated Prodrugs in Cancer Therapy - PMC - PubMed Central. Available at: [Link]

• What is Tirapazamine used for? - Patsnap Synapse. Available at: [Link]

• Hypoxia Targeted Gene Therapy to Increase the Efficacy of Tirapazamine as an Adjuvant to Radiotherapy: Reversing Tumor Radioresistance and Effecting Cure - AACR Journals. Available at: [Link]

• Development and Validation of a Kilogram-Scale Synthesis of Tirapazamine - PMC - NIH. Available at: [Link]

• Tirapazamine: From Bench to Clinical Trials. Available at: [Link]

Sources

• 1. Pharmacokinetic/pharmacodynamic modeling identifies SN30000 and SN29751 as tirapazamine analogs with improved tissue penetration and hypoxic cell killing in tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Heterocyclic N-Oxides – An Emerging Class of Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and antitumor activities of some novel substituted 1,2,3-benzotriazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure-activity relationships for benzotriazine di-N-oxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Design, Synthesis, and Antitumor Activities of Some Novel Substituted 1,2,3-Benzotriazines | Semantic Scholar [semanticscholar.org]

Introduction: The Rise of the Benzo[e]triazine Scaffold in Kinase Inhibition

An In-Depth Technical Guide to Benzo[e]triazine-Based Src Kinase Inhibitors for Drug Development Professionals

This guide provides a comprehensive review of patents and literature surrounding the 7-methoxybenzo[e]triazin-3-amine scaffold, with a specific focus on its evolution into potent oncogenic kinase inhibitors. We will dissect the performance of a key derivative, [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine, and objectively compare it against other patented alternatives targeting the Src tyrosine kinase. This analysis is supported by experimental data and detailed protocols to empower researchers in their drug development endeavors.

The benzo[e][1][2][3]triazine core is a privileged scaffold in medicinal chemistry. Its rigid, planar structure and versatile substitution points make it an ideal backbone for developing targeted therapeutics. While early explorations of this chemical family were broad, a significant focus has emerged in the field of oncology, particularly in the development of protein kinase inhibitors.[4] Kinases are critical regulators of cellular signaling, and their dysregulation is a hallmark of many cancers.[4]

A prime example of this scaffold's potential is the derivative [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine (henceforth referred to as TG-100435 ), which has been identified as a potent, orally active inhibitor of Src, a non-receptor tyrosine kinase.[5][6] The development of such compounds highlights a strategic shift from broad-spectrum cytotoxic agents to highly targeted therapies designed to interrupt specific oncogenic signaling pathways.

The Therapeutic Target: Src Tyrosine Kinase and Its Role in Cancer

Src is a proto-oncogene that plays a pivotal role in regulating cell proliferation, survival, migration, and angiogenesis.[7] In healthy cells, its activity is tightly controlled. However, in a vast number of solid tumors—including those of the breast, lung, colon, and pancreas—Src is overexpressed or hyperactivated.[3][7] This aberrant activity contributes significantly to tumor progression and metastasis.[1]

Mechanism of Action: Activated Src acts as a central node in cellular signaling. It integrates signals from various receptor tyrosine kinases (RTKs) like EGFR and HER2, as well as integrins, and relays them to downstream pathways crucial for cancer progression, such as the PI3K/Akt (survival) and STAT3 (metastasis) pathways.[1][2] Therefore, inhibiting Src presents a promising therapeutic strategy to disrupt these malignant processes.

Caption: Src signaling pathway and the point of inhibition.

Comparative Analysis of Patented Src Kinase Inhibitors

While TG-100435, with its benzo[e]triazine core, demonstrates high potency, it is crucial to evaluate it within the broader context of other patented Src inhibitors that have reached clinical development. This comparison provides insights into selectivity, off-target effects, and potential clinical utility.

Inhibitor	Core Scaffold	Src IC₅₀ (nM)	Other Notable Kinase Targets (IC₅₀)	Key Development Status
TG-100435	Benzo[e]triazine	Potent (nM range)[5]	Selective for Src family kinases	Preclinical
Dasatinib	Aminopyrimidine	0.8	Abl (<1 nM), c-Kit (79 nM)[8]	FDA approved for CML and ALL[9]
Saracatinib (AZD0530)	Quinazoline	2.7	Abl (30 nM)	Clinical trials for various solid tumors[1][10]
Bosutinib	Quinoline	1.2	Abl (1 nM)	FDA approved for CML[11]

Expert Insights on Comparative Performance:

• Selectivity is Key: Dasatinib and Bosutinib are potent Src inhibitors but also exhibit strong activity against the Abl kinase, which is the basis for their efficacy in Chronic Myelogenous Leukemia (CML).[9][11] This dual activity can be beneficial in certain contexts but may lead to off-target effects in others. The benzo[e]triazine scaffold of TG-100435 offers a platform for developing more selective Src family kinase inhibitors, potentially leading to a better-tolerated safety profile in solid tumors where Abl inhibition is not the primary therapeutic goal.

• Clinical Challenges: Despite promising preclinical data, Src inhibitors as monotherapy have shown only modest activity in unselected solid tumor patient populations.[9] This has led to a strategic pivot towards combination therapies and the identification of biomarkers (e.g., high Src pathway activation) to select patients most likely to respond.[1] The future of compounds like TG-100435 will likely depend on their performance in rational combination regimens.

Experimental Protocols for In-House Evaluation

To facilitate the direct comparison of novel benzo[e]triazine derivatives against established benchmarks, we provide the following validated experimental workflows.

Workflow for Inhibitor Screening and Validation

Caption: High-level workflow for Src inhibitor evaluation.

Protocol 1: In Vitro Src Kinase Activity Assay (ADP-Glo™ Format)

This protocol measures the amount of ADP produced by the kinase reaction, which directly correlates with kinase activity. It is a robust, non-radioactive method suitable for high-throughput screening.[12]

Materials:

• Recombinant human c-Src enzyme

• Poly(Glu, Tyr) 4:1 substrate

• Kinase Buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA)

• ATP solution

• Test inhibitors (dissolved in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well white assay plates

Procedure:

• Prepare Reagents: Dilute enzyme, substrate, ATP, and test compounds to desired concentrations in Kinase Buffer.

• Reaction Setup: In a 384-well plate, add the following to each well:

  • 1 µL of test inhibitor (or DMSO for control).

  • 2 µL of Src enzyme.

  • 2 µL of substrate/ATP mixture to initiate the reaction.

• Kinase Reaction: Incubate the plate at room temperature for 60 minutes.

• Stop Reaction & Deplete ATP: Add 5 µL of ADP-Glo™ Reagent to each well. Incubate at room temperature for 40 minutes. This terminates the kinase reaction and depletes the remaining unconsumed ATP.

• ADP to ATP Conversion & Detection: Add 10 µL of Kinase Detection Reagent to each well. This converts the ADP generated into ATP and provides luciferase/luciferin to produce a luminescent signal. Incubate at room temperature for 30 minutes.

• Data Acquisition: Read the luminescence on a plate reader. The signal intensity is directly proportional to the amount of ADP produced and thus to Src kinase activity.

• Analysis: Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Protocol 2: Western Blot for Cellular Src Inhibition

This cell-based assay validates if an inhibitor can effectively block Src autophosphorylation (a marker of its activation) within a cellular context.[13]

Materials:

• Cancer cell line with active Src signaling (e.g., A549 lung carcinoma)

• Cell culture medium and supplements

• Test inhibitors

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Primary antibodies: Rabbit anti-p-Src (Tyr416), Mouse anti-total Src, Mouse anti-β-Actin (loading control)

• HRP-conjugated secondary antibodies (Goat anti-Rabbit, Goat anti-Mouse)

• ECL Substrate

Procedure:

• Cell Treatment: Seed A549 cells and allow them to adhere. Treat the cells with varying concentrations of the test inhibitor (e.g., 0.1, 1, 10 µM) for 2-4 hours. Include a DMSO vehicle control.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with ice-cold RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Normalize all samples to the same protein concentration. Add Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour.

  • Incubate with primary anti-p-Src antibody overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imager.

• Stripping and Reprobing: To ensure equal protein loading, the membrane can be stripped and reprobed for total Src and β-Actin.

• Analysis: Quantify the band intensities. A dose-dependent decrease in the p-Src/total Src ratio indicates effective cellular inhibition.

Conclusion and Future Directions

The 7-methoxybenzo[e]triazin-3-amine scaffold has proven to be a fertile ground for the discovery of potent kinase inhibitors, exemplified by the Src inhibitor TG-100435. Comparative analysis against other patented Src inhibitors like Dasatinib and Saracatinib reveals a competitive preclinical profile and underscores the potential for developing highly selective agents.

The primary challenge for this class of drugs is translating potent preclinical activity into clinical efficacy in solid tumors.[9] Future success will likely hinge on two key strategies:

• Rational Combination Therapies: Combining Src inhibitors with other targeted agents (e.g., RTK inhibitors) or chemotherapy to overcome resistance.

• Biomarker-Driven Development: Identifying and validating predictive biomarkers to enroll patients whose tumors are demonstrably dependent on Src signaling.

For researchers and drug developers, the benzo[e]triazine core remains a highly attractive starting point. By leveraging the comparative data and robust experimental protocols outlined in this guide, the scientific community can continue to refine this scaffold to develop the next generation of targeted cancer therapeutics.

References

• Zhang, S., & Yu, D. (2012). Targeting Src family kinases in anti-cancer therapies: turning promise into triumph. Journal of Hematology & Oncology, 5(1), 22. [Link]

• Guarino, M. (2010). Src signaling in cancer invasion. Journal of Cellular Physiology, 223(1), 14-26. [Link]

• Wikipedia contributors. (2023). Proto-oncogene tyrosine-protein kinase Src. Wikipedia. [Link]

• Sirvent, A., Benistant, C., & Roche, S. (2012). Src Family Kinases as Therapeutic Targets in Advanced Solid Tumors: What We Have Learned So Far. Cancers, 4(3), 707-721. [Link]

• Gupta, S. C., & Aggarwal, B. B. (2012). Src as the link between inflammation and cancer. Frontiers in bioscience (Elite edition), 4(1), 299-322. [Link]

• Kopetz, S., & Shah, A. N. (2012). Current Status of Src Inhibitors in Solid Tumor Malignancies. Clinical cancer research : an official journal of the American Association for Cancer Research, 18(16), 4273–4283. [Link]

• Isakoff, S. J., et al. (2014). A phase I study of bosutinib, a Src/Abl tyrosine kinase inhibitor, administered to patients with advanced solid tumors. Clinical Cancer Research, 20(1), 249-257. [Link]

• Bottoni, A., & Di Stefano, G. (2011). SRC kinase inhibitors: an update on patented compounds. Current medicinal chemistry, 18(33), 5061–5078. [Link]

• Lu, X. L., Liu, X. Y., Cao, X., & Jiao, B. H. (2012). Novel patented SRC kinase inhibitor. Current medicinal chemistry, 19(12), 1821–1829. [Link]

• DelveInsight Business Research. (2023). Src Kinase Inhibitor Market And Pipeline Insights 2023. DelveInsight. [Link]

• Creative Diagnostics. (n.d.). c-Src Kinase Inhibitor Screening Assay Kit. Retrieved January 2, 2026, from [Link]

• BellBrook Labs. (n.d.). SRC Kinase Assay | A Validated SRC Inhibitor Screening Assay. Retrieved January 2, 2026, from [Link]

• Martens, S. (2024). Kinase activity assays Src and CK2. Protocols.io. [Link]

• ResearchGate. (n.d.). Src inhibitors with other agents in clinical trials. [Download Table]. Retrieved January 2, 2026, from [Link]

• Noronha, G., et al. (2007). Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. Bioorganic & medicinal chemistry letters, 17(3), 602–608. [Link]

• BioWorld. (2023). New tubulin-Src dual target inhibitors reported in Humanwell Healthcare patent. [Link]

• National Center for Biotechnology Information. (n.d.). ([7-(2,6-dichloro-phenyl)-5-methyl-benzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-yl-ethoxy)-phenyl]-amine). PubChem. Retrieved January 2, 2026, from [Link]

• Gade, S. K., et al. (2021). Innovations and Patent Trends in the Development of USFDA Approved Protein Kinase Inhibitors in the Last Two Decades. Pharmaceuticals, 14(7), 629. [Link]

• Noronha, G., et al. (2007). Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays. Bioorganic & medicinal chemistry letters, 17(3), 602-8. [Link]

Sources

• 1. Targeting Src family kinases in anti-cancer therapies: turning promise into triumph - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Src signaling in cancer invasion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Discovery of [7-(2,6-dichlorophenyl)-5-methylbenzo [1,2,4]triazin-3-yl]-[4-(2-pyrrolidin-1-ylethoxy)phenyl]amine--a potent, orally active Src kinase inhibitor with anti-tumor activity in preclinical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. SID 104079601 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Proto-oncogene tyrosine-protein kinase Src - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. Current Status of Src Inhibitors in Solid Tumor Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. precisionbusinessinsights.com [precisionbusinessinsights.com]
• 11. aacrjournals.org [aacrjournals.org]
• 12. promega.com [promega.com]
• 13. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

A Senior Scientist's Guide to the Proper Disposal of 7-Methoxybenzo[e]triazin-3-amine

A Senior Scientist's Guide to the Proper Disposal of 7-Methoxybenzo[e][1][2][3]triazin-3-amine

As researchers and scientists at the forefront of drug development, our work necessitates the synthesis and handling of novel chemical entities. 7-Methoxybenzo[e][1][2][3]triazin-3-amine, a heterocyclic compound with potential applications in medicinal chemistry, is one such molecule. While its discovery opens new avenues, it also brings the critical responsibility of safe handling and environmentally sound disposal. Adherence to rigorous disposal protocols is not merely a matter of regulatory compliance; it is a cornerstone of a safe and sustainable laboratory environment.

This guide provides a comprehensive, step-by-step framework for the proper disposal of 7-Methoxybenzo[e][1][2][3]triazin-3-amine. In the absence of a complete, officially published Safety Data Sheet (SDS) for this specific compound, the following procedures are synthesized from the established best practices for analogous chemical classes—specifically aromatic amines and benzotriazole derivatives—and are grounded in the regulatory standards set forth by the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Proper disposal begins with a thorough understanding of the potential hazards. While specific toxicological data for 7-Methoxybenzo[e][1][2][3]triazin-3-amine is limited, its chemical structure suggests that it should be handled as a hazardous substance. Aromatic amines as a class are known for potential toxicity, and benzotriazoles can be persistent in the environment.[4] Therefore, a conservative approach is mandatory.

Table 1: Inferred Hazard Profile and Necessary Precautions

Hazard Category	Inferred Risk Based on Chemical Class	Rationale and Safety Implications
Acute Toxicity (Oral, Inhalation)	Category 4 (Harmful)	Aromatic amines can be harmful if swallowed or inhaled. Handling solid powder must be done in a way that avoids dust generation.[5]
Reproductive Toxicity	Suspected Category 1B/2	Some complex aromatic and heterocyclic compounds may pose risks to fertility or the unborn child. Assume this potential and take precautions.
Environmental Hazard	Chronic Aquatic Toxicity	Benzotriazole derivatives are recognized as environmental contaminants that can persist in aquatic environments.[4][6] Disposal into drains is strictly prohibited.[7]

| Physical Hazard | Potential Dust Explosion | While the bulk material may not be explosive, the accumulation of fine dust can create an explosion hazard.[5] Good housekeeping is essential. |

This risk assessment mandates that all waste containing this compound be treated as hazardous waste .

Pre-Disposal Safety: Engineering Controls and PPE

Before generating any waste, ensure the proper safety measures are in place. This is a foundational aspect of the OSHA Laboratory Standard (29 CFR 1910.1450), which requires employers to protect laboratory personnel from chemical hazards.[1][2]

• Engineering Controls : All handling of solid 7-Methoxybenzo[e][1][2][3]triazin-3-amine and its solutions must be conducted within a certified chemical fume hood. This is the primary barrier to prevent inhalation of dust or vapors.[8]

• Personal Protective Equipment (PPE) : A comprehensive PPE ensemble is your last line of defense.

  • Eye Protection : Chemical safety goggles or safety glasses with side shields are mandatory.

  • Hand Protection : Wear chemical-resistant gloves (e.g., nitrile rubber). Dispose of contaminated gloves in accordance with applicable laws and good laboratory practices.[7]

  • Body Protection : A lab coat must be worn and kept buttoned. Ensure it is laundered professionally and not taken home.

The Disposal Workflow: A Step-by-Step Protocol

The disposal of chemical waste is governed by the EPA's Resource Conservation and Recovery Act (RCRA).[9] Following a systematic procedure ensures compliance and safety.[10]

Step 1: Waste Characterization

As per EPA regulations, the generator of the waste is responsible for determining if it is hazardous.[11] Given the inferred hazards, all waste streams containing 7-Methoxybenzo[e][1][2][3]triazin-3-amine must be classified as hazardous waste . This includes:

• Unused or expired solid compound.

• Solutions containing the compound.

• Contaminated consumables (e.g., pipette tips, weighing paper, vials).

• Spill cleanup materials.

Step 2: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions.[11]

• Designate a Waste Stream : This compound should be disposed of in a "Non-halogenated Organic Waste" or a specific "Nitrogen-containing Organic Waste" container, depending on your institution's waste management program.

• Avoid Incompatibilities : Never mix this waste with:

  • Strong oxidizing agents.

  • Strong acids or bases.

  • Halogenated waste streams (unless explicitly permitted by your EHS office).

Step 3: Container Selection and Labeling

• Container Choice : Use a designated, leak-proof hazardous waste container that is chemically compatible with the waste. High-density polyethylene (HDPE) or glass containers are typically appropriate. The container must have a secure, tight-fitting lid.[9]

• Labeling : The container must be labeled with an official "Hazardous Waste" tag the moment the first drop of waste is added. The label must include:

  • The words "Hazardous Waste."

  • The full chemical name(s) of all constituents (no abbreviations).

  • The approximate percentages of each constituent.

  • The relevant hazard characteristics (e.g., Toxic, Environmental Hazard).

Step 4: Accumulation and Storage

Waste must be accumulated at or near the point of generation in a designated Satellite Accumulation Area (SAA).[12]

• Secure Storage : The waste container must be kept closed at all times except when adding waste.[9] This is a common point of failure in regulatory inspections.

• Secondary Containment : The SAA must have secondary containment (e.g., a plastic bin) to capture any potential leaks or spills.

• Volume Limits : Adhere to your institution's volume limits for SAAs.

Step 5: Final Disposal

• Professional Disposal : Hazardous waste must be disposed of through your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal company.[11][13] Never attempt to dispose of this chemical through standard trash or sewer systems.[14]

• Probable Disposal Method : The most likely disposal method for this type of compound is high-temperature incineration in a facility equipped with afterburners and scrubbers to handle potential nitrogen oxides (NOx) and other hazardous byproducts.[6][13]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the safe handling and disposal of waste containing 7-Methoxybenzo[e][1][2][3]triazin-3-amine.

Caption: Disposal decision workflow for 7-Methoxybenzo[e][1][2][3]triazin-3-amine.

By internalizing this workflow, you create a self-validating system of safety and compliance, ensuring that every step, from waste generation to final disposal, is handled with the requisite scientific diligence and care. Your commitment to these procedures is fundamental to protecting yourself, your colleagues, and the environment.

References

• OSHA Factsheet: Laboratory Safety OSHA Lab Standard . Occupational Safety and Health Administration. [1]

• 29 CFR 1910.1450 — OSHA Laboratory Standard . MasterControl. [2]

• OSHA Laboratory Standard | OSHA Lab Safety Standard . Compliancy Group. [8]

• The OSHA Laboratory Standard . Lab Manager. [3]

• Hazardous Waste Disposal Guidelines . Purdue University. [9]

• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories . Occupational Safety and Health Administration. [15]

• SDS 2002 - Aromatic Amine Cleaning Developing Solution . SKC Inc. [13]

• Hazardous Waste . U.S. Environmental Protection Agency. [16]

• Steps in Complying with Regulations for Hazardous Waste . U.S. Environmental Protection Agency. [10]

• Best Practices for Hazardous Waste Disposal . AEG Environmental. [11]

• Investigation of Selected Potential Environmental Contaminants: Benzotriazoles - Final Report . U.S. Environmental Protection Agency. [6]

• Hazardous Waste Disposal Guide . Northwestern University. [12]

• Safety Data Sheet - D23408 . Sigma-Aldrich.

• SDS 2001 - Aromatic Amine DECONtamination Solution . SKC Inc. [7]

• Factsheet: Disposal of Hazardous Waste - Basic Principles . ETH Zürich. [14]

• 1,2,4-BENZOTRIAZIN-3-AMINE, 7-METHOXY- - Safety Data Sheet . ChemicalBook. [17]

• Safety Data Sheet: 1,2,3-Benzotriazole . Carl ROTH. [5]

• Comprehensive Analysis and Environmental Risk Assessment of Benzotriazoles in Airport Stormwater . MDPI. [4]

Sources

• 1. osha.gov [osha.gov]
• 2. mastercontrol.com [mastercontrol.com]
• 3. The OSHA Laboratory Standard | Lab Manager [labmanager.com]
• 4. mdpi.com [mdpi.com]
• 5. carlroth.com [carlroth.com]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. international.skcinc.com [international.skcinc.com]
• 8. compliancy-group.com [compliancy-group.com]
• 9. pfw.edu [pfw.edu]
• 10. epa.gov [epa.gov]
• 11. Best Practices for Hazardous Waste Disposal - AEG Environmental [aegenviro.com]
• 12. nswai.org [nswai.org]
• 13. international.skcinc.com [international.skcinc.com]
• 14. ethz.ch [ethz.ch]
• 15. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration [osha.gov]
• 16. epa.gov [epa.gov]
• 17. chemicalbook.com [chemicalbook.com]

A Comprehensive Guide to the Safe Handling and Disposal of 7-Methoxybenzo[e]triazin-3-amine

A Comprehensive Guide to the Safe Handling and Disposal of 7-Methoxybenzo[e][1][2][3]triazin-3-amine

Researchers, scientists, and drug development professionals routinely handle novel chemical entities. While the rewards of discovery are substantial, the paramount consideration must always be safety. This guide provides essential, immediate safety and logistical information for handling 7-Methoxybenzo[e][1][2][3]triazin-3-amine (CAS No. 27238-40-0). Due to the limited availability of specific toxicological data for this compound, the following procedures are grounded in the established principles of handling structurally related aromatic amines and triazine compounds, adopting a precautionary approach to ensure the well-being of laboratory personnel and the integrity of the research environment.

Understanding the Potential Hazards: A Structural-Activity Perspective

7-Methoxybenzo[e][1][2][3]triazin-3-amine possesses a chemical scaffold that includes both an aromatic amine and a triazine ring system. This structural combination necessitates a cautious approach, as analogous compounds are known to exhibit various hazardous properties.

• Aromatic Amines : This class of compounds can be toxic and may have carcinogenic and mutagenic properties.[4][5] A significant concern with many aromatic amines is their ability to be readily absorbed through the skin.[4]

• Triazine Derivatives : While the toxicity of triazine compounds can vary widely, some are known to be harmful to aquatic life and may persist in the environment.[6][7]

Given these potential risks, it is imperative to handle 7-Methoxybenzo[e][1][2][3]triazin-3-amine with the assumption that it may be harmful if swallowed, inhaled, or absorbed through the skin, and that it may cause eye and skin irritation.[8][9]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling 7-Methoxybenzo[e][1][2][3]triazin-3-amine. The following table outlines the minimum required PPE, with the understanding that a site-specific risk assessment may necessitate a higher level of protection.[10][11]

Body Part	Required PPE	Rationale
Eyes and Face	Chemical splash goggles and a face shield	Protects against splashes, sprays, and airborne particles.[12]
Hands	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact and absorption.[2]
Body	Flame-resistant lab coat	Protects against chemical splashes and fire hazards.[12]
Respiratory	Use in a certified chemical fume hood	Minimizes inhalation exposure. If a fume hood is not available, a risk assessment must be performed to determine the appropriate respiratory protection.[13]
Feet	Closed-toe shoes	Protects feet from spills and falling objects.[12]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is crucial for minimizing exposure and preventing accidents. The following workflow provides a procedural guide for the safe handling of 7-Methoxybenzo[e][1][2][3]triazin-3-amine.

Preparation and Pre-Handling Checklist

• Designated Area : All handling of 7-Methoxybenzo[e][1][2][3]triazin-3-amine should occur in a designated area within a certified chemical fume hood.[8]

• Emergency Equipment : Ensure that a safety shower, eyewash station, and fire extinguisher are readily accessible and in good working order.

• Spill Kit : Have a chemical spill kit appropriate for handling solid amine compounds readily available.

• Don PPE : Put on all required PPE as outlined in the table above before entering the designated handling area.

Handling the Compound

• Weighing : If weighing the solid compound, do so in the chemical fume hood on a tared weigh boat. Use appropriate tools (e.g., spatula) to minimize the creation of dust.

• Solution Preparation : When preparing solutions, slowly add the solid to the solvent to avoid splashing. Ensure the container is appropriately labeled with the compound name, concentration, solvent, and date.

• Reactions : If using the compound in a reaction, set up the apparatus within the fume hood. Ensure all joints are properly sealed to prevent the release of vapors.

• Post-Handling : After handling, decontaminate all surfaces and equipment.[14] Wash hands and any exposed skin thoroughly with soap and water, even if gloves were worn.[1]

Workflow for Safe Handling

Caption: Workflow for the safe handling of 7-Methoxybenzo[e][1][2][3]triazin-3-amine.

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of 7-Methoxybenzo[e][1][2][3]triazin-3-amine and any associated waste is a critical component of laboratory safety and environmental stewardship.

Waste Segregation

• Solid Waste : Collect any solid waste, including contaminated weigh boats and paper towels, in a designated, labeled hazardous waste container.

• Liquid Waste : Collect all liquid waste containing the compound in a labeled, sealed, and chemically compatible hazardous waste container. Do not mix with incompatible waste streams.

• Sharps : Any sharps (e.g., needles, contaminated glassware) must be disposed of in a designated sharps container.

Disposal Procedure

• Labeling : All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name, and the approximate concentration.

• Storage : Store waste containers in a designated satellite accumulation area that is secure and away from general laboratory traffic.

• Professional Disposal : All waste must be disposed of through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal contractor.[15] Do not dispose of this compound down the drain or in the regular trash.[6]

Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and appropriate action is critical.

Incident	Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[16]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[16]
Ingestion	Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[16]
Spill	Evacuate the immediate area. If the spill is small and you are trained to do so, contain the spill with an appropriate absorbent material from your spill kit. If the spill is large or you are unsure how to handle it, contact your institution's EHS office immediately.

Conclusion: A Culture of Safety

The safe handling of novel compounds like 7-Methoxybenzo[e][1][2][3]triazin-3-amine is a cornerstone of responsible research. By understanding the potential hazards, diligently using appropriate personal protective equipment, adhering to established handling and disposal protocols, and being prepared for emergencies, researchers can create a safe and productive laboratory environment. This guide serves as a foundational resource, but it is essential to supplement this information with institution-specific training and a continuous commitment to a culture of safety.

References

• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.).
• Essential Guide to the Safe Disposal of 2,4,6-Triguanidino-1,3,5-triazine - Benchchem. (n.d.).
• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines - ACS Publications. (2023, November 9).
• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines - ACS Publications. (n.d.).
• Triazine Pesticides Standard - Safety Data Sheet. (2019, April 1).
• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines - ACS Figshare. (2023, November 9).
• TEST KIT Instructions Aromatic Amines - SKC Ltd. (n.d.).
• Safety Data Sheet - CymitQuimica. (2024, December 19).
• Personal Protective Equipment | US EPA. (2025, September 12).
• Chemical Safety: Personal Protective Equipment. (n.d.).
• OSHA Technical Manual (OTM) - Section VIII: Chapter 1 | Occupational Safety and Health Administration. (n.d.).
• Material Safety Data Sheet. (2017, August 18).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, July 23).
• Personal Protective Equipment in Chemistry | Environmental Health and Safety - Dartmouth. (n.d.).
• 5 Types of PPE for Hazardous Chemicals | Hazmat School. (2022, December 7).
• 1,2,4-BENZOTRIAZIN-3-AMINE, 7-METHOXY- - Safety Data Sheet - ChemicalBook. (2022, December 31).
• SAFETY DATA SHEET - TCI Chemicals. (2025, March 1).
• Safety Data Sheet: 2,4-dihydroxy-6-phenyl-1,3,5-triazine. (n.d.).
• Safety Data Sheet - Aaronchem. (2024, November 1).
• Thermo Fisher Scientific Chemicals, Inc. - SAFETY DATA SHEET. (2024, March 29).
• Occurrence and Removal of Triazine Herbicides during Wastewater Treatment Processes and Their Environmental Impact on Aquatic Life - NIH. (2022, April 10).
• Occurrence and Removal of Triazine Herbicides during Wastewater Treatment Processes and Their Environmental Impact on Aquatic Life - ResearchGate. (2025, October 13).

• 7-Methoxybenzo[e][1][2][3]triazin-3-amine - AN PharmaTech Co Ltd. (n.d.). Retrieved from

Sources

• 1. diplomatacomercial.com [diplomatacomercial.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Item - Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines - American Chemical Society - Figshare [acs.figshare.com]
• 6. Occurrence and Removal of Triazine Herbicides during Wastewater Treatment Processes and Their Environmental Impact on Aquatic Life - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. static.cymitquimica.com [static.cymitquimica.com]
• 9. aaronchem.com [aaronchem.com]
• 10. epa.gov [epa.gov]
• 11. hazmatschool.com [hazmatschool.com]
• 12. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 13. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 14. skcltd.com [skcltd.com]
• 15. agilent.com [agilent.com]
• 16. chemicalbook.com [chemicalbook.com]